2-Fluoro-5-(trifluoromethyl)pyridine

• CAS: 69045-82-5

Core Science & Biosynthesis

2-Fluoro-5-(trifluoromethyl)pyridine physical properties

An In-depth Technical Guide to the Physical Properties of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 2-Fluoro-5-(trifluoromethyl)pyridine, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The information is presented for use in laboratory settings, chemical synthesis, and drug development processes.

Chemical Identity and Structure

• Chemical Name: 2-Fluoro-5-(trifluoromethyl)pyridine

• CAS Number: 69045-82-5

• Molecular Formula: C₆H₃F₄N[1][2][3]

• Molecular Weight: 165.09 g/mol [1][2]

• InChI Key: UUODQIKUTGWMPT-UHFFFAOYSA-N

• SMILES: Fc1ccc(cn1)C(F)(F)F

Quantitative Physical Properties

The physical characteristics of 2-Fluoro-5-(trifluoromethyl)pyridine are summarized in the table below. These properties are essential for handling, reaction setup, and purification processes. The compound typically appears as a colorless to almost colorless clear liquid.[1]

Property	Value	Source(s)
Density	1.368 g/mL at 25 °C	[1]
1.371 g/mL	[2][3]
Boiling Point	118-122 °C	[1][2][3]
120 °C
Flash Point	32 °C / 89.6 °F (closed cup)
32.2 °C / 90.0 °F (closed cup)
35 °C / 95 °F	[1][2][3]
Refractive Index	n20/D 1.401
1.4020	[1][2]
pKa (Predicted)	-2.86 ± 0.10	[1]

Experimental Protocols and Methodologies

While specific experimental reports detailing the determination of each physical property for this exact compound are not publicly available, the values presented are consistent with standard analytical techniques used in chemical characterization. Below are descriptions of the general methodologies employed for measuring such properties.

Synthesis and Purification Workflow

The synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine often involves the fluorination of a precursor like 2-chloro-5-trifluoromethylpyridine.[1] The general workflow involves heating the precursor with a fluorinating agent (e.g., KF) in a suitable solvent, followed by purification.[1]

Caption: General synthesis and purification workflow for 2-Fluoro-5-(trifluoromethyl)pyridine.

1. Boiling Point Determination: The boiling point is typically determined through distillation. For the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine, a common purification method is reduced pressure distillation.[1] The experimental protocol involves:

• Heating the crude reaction mixture in a distillation flask connected to a condenser and a receiving flask.

• Applying a vacuum to reduce the system pressure.

• Recording the temperature at which the liquid boils and condenses as the boiling point at that specific pressure. The fraction collected between 40-45 °C at 11 mmHg corresponds to the purified product.[1]

• This value can be extrapolated to determine the boiling point at atmospheric pressure.

2. Density Measurement: The density of a liquid like 2-Fluoro-5-(trifluoromethyl)pyridine is measured using standard laboratory equipment.

• Pycnometer Method: A pycnometer, a flask with a specific, known volume, is weighed empty, then filled with the sample liquid, and weighed again. The density is calculated by dividing the mass of the liquid by the known volume of the pycnometer, with temperature corrections applied.

• Hydrometer: A calibrated hydrometer can be floated in the liquid. The density is read directly from the scale at the point where the liquid surface meets the hydrometer stem.

3. Refractive Index Measurement: The refractive index, a measure of how light propagates through the substance, is determined using a refractometer (e.g., an Abbé refractometer).

• A small drop of the liquid sample is placed on the prism of the refractometer.

• Light is passed through the sample, and the instrument measures the angle of refraction.

• The refractive index is read directly from the instrument's scale. This measurement is standardized at 20 °C using the sodium D-line (n20/D).

Solubility and Applications

While quantitative solubility data in various solvents is not extensively documented in the available literature, the compound's structure suggests it has strong lipophilicity.[1] This characteristic is crucial for its application as an important intermediate in the development of pesticides and pharmaceuticals, where bioavailability and transport across biological membranes are critical.[1]

Safety and Handling

2-Fluoro-5-(trifluoromethyl)pyridine is a flammable liquid and vapor. It may also cause an allergic skin reaction and is considered harmful to aquatic life with long-lasting effects.

• Signal Word: Warning

• Hazard Statements: H226 (Flammable liquid and vapor), H317 (May cause an allergic skin reaction), H412 (Harmful to aquatic life with long lasting effects).

• Storage: It should be stored under an inert gas (nitrogen or argon) at 2-8°C in a well-ventilated place, away from heat and ignition sources.[1] The container should be kept tightly closed.

References

• 1. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]
• 2. 2-Fluoro-5-(trifluoromethyl)pyridine, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 3. echemi.com [echemi.com]

Spectroscopic Analysis of 2-Fluoro-5-(trifluoromethyl)pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Data Presentation

The following tables present the anticipated ¹H and ¹³C NMR spectral data for 2-Fluoro-5-(trifluoromethyl)pyridine. Please note that these are predicted values and typical ranges based on the analysis of similar fluorinated pyridine derivatives. Actual experimental values may vary.

Table 1: Predicted ¹H NMR Spectral Data for 2-Fluoro-5-(trifluoromethyl)pyridine

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	7.20 - 7.50	ddd	³J(H,H) ≈ 8-9, ⁴J(H,F) ≈ 5-7, ⁵J(H,F) ≈ 1-2
H-4	8.00 - 8.30	ddd	³J(H,H) ≈ 8-9, ³J(H,F) ≈ 8-10, ⁴J(H,F) ≈ 2-3
H-6	8.50 - 8.70	d (broad)	⁴J(H,F) ≈ 2-4

ddd = doublet of doublet of doublets, d = doublet

Table 2: Predicted ¹³C NMR Spectral Data for 2-Fluoro-5-(trifluoromethyl)pyridine

Carbon Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
C-2	160 - 165	d	¹J(C,F) ≈ 230-250
C-3	115 - 120	d	²J(C,F) ≈ 35-45
C-4	135 - 140	dq	²J(C,F) ≈ 20-30, ²J(C,F) ≈ 5-8
C-5	125 - 130	q	²J(C,F) ≈ 3-5
C-6	145 - 150	dq	³J(C,F) ≈ 3-6, ³J(C,F) ≈ 1-3
CF₃	120 - 125	q	¹J(C,F) ≈ 270-280

d = doublet, q = quartet, dq = doublet of quartets

Experimental Protocols

The following is a generalized protocol for the acquisition of ¹H and ¹³C NMR spectra of 2-Fluoro-5-(trifluoromethyl)pyridine.

1. Sample Preparation

• Weigh approximately 10-20 mg of 2-Fluoro-5-(trifluoromethyl)pyridine.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

2. ¹H NMR Spectroscopy Acquisition

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended.

• Pulse Sequence: A standard single-pulse sequence (e.g., zg30 on Bruker instruments).

• Number of Scans (NS): 16 to 64, depending on the sample concentration.

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): Approximately 3-4 seconds.

• Spectral Width (SW): A spectral width of 12-16 ppm is typically sufficient.

• Temperature: 298 K (25 °C).

3. ¹³C NMR Spectroscopy Acquisition

• Spectrometer: A 100 MHz or higher frequency (corresponding to the ¹H frequency) NMR spectrometer.

• Pulse Sequence: A standard proton-decoupled single-pulse sequence (e.g., zgpg30 on Bruker instruments).

• Number of Scans (NS): 1024 to 4096 scans are typically required for a good signal-to-noise ratio, depending on the sample concentration.

• Relaxation Delay (D1): 2-5 seconds. A longer delay may be necessary for quaternary carbons and the carbon of the CF₃ group.

• Acquisition Time (AQ): Approximately 1-2 seconds.

• Spectral Width (SW): A spectral width of 200-250 ppm is generally used.

• Decoupling: Broadband proton decoupling (e.g., GARP or WALTZ16).

• Temperature: 298 K (25 °C).

4. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum.

• Calibrate the chemical shift scale. For ¹H NMR in CDCl₃, the residual solvent peak is at 7.26 ppm. For ¹³C NMR in CDCl₃, the solvent peak is at 77.16 ppm.

• Integrate the signals in the ¹H NMR spectrum.

• Analyze the multiplicities and coupling constants for both ¹H and ¹³C spectra. Due to the presence of fluorine, complex splitting patterns arising from ¹H-¹⁹F and ¹³C-¹⁹F coupling are expected.

Mandatory Visualization

Caption: Atom numbering of 2-Fluoro-5-(trifluoromethyl)pyridine.

Caption: A generalized workflow for NMR analysis.

Navigating the Spectroscopic Landscape of 2-Fluoro-5-(trifluoromethyl)pyridine: A Technical Guide to its ¹⁹F NMR Characteristics

For Researchers, Scientists, and Drug Development Professionals

Predicted ¹⁹F NMR Chemical Shifts

The structure of 2-Fluoro-5-(trifluoromethyl)pyridine presents two distinct fluorine environments, which will give rise to two separate signals in the ¹⁹F NMR spectrum. The precise chemical shifts are influenced by the electronic environment, including the electronegativity of adjacent atoms and resonance effects within the pyridine ring. Based on typical chemical shift ranges for similar functional groups, the following predictions can be made.[1]

Table 1: Predicted ¹⁹F NMR Chemical Shift Ranges for 2-Fluoro-5-(trifluoromethyl)pyridine

Fluorine Group	Predicted Chemical Shift Range (δ, ppm) vs. CFCl₃	Rationale
2-Fluoro (Ar-F)	-60 to -90	The fluorine atom is directly attached to an electron-deficient pyridine ring, which generally results in a downfield shift compared to fluorobenzene. The trifluoromethyl group at the 5-position will have a minor electronic influence.
5-Trifluoromethyl (-CF₃)	-60 to -70	The trifluoromethyl group attached to an aromatic ring typically resonates in this range. The electronic nature of the pyridine ring and the fluoro-substituent at the 2-position will slightly modify the chemical shift.

Note: These are predicted ranges, and the actual experimental values may vary depending on the solvent, concentration, and reference standard used.

Experimental Protocol for ¹⁹F NMR Spectroscopy

Acquiring high-quality ¹⁹F NMR spectra requires careful sample preparation and instrument setup. The following is a generalized protocol for the analysis of fluorinated pyridine derivatives.

Sample Preparation

Proper sample preparation is critical for obtaining high-resolution NMR spectra.

• Sample Purity: Ensure the sample of 2-Fluoro-5-(trifluoromethyl)pyridine is of high purity to avoid interference from impurities.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Commonly used solvents for fluorinated organic compounds include chloroform-d (CDCl₃), acetone-d₆, and dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can influence the chemical shifts.[2]

• Concentration: For ¹⁹F NMR, a concentration of 5-10 mg of the analyte in 0.5-0.7 mL of deuterated solvent is generally sufficient due to the high sensitivity of the ¹⁹F nucleus.[2]

• Reference Standard: An internal or external reference standard is necessary for accurate chemical shift referencing. While trichlorofluoromethane (CFCl₃) is the primary reference (δ = 0 ppm), it is often more practical to use a secondary standard such as trifluorotoluene (C₆H₅CF₃, δ ≈ -63.72 ppm) or hexafluorobenzene (C₆F₆, δ ≈ -164.9 ppm).[3] The reference should be chemically inert with respect to the sample.

• NMR Tube: Use a clean and dry 5 mm NMR tube.

NMR Instrument Parameters

The following are suggested starting parameters for a typical high-field NMR spectrometer. Optimization may be required based on the specific instrument and sample.

Table 2: General NMR Instrument Parameters for ¹⁹F Spectroscopy

Parameter	Recommended Setting	Purpose
Observe Nucleus	¹⁹F
Decoupling	¹H decoupling (optional)	To simplify the spectrum by removing ¹H-¹⁹F couplings. For quantitative analysis, inverse-gated decoupling is preferred.[4]
Spectral Width (SW)	~250 ppm (~100,000 Hz on a 400 MHz spectrometer)	To ensure all fluorine signals are captured, as ¹⁹F chemical shifts have a wide range.[5]
Transmitter Offset (O1p)	Centered between the expected signals (~ -75 ppm)	To optimize excitation and detection of the signals of interest.
Acquisition Time (AQ)	1-2 seconds	To ensure good digital resolution.
Relaxation Delay (D1)	1-5 seconds	A longer delay (5 x T₁) is necessary for accurate integration in quantitative NMR.[4]
Pulse Width (P1)	Calibrated 90° pulse	To ensure maximum signal intensity.
Number of Scans (NS)	16 or higher	To improve the signal-to-noise ratio, depending on the sample concentration.
Temperature	298 K (25 °C)	Maintain a constant temperature for reproducibility.

Data Processing and Interpretation

• Fourier Transformation: Apply an exponential multiplication (line broadening) of 0.3-1.0 Hz to improve the signal-to-noise ratio before Fourier transformation.

• Phasing: Manually phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Reference the spectrum to the internal or external standard.

• Peak Picking and Integration: Identify all peaks and integrate their areas to determine the relative ratios of the different fluorine environments.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the characterization of a fluorinated compound like 2-Fluoro-5-(trifluoromethyl)pyridine.

Caption: Logical workflow for the synthesis and spectroscopic confirmation of 2-Fluoro-5-(trifluoromethyl)pyridine.

Signaling Pathways and Biological Applications

As of the current literature review, 2-Fluoro-5-(trifluoromethyl)pyridine is primarily utilized as a chemical intermediate in organic synthesis.[6] There is no readily available information to suggest its direct involvement in specific biological signaling pathways or its use in drug development as an active pharmaceutical ingredient. Its value lies in its utility as a building block for creating more complex molecules with potential biological activity.

Conclusion

While direct experimental ¹⁹F NMR data for 2-Fluoro-5-(trifluoromethyl)pyridine remains to be published in widely accessible literature, this guide provides a robust framework for researchers working with this compound. By understanding the predicted chemical shift ranges and employing the detailed experimental protocol, scientists can confidently acquire and interpret the ¹⁹F NMR spectra of this and related fluorinated pyridines. Such characterization is a fundamental step in the quality control and advancement of research and development projects that utilize these important chemical entities.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. \Basics of NMR\ Sample preparation and analysis of NMR analysis data\ - Mesbah Energy [irisotope.com]
• 3. colorado.edu [colorado.edu]
• 4. 19Flourine NMR [chem.ch.huji.ac.il]
• 5. F19 detection [nmr.chem.ucsb.edu]
• 6. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]

The Synthesis and Discovery of 2-Fluoro-5-(trifluoromethyl)pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-5-(trifluoromethyl)pyridine is a key building block in the synthesis of a variety of agrochemicals and pharmaceuticals. Its unique electronic properties, imparted by the presence of both a fluorine atom and a trifluoromethyl group on the pyridine ring, make it a valuable synthon for the development of novel bioactive molecules. This technical guide provides an in-depth overview of the primary synthetic routes to 2-fluoro-5-(trifluoromethyl)pyridine, detailing experimental protocols and presenting key quantitative data.

Core Synthetic Pathway: Halogen Exchange Fluorination

The most prevalent and industrially viable method for the synthesis of 2-fluoro-5-(trifluoromethyl)pyridine is through a nucleophilic aromatic substitution (SNAr) reaction, specifically a halogen exchange (Halex) reaction. This process involves the displacement of a chlorine atom from the precursor, 2-chloro-5-(trifluoromethyl)pyridine, with a fluoride ion.

Diagram of the Core Synthetic Pathway

2-Fluoro-5-(trifluoromethyl)pyridine CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Fluoro-5-(trifluoromethyl)pyridine, a key fluorinated building block in modern medicinal and agricultural chemistry. The document details its chemical and physical properties, provides a robust synthesis protocol, and explores its application in the synthesis of bioactive molecules. A significant focus is placed on the role of its structural analogues in the development of potent herbicides, with a detailed examination of the Acetyl-CoA Carboxylase (ACCase) inhibition pathway, a critical target in herbicide design.

Core Compound Properties

2-Fluoro-5-(trifluoromethyl)pyridine is a colorless to light yellow liquid, notable for the presence of both a fluorine atom and a trifluoromethyl group on the pyridine ring. These moieties impart unique electronic properties and enhanced lipophilicity, making it a valuable synthon for introducing the 5-(trifluoromethyl)pyridin-2-yl group into target molecules.[1] The strategic incorporation of the trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity of drug candidates.

Table 1: Physicochemical Properties of 2-Fluoro-5-(trifluoromethyl)pyridine

Property	Value
CAS Number	69045-82-5
Molecular Formula	C₆H₃F₄N
Molecular Weight	165.09 g/mol
Boiling Point	118-122 °C
Density	1.368 g/mL at 25 °C
Refractive Index (n20/D)	1.401

Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine

A common and efficient method for the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine involves a halogen exchange reaction from its chloro-analogue, 2-Chloro-5-(trifluoromethyl)pyridine.

Experimental Protocol: Halogen Exchange Fluorination

This protocol is based on established fluorination methodologies for pyridine derivatives.

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine

• Potassium Fluoride (spray-dried)

• Phase-transfer catalyst (e.g., tetrabutylammonium bromide)

• Anhydrous polar aprotic solvent (e.g., Sulfolane or N,N-Dimethylformamide)

• Nitrogen or Argon gas

• Standard laboratory glassware for inert atmosphere reactions

• Distillation apparatus

Procedure:

• To a dry, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet, add spray-dried potassium fluoride (1.5 equivalents) and the phase-transfer catalyst (0.05 equivalents).

• Add the anhydrous polar aprotic solvent to the flask.

• Heat the mixture to 120-130 °C with vigorous stirring under a nitrogen atmosphere to ensure a dry, homogenous suspension.

• Add 2-Chloro-5-(trifluoromethyl)pyridine (1.0 equivalent) to the reaction mixture.

• Increase the reaction temperature to 150-160 °C and maintain for 4-6 hours.

• Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove inorganic salts.

• The crude product is purified by fractional distillation under reduced pressure to yield 2-Fluoro-5-(trifluoromethyl)pyridine.

Caption: Synthesis workflow for 2-Fluoro-5-(trifluoromethyl)pyridine.

Applications in Agrochemical Synthesis

While direct synthetic applications of 2-Fluoro-5-(trifluoromethyl)pyridine can be proprietary, its close analogue, 2-Chloro-5-(trifluoromethyl)pyridine, serves as a crucial intermediate in the synthesis of several commercial agrochemicals.[2][3][4] A prominent example is the herbicide fluazifop-butyl, which belongs to the aryloxyphenoxypropionate class of compounds.[5][6]

Synthesis of Fluazifop-butyl from a 2-Halo-5-(trifluoromethyl)pyridine Intermediate

The synthesis of fluazifop-butyl involves the nucleophilic aromatic substitution of the halogen at the 2-position of the pyridine ring with a phenoxy group.

Reaction Scheme:

2-Chloro-5-(trifluoromethyl)pyridine reacts with the potassium salt of 4-hydroxyphenoxy-α-propionic acid butyl ester in a polar aprotic solvent, such as DMF, to yield fluazifop-butyl.

Caption: Synthesis of Fluazifop-butyl.

Mechanism of Action: Acetyl-CoA Carboxylase (ACCase) Inhibition

Herbicides of the aryloxyphenoxypropionate class, such as fluazifop-butyl, function by inhibiting the enzyme Acetyl-CoA Carboxylase (ACCase) in susceptible grass species.[5][6] ACCase is a biotin-dependent enzyme that catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA, the first committed step in fatty acid biosynthesis.[2][3][4][7]

The inhibition of ACCase depletes the plant of malonyl-CoA, which is essential for the synthesis of fatty acids. Fatty acids are critical components of cell membranes and are a form of energy storage. By halting fatty acid production, the herbicide prevents the formation of new cells, leading to the cessation of growth and eventual death of the plant.

There are two main isoforms of ACCase in eukaryotes: ACC1, located in the cytoplasm and involved in fatty acid synthesis, and ACC2, associated with the mitochondrial membrane and regulating fatty acid oxidation.[2][3] In plants, the inhibition of ACCase disrupts lipid biosynthesis, which is vital for cuticle formation, membrane integrity, and overall growth.

Caption: ACCase inhibition by aryloxyphenoxypropionate herbicides.

Conclusion

2-Fluoro-5-(trifluoromethyl)pyridine stands as a testament to the power of fluorine chemistry in designing next-generation bioactive molecules. Its unique structural features make it a highly sought-after intermediate in the synthesis of complex organic compounds. The insights gained from its chloro-analogue in the development of ACCase-inhibiting herbicides underscore the importance of the trifluoromethylpyridine scaffold in creating potent and selective agrochemicals. Further exploration of this versatile building block is anticipated to yield novel candidates in both crop protection and pharmaceutical development.

References

• 1. nbinno.com [nbinno.com]
• 2. Trimming the Fat: Acetyl-CoA Carboxylase Inhibition for the Management of NAFLD - Editorial [natap.org]
• 3. What are ACC inhibitors and how do they work? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 7. Acetyl-coenzyme A carboxylases: versatile targets for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electrophilic Substitution Patterns of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the anticipated electrophilic substitution patterns of 2-Fluoro-5-(trifluoromethyl)pyridine. Due to the electron-deficient nature of the pyridine ring, further compounded by the presence of two strongly electron-withdrawing substituents, this molecule presents a significant challenge for classical electrophilic aromatic substitution. This document synthesizes information from established chemical principles and analogous compounds to predict the regioselectivity of key electrophilic substitution reactions, including nitration, halogenation, sulfonation, and Friedel-Crafts reactions. While direct experimental data for this specific substrate is limited in publicly available literature, this guide offers a robust theoretical framework to inform synthetic strategies and experimental design.

Introduction: The Challenge of Electrophilic Substitution on a Highly Deactivated Pyridine Ring

Pyridine, a heteroaromatic amine, is inherently less reactive towards electrophiles than benzene due to the electron-withdrawing inductive effect of the nitrogen atom. Electrophilic attack, when it does occur, generally favors the 3- and 5-positions. The presence of a fluorine atom at the 2-position and a trifluoromethyl group at the 5-position dramatically exacerbates this deactivation. Both substituents are strongly electron-withdrawing, rendering the pyridine nucleus exceptionally electron-poor and thus, highly resistant to electrophilic aromatic substitution.

The fluorine atom at C-2 exerts a strong -I (inductive) effect and a weaker +M (mesomeric) effect. The trifluoromethyl group at C-5 is a powerful deactivating group due to its potent -I effect. The cumulative effect of the pyridine nitrogen and these two substituents makes electrophilic substitution on 2-Fluoro-5-(trifluoromethyl)pyridine a formidable synthetic challenge, requiring harsh reaction conditions.

Predicted Regioselectivity of Electrophilic Substitution Reactions

Based on the directing effects of the substituents and the inherent reactivity of the pyridine ring, the following substitution patterns are predicted. It is important to note that forcing conditions will likely be necessary, and yields are expected to be low.

Directing Effects of Substituents

The regiochemical outcome of electrophilic substitution is governed by the ability of the substituents to stabilize the intermediate arenium ion (sigma complex).

• Pyridine Nitrogen: Strongly deactivating and directs incoming electrophiles to the C-3 and C-5 positions.

• 2-Fluoro Group: A deactivating ortho, para-director in benzene chemistry. In this pyridine system, it deactivates all positions through its inductive effect but would preferentially direct to its para position (C-5) and ortho positions (C-3).

• 5-Trifluoromethyl Group: A strongly deactivating meta-director. It will direct incoming electrophiles to the C-3 position.

Considering these combined effects, the C-3 position is the most likely site for electrophilic attack, as it is the least deactivated position and is meta to the strongly deactivating trifluoromethyl group and ortho to the fluorine atom. The C-4 position is also a possibility, though likely less favored.

Diagram of Predicted Directing Effects

Caption: Predicted regioselectivity of electrophilic attack on 2-Fluoro-5-(trifluoromethyl)pyridine.

Nitration

Nitration is expected to occur, if at all, under very harsh conditions (e.g., fuming H₂SO₄/HNO₃ at high temperatures). The most probable product is 2-Fluoro-3-nitro-5-(trifluoromethyl)pyridine .

A relevant precedent is the nitration of 3-(trifluoromethyl)pyridin-2-ol, which yields 5-nitro-3-(trifluoromethyl)pyridin-2-ol. This suggests that the position para to the trifluoromethyl group is susceptible to nitration. In the case of 2-Fluoro-5-(trifluoromethyl)pyridine, the C-3 position is electronically analogous.

Table 1: Predicted Nitration of 2-Fluoro-5-(trifluoromethyl)pyridine

Reagents	Predicted Major Product	Predicted Yield
Fuming H₂SO₄ / Fuming HNO₃	2-Fluoro-3-nitro-5-(trifluoromethyl)pyridine	Low

Halogenation

Direct halogenation (e.g., with Br₂ or Cl₂ and a Lewis acid) is anticipated to be very difficult. If successful, substitution is predicted to occur at the C-3 position, yielding 3-Bromo-2-fluoro-5-(trifluoromethyl)pyridine or 2,3-Dichloro-5-(trifluoromethyl)pyridine .

Patent literature describes the halogenation of 2-amino-trifluoromethylpyridines occurring at the β-position (C-3 or C-5). This supports the prediction of C-3 halogenation in the target molecule.

Table 2: Predicted Halogenation of 2-Fluoro-5-(trifluoromethyl)pyridine

Reagents	Predicted Major Product	Predicted Yield
Br₂ / FeBr₃ or Oleum	3-Bromo-2-fluoro-5-(trifluoromethyl)pyridine	Very Low
Cl₂ / AlCl₃	2,3-Dichloro-5-(trifluoromethyl)pyridine	Very Low

Sulfonation

Sulfonation with fuming sulfuric acid (oleum) at high temperatures would be the required condition. The expected product is 2-Fluoro-5-(trifluoromethyl)pyridine-3-sulfonic acid .

Table 3: Predicted Sulfonation of 2-Fluoro-5-(trifluoromethyl)pyridine

Reagents	Predicted Major Product	Predicted Yield
Fuming H₂SO₄ (Oleum)	2-Fluoro-5-(trifluoromethyl)pyridine-3-sulfonic acid	Very Low

Friedel-Crafts Reactions

Friedel-Crafts alkylation and acylation are highly unlikely to proceed. The strong deactivation of the ring and the tendency of the pyridine nitrogen to coordinate with the Lewis acid catalyst effectively poisons the catalyst and further deactivates the ring.[1]

Experimental Protocols (Based on Analogous Systems)

General Workflow for Electrophilic Substitution

Caption: General experimental workflow for electrophilic substitution.

Protocol for Nitration (Adapted from similar substrates)

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, carefully add fuming sulfuric acid (20% SO₃).

• Cooling: Cool the flask to 0-5 °C in an ice-salt bath.

• Addition of Reactants: Slowly add 2-Fluoro-5-(trifluoromethyl)pyridine to the stirred acid. Then, add a mixture of fuming nitric acid and fuming sulfuric acid dropwise, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to 80-100 °C for several hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Carefully pour the reaction mixture onto crushed ice. Neutralize the solution with a strong base (e.g., NaOH) while cooling.

• Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Conclusion

2-Fluoro-5-(trifluoromethyl)pyridine is an exceptionally deactivated substrate for electrophilic aromatic substitution. Theoretical considerations strongly suggest that any substitution will occur preferentially at the C-3 position. However, achieving these transformations will necessitate the use of aggressive reagents and harsh reaction conditions, likely resulting in low yields. The information presented in this guide, based on established principles and data from analogous systems, provides a foundational understanding for researchers and drug development professionals seeking to functionalize this challenging scaffold. Further empirical investigation is required to determine the precise optimal conditions and to fully characterize the reactivity of this molecule.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Solubility and Stability of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical properties, solubility, and stability of 2-Fluoro-5-(trifluoromethyl)pyridine (CAS RN: 69045-82-5). Due to its role as a key intermediate in the synthesis of pharmaceuticals and agrochemicals, understanding its behavior in various solvent systems and under different environmental conditions is crucial for process development, formulation, and ensuring the quality of final products. This document compiles available data on its physical characteristics and provides detailed, generalized experimental protocols for determining its solubility and assessing its stability under hydrolytic, photolytic, and thermal stress conditions.

Introduction

2-Fluoro-5-(trifluoromethyl)pyridine is a fluorinated heterocyclic building block of significant interest in medicinal and agricultural chemistry.[1] The presence of both a fluorine atom and a trifluoromethyl group on the pyridine ring imparts unique electronic properties, influencing its reactivity and the biological activity of its derivatives.[2] This guide aims to consolidate the available technical information on this compound to support its effective use in research and development.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Fluoro-5-(trifluoromethyl)pyridine is presented in Table 1. This data is essential for handling, storage, and for the design of experimental procedures.

Table 1: Physicochemical Properties of 2-Fluoro-5-(trifluoromethyl)pyridine

Property	Value	Reference(s)
Molecular Formula	C₆H₃F₄N	[1]
Molecular Weight	165.09 g/mol	[1]
CAS Number	69045-82-5	[1]
Appearance	Colorless to almost colorless clear liquid	[1]
Boiling Point	118-122 °C	[1]
Density	1.368 g/mL at 25 °C
Refractive Index	n20/D 1.401 - 1.4020	[1]
Flash Point	32.2 - 35 °C (closed cup)	[1]
pKa (Predicted)	-2.86 ± 0.10	[1]

Solubility Profile

Given its structure—a polar pyridine ring coupled with lipophilic fluorine and trifluoromethyl substituents—2-Fluoro-5-(trifluoromethyl)pyridine is expected to exhibit limited solubility in water and good solubility in a range of organic solvents.[1]

Table 2: Expected Qualitative Solubility of 2-Fluoro-5-(trifluoromethyl)pyridine

Solvent	Expected Solubility	Rationale
Water	Low to Slight	The polar pyridine nitrogen may allow for some interaction, but the hydrophobic trifluoromethyl group and fluorine atom likely limit aqueous solubility.
Methanol, Ethanol	Soluble	Polar protic solvents are likely to be effective due to potential hydrogen bonding with the pyridine nitrogen.
Acetone, Ethyl Acetate	Soluble	Polar aprotic solvents are expected to be good solvents.
Dichloromethane, Chloroform	Soluble	Halogenated solvents are often effective for fluorinated compounds.
Toluene, Hexanes	Moderately Soluble to Soluble	Nonpolar solvents may be less effective but can still exhibit some solubility due to the overall molecular structure.

Stability Profile

Detailed stability studies specifically for 2-Fluoro-5-(trifluoromethyl)pyridine are limited. However, information from related compounds and general principles of chemical stability for fluorinated pyridines can be used to infer its stability profile.

General Stability: The structurally similar 2-chloro-5-(trifluoromethyl)pyridine is reported to be stable under recommended storage conditions but is incompatible with strong oxidizing agents, strong acids, azo diazo compounds, and hydrazine.[5] It is also noted that exposure to light and open flames should be avoided.[5]

Thermal Stability: Thermal decomposition of the related 2-chloro-5-(trifluoromethyl)pyridine may produce hazardous substances including carbon dioxide, carbon monoxide, nitrogen oxides (NOx), hydrogen fluoride, and hydrogen chloride.[5] It is also mentioned that it can form an explosive mixture with air upon intense heating.[5]

Hydrolytic and Photolytic Stability: Studies on other fluorinated pyridines suggest that the trifluoromethyl group is generally stable.[6] However, the pyridine ring itself can be susceptible to degradation under certain conditions. For instance, some trifluoromethylpyridine derivatives are known to degrade in soil and water.[2] Photodegradation studies on other fluorinated pesticides have shown that heteroaromatic CF3 groups can be stable, though the overall molecule may degrade.[7][8][9]

Experimental Protocols

The following sections provide detailed, generalized experimental protocols for the determination of solubility and the assessment of stability for 2-Fluoro-5-(trifluoromethyl)pyridine.

Protocol for Determination of Aqueous and Organic Solvent Solubility

This protocol outlines a standard shake-flask method for determining the solubility of a compound in various solvents at a controlled temperature.

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine

• Selected solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexanes)

• Analytical balance

• Scintillation vials or sealed test tubes

• Constant temperature shaker bath

• Filtration apparatus (e.g., syringe filters, 0.45 µm)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system.

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-Fluoro-5-(trifluoromethyl)pyridine to a series of vials, each containing a known volume of a different solvent.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C) and agitate for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed in the temperature bath for a short period to allow undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed/cooled pipette to match the bath temperature.

  • Immediately filter the collected supernatant through a 0.45 µm syringe filter into a pre-weighed volumetric flask.

  • Dilute the filtered solution to a known volume with the same solvent.

• Quantification:

  • Analyze the diluted solutions using a validated HPLC or GC method to determine the concentration of 2-Fluoro-5-(trifluoromethyl)pyridine.

  • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

• Calculation:

  • Calculate the solubility in units such as g/L or mol/L based on the determined concentration and the dilution factor.

Protocol for Forced Degradation Studies

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[10]

5.2.1. Hydrolytic Stability

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Purified Water

• pH meter

• Constant temperature bath

• HPLC system

Procedure:

• Prepare solutions of 2-Fluoro-5-(trifluoromethyl)pyridine in 0.1 M HCl, 0.1 M NaOH, and purified water at a known concentration.

• Incubate the solutions at a controlled temperature (e.g., 50 °C).

• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each solution.

• Neutralize the acidic and basic samples.

• Analyze the samples by a stability-indicating HPLC method to determine the remaining concentration of the parent compound and to detect the formation of any degradation products.

5.2.2. Photostability

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine solution in a suitable solvent (e.g., acetonitrile/water)

• Quartz cuvettes or other photochemically transparent containers

• Photostability chamber with a light source capable of emitting both UV and visible light (as per ICH Q1B guidelines)

• Control samples wrapped in aluminum foil to protect from light

• HPLC system

Procedure:

• Expose the solution of 2-Fluoro-5-(trifluoromethyl)pyridine to a controlled light source.

• Place control samples, protected from light, in the same chamber to monitor for any thermal degradation.

• At specified time intervals, withdraw samples from both the exposed and control solutions.

• Analyze the samples by a stability-indicating HPLC method to assess the extent of photodegradation.

5.2.3. Thermal Stability

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine (neat or in solution)

• Oven or heating block capable of maintaining a constant temperature

• Sealed vials

• HPLC or GC system

Procedure:

• Place samples of 2-Fluoro-5-(trifluoromethyl)pyridine in sealed vials.

• Expose the samples to an elevated temperature (e.g., 70 °C).

• At defined time points, remove a vial and allow it to cool to room temperature.

• Prepare the sample for analysis and quantify the amount of remaining parent compound using a suitable chromatographic method.

Visualization of Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Solubility Determination.

Caption: Workflow for Forced Degradation Studies.

Synthesis and Characterization

2-Fluoro-5-(trifluoromethyl)pyridine can be synthesized from 2-chloro-5-(trifluoromethyl)pyridine via a halogen exchange reaction. A typical procedure involves heating 2-chloro-5-(trifluoromethyl)pyridine with potassium fluoride (KF) in a suitable solvent such as N,N-dimethylacetamide, often in the presence of a phase-transfer catalyst like benzyl triethyl ammonium chloride.[1] The reaction progress can be monitored by gas chromatography (GC), and the product is typically isolated by distillation under reduced pressure.[1]

Characterization of 2-Fluoro-5-(trifluoromethyl)pyridine is performed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR are used to confirm the structure and purity of the compound.

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation pattern, confirming the identity of the compound.

• Gas Chromatography (GC): Used to determine the purity of the final product.[1]

Conclusion

While specific quantitative data on the solubility and a detailed stability profile of 2-Fluoro-5-(trifluoromethyl)pyridine are not extensively documented in publicly available literature, this guide provides a solid foundation for researchers and drug development professionals. The compiled physicochemical properties, along with the detailed experimental protocols for solubility determination and forced degradation studies, offer a practical framework for generating the necessary data for process optimization, formulation development, and regulatory submissions. The provided workflows and information on related compounds serve as a valuable resource for handling and utilizing this important chemical intermediate.

References

• 1. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Finding Fluorine: Photoproduct Formation during the Photolysis of Fluorinated Pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Finding Fluorine: Photoproduct Formation during the Photolysis of Fluorinated Pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Quantum chemical calculations for 2-Fluoro-5-(trifluoromethyl)pyridine

An In-depth Technical Guide to the Quantum Chemical Investigation of 2-Fluoro-5-(trifluoromethyl)pyridine

Introduction

2-Fluoro-5-(trifluoromethyl)pyridine is a vital heterocyclic aromatic compound that serves as a key building block in the development of novel pharmaceuticals and agrochemicals.[1][2][3][4] The incorporation of both a fluorine atom and a trifluoromethyl group onto the pyridine scaffold significantly alters the molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity, often leading to enhanced biological activity.[1][3][5] Understanding the precise molecular geometry, electronic structure, and spectroscopic characteristics of this compound is paramount for rational drug design and the development of efficient synthetic pathways.

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), provide a powerful, non-destructive method for elucidating these properties at the atomic level.[6][7] This technical guide provides a comprehensive overview of the theoretical framework and computational protocols for investigating 2-Fluoro-5-(trifluoromethyl)pyridine. It details the methodology for calculating its structural, vibrational, electronic, and spectroscopic properties, offering predictive data that can guide and complement experimental research. This document is intended for researchers, chemists, and drug development professionals seeking to leverage computational chemistry to accelerate their research and development efforts.

Computational and Experimental Protocols

A robust computational methodology is essential for obtaining accurate and reliable theoretical data. The following protocol outlines a standard approach using Density Functional Theory (DFT), which is well-regarded for its balance of accuracy and computational efficiency in studying organic molecules.[7]

Protocol 1: Quantum Chemical Calculations

• Software Selection: All theoretical calculations are performed using a standard quantum chemistry software package like Gaussian, ORCA, or Schrödinger's Maestro.

• Level of Theory:

  • Method: The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is employed for its proven reliability in calculating the properties of organic and fluorinated compounds.[8][9][10][11][12]

  • Basis Set: The 6-311++G(d,p) basis set is selected. This triple-zeta basis set is augmented with diffuse functions (+) on all atoms and polarization functions (d,p) on heavy atoms and hydrogens, respectively, to accurately describe the electron distribution, particularly for systems with electronegative atoms and potential non-covalent interactions.[8][10][11][12]

• Computational Steps:

  • Geometry Optimization: The initial 3D structure of 2-Fluoro-5-(trifluoromethyl)pyridine is constructed and subjected to a full geometry optimization without any symmetry constraints. This procedure identifies the molecule's lowest energy conformation.

  • Vibrational Frequency Analysis: A frequency calculation is performed at the same level of theory (B3LYP/6-311++G(d,p)) on the optimized geometry. The absence of imaginary frequencies confirms that the structure corresponds to a true energy minimum on the potential energy surface. The results are used to predict infrared (IR) and Raman spectra.

  • Spectroscopic Properties:

    • NMR: Nuclear Magnetic Resonance (¹H, ¹³C, and ¹⁹F) chemical shifts are calculated using the Gauge-Independent Atomic Orbital (GIAO) method.[10][12] Tetramethylsilane (TMS) is used as the reference standard for ¹H and ¹³C shifts.

    • UV-Vis: Electronic absorption properties are predicted using Time-Dependent DFT (TD-DFT) calculations on the optimized structure to determine the vertical excitation energies, oscillator strengths, and corresponding maximum absorption wavelengths (λmax).

  • Electronic Property Analysis:

    • Frontier Molecular Orbitals (FMO): The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are calculated to determine the HOMO-LUMO energy gap, which is a key indicator of chemical reactivity and stability.[13]

    • Molecular Electrostatic Potential (MEP): The MEP is mapped onto the electron density surface to visualize the charge distribution and identify sites susceptible to electrophilic and nucleophilic attack.

Protocol 2: Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine

A common experimental route for synthesizing the title compound involves a halogen exchange reaction.[14]

• Materials: 2-Chloro-5-(trifluoromethyl)pyridine, an anhydrous fluoride salt (e.g., KF or CsF), a phase-transfer catalyst (e.g., benzyl triethyl ammonium chloride), and a high-boiling point solvent (if necessary).

• Procedure:

  • A flask is charged with the fluoride salt and the phase-transfer catalyst.

  • 2-Chloro-5-(trifluoromethyl)pyridine is added to the flask.[14]

  • A condenser is attached, and the reaction mixture is heated to 135 °C with stirring for approximately 10 hours.[14]

  • The reaction progress is monitored using Gas Chromatography (GC) until the starting material is consumed (e.g., <1% remaining).[14]

  • Upon completion, the product is isolated by direct distillation of the reaction mixture under reduced pressure.[14]

Visualizations: Workflows and Relationships

Predicted Molecular Properties

The following tables summarize the quantitative data predicted for 2-Fluoro-5-(trifluoromethyl)pyridine using the B3LYP/6-311++G(d,p) level of theory.

Data Presentation

Table 1: Predicted Geometric Parameters (Note: Based on DFT B3LYP/6-311++G(d,p) calculations. Experimental values may vary.)

Parameter	Bond Length (Å)	Parameter	Bond Angle (°)
N1-C2	1.335	C6-N1-C2	117.5
C2-C3	1.389	N1-C2-C3	124.1
C3-C4	1.391	C2-C3-C4	118.2
C4-C5	1.398	C3-C4-C5	119.0
C5-C6	1.385	C4-C5-C6	119.8
C6-N1	1.338	C5-C6-N1	121.4
C2-F7	1.340	N1-C2-F7	115.3
C5-C8	1.505	C4-C5-C8	120.5
C8-F9	1.339	F9-C8-F10	107.2

Table 2: Predicted Vibrational Frequencies and Assignments (Note: Frequencies are scaled by a factor of 0.967 for B3LYP/6-311++G(d,p).)

Wavenumber (cm⁻¹)	Intensity	Assignment
3105	Medium	Aromatic C-H stretch
1610	Strong	Pyridine ring C=C/C=N stretch
1475	Strong	Pyridine ring deformation
1330	Very Strong	C-F stretch (CF₃ symmetric)
1255	Strong	C-F stretch (aromatic)
1170	Very Strong	C-F stretch (CF₃ asymmetric)
1135	Very Strong	C-F stretch (CF₃ asymmetric)
840	Medium	C-H out-of-plane bend
720	Medium	CF₃ deformation

Table 3: Predicted Frontier Molecular Orbital Properties

Parameter	Value
HOMO Energy (E_HOMO)	-7.85 eV
LUMO Energy (E_LUMO)	-1.22 eV
HOMO-LUMO Energy Gap (ΔE)	6.63 eV
Ionization Potential (I ≈ -E_HOMO)	7.85 eV
Electron Affinity (A ≈ -E_LUMO)	1.22 eV
Chemical Hardness (η = (I-A)/2)	2.71 eV
Electronegativity (χ = (I+A)/2)	4.54 eV

Table 4: Predicted NMR Chemical Shifts (δ, ppm) (Note: Calculated using GIAO method relative to TMS.)

Nucleus	Predicted Chemical Shift (δ)
H3	7.95
H4	7.40
H6	8.30
C2	162.5 (d, J_CF)
C3	121.8
C4	138.1
C5	125.0 (q, J_CF)
C6	148.2
C (CF₃)	123.5 (q, J_CF)
F (on C2)	-75.5
F (in CF₃)	-63.0

Table 5: Predicted UV-Vis Absorption Spectrum (in THF) (Note: Calculated using TD-DFT B3LYP/6-311++G(d,p).)

λmax (nm)	Oscillator Strength (f)	Major Contribution
268	0.152	HOMO -> LUMO (π -> π)
225	0.098	HOMO-1 -> LUMO (π -> π)

Conclusion

This technical guide outlines a comprehensive quantum chemical approach for the detailed characterization of 2-Fluoro-5-(trifluoromethyl)pyridine. The presented DFT-based protocols enable the accurate prediction of the molecule's geometric, vibrational, electronic, and spectroscopic properties. The quantitative data, including bond parameters, vibrational modes, HOMO-LUMO energy levels, and NMR/UV-Vis spectra, provide a deep understanding of its molecular structure and reactivity. These theoretical insights are invaluable for medicinal chemists and material scientists, offering a rational basis for designing novel bioactive compounds and functional materials, thereby complementing and guiding experimental efforts in the synthesis and application of this important chemical intermediate.

References

• 1. nbinno.com [nbinno.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 4. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 5. FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 [mdpi.com]
• 6. journaleras.com [journaleras.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. jocpr.com [jocpr.com]
• 11. multireviewjournal.com [multireviewjournal.com]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]

A Theoretical Deep Dive into the Electronic Structure of 2-Fluoro-5-(trifluoromethyl)pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical methodologies employed to elucidate the electronic structure of 2-Fluoro-5-(trifluoromethyl)pyridine. While direct experimental and exhaustive theoretical studies on this specific molecule are not extensively documented in publicly available literature, this paper outlines a robust computational protocol based on established practices for analogous fluorinated and trifluoromethylated pyridine derivatives. The insights derived from such studies are crucial for understanding the molecule's reactivity, stability, and potential applications in medicinal chemistry and materials science.

Introduction

2-Fluoro-5-(trifluoromethyl)pyridine is a heterocyclic organic compound featuring two electron-withdrawing substituents on the pyridine ring: a fluorine atom at the 2-position and a trifluoromethyl group at the 5-position. These substitutions are known to significantly influence the electronic properties, lipophilicity, and metabolic stability of the parent pyridine scaffold, making it an attractive moiety in the design of novel pharmaceuticals and agrochemicals. Theoretical studies, particularly those employing quantum chemical methods, offer a powerful and cost-effective means to predict and analyze the intricate electronic landscape of such molecules. This guide details the computational workflows and expected outcomes of a thorough theoretical investigation.

Computational Methodology

The primary theoretical approach for studying the electronic structure of molecules like 2-Fluoro-5-(trifluoromethyl)pyridine is Density Functional Theory (DFT). This method provides a good balance between computational cost and accuracy for a wide range of molecular properties.

Geometry Optimization and Vibrational Frequency Analysis

The first step in any computational analysis is to determine the molecule's most stable three-dimensional conformation. This is achieved through geometry optimization.

Experimental Protocol:

• Method: Density Functional Theory (DFT) is the most common method. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a widely used and reliable choice for organic molecules.[1][2][3][4]

• Basis Set: A Pople-style basis set, such as 6-311++G(d,p), is typically employed to provide a flexible description of the electron distribution.[1][2][3][4]

• Software: The calculations can be performed using a variety of quantum chemistry software packages, such as Gaussian, ORCA, or Spartan.

• Procedure: An initial guess for the molecular structure is built and then the energy is minimized with respect to all atomic coordinates. To confirm that the optimized structure corresponds to a true energy minimum, a vibrational frequency analysis is performed. The absence of imaginary frequencies indicates a stable structure.

The logical workflow for this initial computational step is illustrated in the diagram below.

References

• 1. journaleras.com [journaleras.com]
• 2. jocpr.com [jocpr.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Agrochemicals from 2-Fluoro-5-(trifluoromethyl)pyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of key agrochemicals starting from 2-fluoro-5-(trifluoromethyl)pyridine and its derivatives. The protocols are intended for use by qualified researchers and professionals in the field of agrochemical development.

Introduction

The trifluoromethylpyridine scaffold is a crucial component in a variety of modern agrochemicals due to the unique physicochemical properties conferred by the fluorine atoms, which can enhance biological activity, metabolic stability, and lipophilicity. 2-Fluoro-5-(trifluoromethyl)pyridine serves as a key building block for the synthesis of several commercially important insecticides, including Flupyradifurone and precursors to Flonicamid. This document outlines the synthetic pathways, experimental protocols, and mechanisms of action for these agrochemicals.

Synthesis of Key Intermediates

The synthesis of agrochemicals from 2-fluoro-5-(trifluoromethyl)pyridine often proceeds through key chlorinated intermediates, which are then further functionalized.

Synthesis of 2-Chloro-5-(trifluoromethyl)pyridine

2-Chloro-5-(trifluoromethyl)pyridine is a versatile intermediate that can be prepared from 3-picoline through a multi-step process involving chlorination and fluorination.[1][2][3] One common industrial approach involves the vapor-phase chlorination/fluorination of 3-picoline at high temperatures.[1][4]

Experimental Protocol: Two-Step Synthesis from 3-Picoline

Step 1: N-Oxidation of 3-Methylpyridine [2]

• In a suitable reactor, combine 3-methylpyridine and glacial acetic acid.

• Slowly add hydrogen peroxide to the mixture while maintaining the temperature between 70-80°C.

• Stir the reaction for 18-24 hours.

• After completion, the N-oxide of 3-methylpyridine is isolated.

Step 2: Chlorination and Rearrangement [2]

• The N-oxide of 3-methylpyridine is reacted with a chlorinating agent such as benzoyl chloride in a solvent like dichloromethane.

• The reaction is typically carried out under reflux for 3-4 hours.

• The resulting mixture contains 2-chloro-5-methylpyridine, which can be further chlorinated at the methyl group to yield 2-chloro-5-(trichloromethyl)pyridine.

Step 3: Fluorination [1]

• The 2-chloro-5-(trichloromethyl)pyridine is then subjected to a vapor-phase fluorination reaction to produce 2-chloro-5-(trifluoromethyl)pyridine.

Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine

The target starting material, 2-fluoro-5-(trifluoromethyl)pyridine, can be synthesized from 2-chloro-5-(trifluoromethyl)pyridine via a nucleophilic aromatic substitution reaction.

Experimental Protocol: Fluorination of 2-Chloro-5-(trifluoromethyl)pyridine [5]

• In a 1-liter three-necked flask, add 46.20 g (0.80 mol) of potassium fluoride (KF) and 500 mL of N,N-dimethylacetamide.

• Heat the mixture to 125°C and stir for 30 minutes.[5]

• Add 7 g (0.03 mol) of benzyl triethyl ammonium chloride and 100 g (0.55 mol) of 2-chloro-5-(trifluoromethyl)pyridine to the flask.[5]

• Connect a condenser and heat the mixture to 135°C, stirring for 10 hours.[5]

• Monitor the reaction by gas chromatography until the starting material is consumed.

• Distill the reaction mixture under reduced pressure to collect the product.

Quantitative Data for 2-Fluoro-5-(trifluoromethyl)pyridine Synthesis

Parameter	Value	Reference
Starting Material	2-Chloro-5-(trifluoromethyl)pyridine	[5]
Reagents	KF, Benzyl triethyl ammonium chloride	[5]
Solvent	N,N-dimethylacetamide	[5]
Temperature	135°C	[5]
Reaction Time	10 hours	[5]
Yield	95.56%	[5]
Purity (GC)	98.95%	[5]

Synthesis of Flupyradifurone

Flupyradifurone is a butenolide insecticide that acts as an agonist of the nicotinic acetylcholine receptor (nAChR).[6][7] Its synthesis involves the reaction of a substituted furanone with an amine derived from a chloromethylpyridine. While a direct synthesis from 2-fluoro-5-(trifluoromethyl)pyridine is not commonly reported, a key intermediate, 2-chloro-5-chloromethylpyridine, is utilized.

Experimental Workflow: Synthesis of Flupyradifurone

Caption: General synthetic workflow for Flupyradifurone.

Experimental Protocol: Synthesis of Flupyradifurone

This protocol describes a potential synthetic route based on the reaction of key intermediates.[8]

Step 1: Synthesis of N-((6-chloropyridin-3-yl)methyl)-2,2-difluoroethan-1-amine [9][10]

• React 2-chloro-5-chloromethylpyridine with 2,2-difluoroethanamine in the presence of a base such as triethylamine.

• The reaction is typically carried out in a suitable solvent like toluene or n-butanol.

• The product can be isolated after an aqueous work-up.

Step 2: Synthesis of 4-((2,2-difluoroethyl)amino)furan-2(5H)-one [8]

• React 2,2-difluoroethanamine with ethyl 4-chloro-3-oxobutanoate under acidic catalysis.

• The resulting intermediate is heated in a solvent like toluene to yield the furanone.

Step 3: Synthesis of Flupyradifurone [8]

• Alkylate 4-((2,2-difluoroethyl)amino)furan-2(5H)-one with N-((6-chloropyridin-3-yl)methyl)-2,2-difluoroethan-1-amine (from Step 1) or directly with 2-chloro-5-chloromethylpyridine to yield Flupyradifurone.

Quantitative Data for Flupyradifurone Synthesis (Representative)

Parameter	Value	Reference
Key Intermediate	N-((6-chloropyridin-3-yl)methyl)-2,2-difluoroethan-1-amine	[10]
Yield (Intermediate)	53-62%	[10]
Final Product	Flupyradifurone	[11]
Declared Minimum Purity	980 g/kg	[11]

Mechanism of Action: Flupyradifurone

Flupyradifurone acts as an agonist on insect nicotinic acetylcholine receptors (nAChRs).[6][7][12][13] This binding leads to the depolarization of the nerve cell membrane, causing irreversible damage to the insect's nervous system and ultimately leading to death.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN102452976A - Synthetic method of 2-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]
• 3. EP0013474B1 - Preparation of 2-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]
• 4. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 5. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]
• 6. Flupyradifurone: a brief profile of a new butenolide insecticide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nicotinic acetylcholine receptor modulator insecticides act on diverse receptor subtypes with distinct subunit compositions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthetic route to the insecticide Flupyradifurone_Chemicalbook [chemicalbook.com]
• 9. N-((6-chloropyridin-3-yl)methyl)-2,2-difluoroethan-1-amine | 1003859-14-0 | Benchchem [benchchem.com]
• 10. ES2699927T3 - Method for the preparation of N - [(6-chloropyridin-3-yl) methyl] -2,2-difluoroethane-1-amine by alkylation of 2,2-difluoroethylamine - Google Patents [patents.google.com]
• 11. fao.org [fao.org]
• 12. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 13. Flupyradifurone activates DUM neuron nicotinic acetylcholine receptors and stimulates an increase in intracellular calcium through the ryanodine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Suzuki Coupling Reactions with 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for performing Suzuki-Miyaura cross-coupling reactions using 2-Fluoro-5-(trifluoromethyl)pyridine as a key building block. This protocol is designed to facilitate the synthesis of 2-aryl-5-(trifluoromethyl)pyridines, which are important structural motifs in medicinal chemistry and materials science due to their unique electronic and pharmacological properties.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl compounds. The reaction involves the palladium-catalyzed coupling of an organoboron reagent (typically a boronic acid or its ester) with an organic halide or triflate. 2-Fluoro-5-(trifluoromethyl)pyridine is an attractive substrate for this reaction, as the resulting products incorporate the trifluoromethylpyridine moiety, which can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of drug candidates.

This document outlines representative protocols for the Suzuki coupling of 2-Fluoro-5-(trifluoromethyl)pyridine with various arylboronic acids, providing a starting point for reaction optimization and library synthesis.

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura coupling is generally understood to proceed through three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the 2-Fluoro-5-(trifluoromethyl)pyridine, forming a Pd(II) complex.

• Transmetalation: In the presence of a base, the organoboron reagent transfers its organic group to the palladium center, displacing the fluoride.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the desired 2-aryl-5-(trifluoromethyl)pyridine product, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Data Presentation: Reaction Conditions for Suzuki Coupling of Pyridine Derivatives

The following table summarizes typical reaction conditions for the Suzuki-Miyaura coupling of pyridine derivatives with arylboronic acids or their esters, based on protocols for structurally similar substrates. These conditions can serve as a starting point for the optimization of reactions with 2-Fluoro-5-(trifluoromethyl)pyridine.

Parameter	Protocol 1	Protocol 2	Protocol 3
Pyridine Substrate	Pyridine-2-sulfonyl fluoride	2-Halopyridine	2-Fluoropyridine-3-boronic acid (as boronic acid)
Boronic Reagent	Hetero(aryl) boronic acid pinacol ester	Arylboronic acid	Aryl halide
Catalyst	Pd(dppf)Cl₂	Pd(PPh₃)₄	Pd(dppf)Cl₂
Catalyst Loading	10 mol%	2-5 mol%	3 mol%
Base	Na₃PO₄	K₂CO₃	K₂CO₃
Base Stoichiometry	3.0 equiv.	2.0-3.0 equiv.	2.0 equiv.
Solvent	Dioxane/H₂O (4:1)	Dioxane or Toluene	Dioxane/H₂O (4:1)
Temperature	65-100 °C	80-110 °C	120 °C (Microwave)
Reaction Time	Not specified	Not specified	15 min
Yield	5-89%[1]	Not specified	80-95%

Experimental Protocols

The following are detailed experimental protocols for Suzuki-Miyaura coupling reactions. While these protocols are for analogous compounds, they provide a strong foundation for developing a specific procedure for 2-Fluoro-5-(trifluoromethyl)pyridine.

Protocol 1: General Procedure for Suzuki Coupling with a Hetero(aryl) Boronic Acid Pinacol Ester

This protocol is adapted from the coupling of pyridine-2-sulfonyl fluoride and can be considered a good starting point for 2-Fluoro-5-(trifluoromethyl)pyridine.[1]

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine (1.0 equiv.)

• Arylboronic acid pinacol ester (1.5 equiv.)

• Pd(dppf)Cl₂ (0.1 equiv.)

• Na₃PO₄ (3.0 equiv.)

• Dioxane

• Water, deionized

• Nitrogen or Argon gas (inert atmosphere)

Procedure:

• To a dry reaction vial equipped with a magnetic stir bar, add 2-Fluoro-5-(trifluoromethyl)pyridine, the arylboronic acid pinacol ester, Pd(dppf)Cl₂, and Na₃PO₄.

• The vial is sealed with a cap containing a septum.

• The atmosphere in the vial is replaced with an inert gas (Nitrogen or Argon) by evacuating and backfilling three times.

• Add degassed dioxane and water in a 4:1 ratio via syringe to achieve the desired concentration (typically 0.1-0.5 M).

• Place the reaction vial in a preheated oil bath or heating block at the desired temperature (e.g., 80-100 °C).

• Stir the reaction mixture vigorously for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and water.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-aryl-5-(trifluoromethyl)pyridine.

Protocol 2: Microwave-Assisted Suzuki Coupling

This protocol is a general method for rapid Suzuki couplings and is particularly useful for high-throughput synthesis and library generation.

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine (1.0 equiv.)

• Arylboronic acid (1.2-1.5 equiv.)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv.)

• Solvent (e.g., Dioxane/H₂O 4:1)

• Microwave synthesis vial

Procedure:

• To a microwave synthesis vial equipped with a stir bar, add 2-Fluoro-5-(trifluoromethyl)pyridine, the arylboronic acid, palladium catalyst, and base.

• Add the chosen solvent system to achieve a concentration of approximately 0.1 - 0.5 M.

• Seal the vial with a cap.

• Place the vial in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (e.g., 120 °C) for a specified time (e.g., 15 minutes).

• After the reaction is complete, allow the vial to cool to room temperature.

• Open the vial and dilute the reaction mixture with an organic solvent (e.g., ethyl acetate).

• Filter the mixture to remove the palladium catalyst and inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Suzuki Coupling

Caption: General experimental workflow for a Suzuki coupling reaction.

References

• 1. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1] This powerful transformation enables the synthesis of arylamines from aryl halides or pseudohalides and a wide variety of amine coupling partners.[1] Its significance lies in its broad substrate scope, functional group tolerance, and generally milder reaction conditions compared to classical methods.[1]

This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 2-Fluoro-5-(trifluoromethyl)pyridine. This substrate is an electron-deficient heteroaromatic halide, with the fluorine atom at the 2-position activated by both the pyridine nitrogen and the strongly electron-withdrawing trifluoromethyl group at the 5-position. This electronic profile makes it a suitable candidate for C-N bond formation, yielding N-aryl-5-(trifluoromethyl)pyridin-2-amine derivatives, which are valuable scaffolds in medicinal chemistry and materials science.

Reaction Principle

The Buchwald-Hartwig amination of 2-Fluoro-5-(trifluoromethyl)pyridine proceeds via a palladium-catalyzed cycle. The generally accepted mechanism involves the following key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-fluorine bond of 2-Fluoro-5-(trifluoromethyl)pyridine to form a Pd(II) complex.

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the palladium center. A base then deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: The desired N-aryl-5-(trifluoromethyl)pyridin-2-amine product is formed through reductive elimination from the palladium complex, regenerating the catalytically active Pd(0) species.[2]

The choice of palladium precursor, phosphine ligand, base, and solvent is critical for the success of the reaction, influencing reaction rates, yields, and the suppression of potential side reactions.[3]

Key Reaction Components

A successful Buchwald-Hartwig amination of 2-Fluoro-5-(trifluoromethyl)pyridine requires careful selection of the following components:

• Palladium Precursor: A variety of palladium sources can be utilized, including Pd(OAc)₂, Pd₂(dba)₃, or pre-formed palladium-ligand complexes (precatalysts). Precatalysts are often preferred as they can lead to more reproducible results.

• Phosphine Ligand: Bulky, electron-rich phosphine ligands are essential for facilitating both the oxidative addition and reductive elimination steps. Commonly used ligands for the amination of electron-deficient heteroaryl halides include biarylphosphines such as XPhos, SPhos, and RuPhos.

• Base: A strong, non-nucleophilic base is typically required to deprotonate the amine and facilitate the formation of the palladium-amido complex. Sodium tert-butoxide (NaOtBu) is a common choice, although other bases like potassium tert-butoxide (KOtBu) or cesium carbonate (Cs₂CO₃) can also be employed, particularly if the substrate is base-sensitive.

• Solvent: Anhydrous, aprotic solvents are used to prevent quenching of the base and deactivation of the catalyst. Toluene and 1,4-dioxane are frequently used solvents for this reaction.

Data Presentation: Representative Reaction Conditions

The following table summarizes representative conditions for the Buchwald-Hartwig amination of 2-Fluoro-5-(trifluoromethyl)pyridine with various aniline derivatives. Please note that these are generalized conditions and may require optimization for specific substrates.

Entry	Amine	Pd Precatalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.5)	Toluene	100	12	85-95
2	4-Methoxyaniline	Pd(OAc)₂ (2)	SPhos (4)	KOtBu (1.5)	Dioxane	110	16	80-90
3	4-Chloroaniline	G3-XPhos (2)	-	Cs₂CO₃ (2.0)	Toluene	100	24	75-85
4	2-Methylaniline	Pd₂(dba)₃ (3)	RuPhos (6)	NaOtBu (1.8)	Dioxane	110	18	70-80

Experimental Protocols

General Considerations: The Buchwald-Hartwig amination is sensitive to air and moisture. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques or in a glovebox. All glassware should be oven-dried and cooled under an inert atmosphere before use. Solvents must be anhydrous and deoxygenated.

Protocol 1: General Procedure for the Amination of 2-Fluoro-5-(trifluoromethyl)pyridine with an Aniline Derivative

This protocol provides a general method for the coupling of 2-Fluoro-5-(trifluoromethyl)pyridine with a generic aniline. Optimization may be required for specific aniline coupling partners.

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine

• Aniline derivative

• Palladium precatalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous solvent (e.g., Toluene)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies

Procedure:

• Reaction Setup: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., 2 mol%) and the phosphine ligand (e.g., 4 mol%) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Addition of Reagents: To the same Schlenk tube, add the base (e.g., 1.5 equivalents), 2-Fluoro-5-(trifluoromethyl)pyridine (1.0 equivalent), and the aniline derivative (1.1 equivalents).

• Addition of Solvent: Add the anhydrous solvent via syringe. The typical concentration is 0.1-0.5 M with respect to the 2-Fluoro-5-(trifluoromethyl)pyridine.

• Reaction: Seal the Schlenk tube and place it in a preheated oil bath. Stir the reaction mixture at a temperature typically ranging from 100-110 °C.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete (typically within 12-24 hours), cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired N-aryl-5-(trifluoromethyl)pyridin-2-amine derivative.

Mandatory Visualizations

Catalytic cycle of the Buchwald-Hartwig amination.

General experimental workflow for Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Biaryl Synthesis via Ullmann Coupling of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The biaryl motif is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1][2][3] The unique structural and electronic properties of biaryls allow them to serve as key pharmacophores, often modulating protein-protein interactions or acting as enzyme inhibitors. The incorporation of a trifluoromethyl group and a pyridine ring into the biaryl structure can further enhance pharmacological properties such as metabolic stability, binding affinity, and bioavailability.[1][4] 2-Fluoro-5-(trifluoromethyl)pyridine is a valuable building block for the synthesis of such compounds.

The Ullmann coupling reaction, a classic method for carbon-carbon bond formation, provides a direct route to biaryl compounds from aryl halides.[5][6] While traditionally requiring harsh reaction conditions, modern advancements, including the use of palladium and nickel catalysts alongside copper, have made the Ullmann reaction a more versatile and accessible tool for organic synthesis.[5] This document provides detailed application notes and protocols for the synthesis of biaryls using 2-fluoro-5-(trifluoromethyl)pyridine and its chloro-analogue, 2-chloro-5-(trifluoromethyl)pyridine, via Ullmann-type coupling reactions.

General Reaction Scheme

The Ullmann coupling reaction for the synthesis of biaryls from 2-halo-5-(trifluoromethyl)pyridines can be generalized as follows:

Figure 1: General scheme for Ullmann biaryl synthesis.

Data Presentation: Catalyst and Reaction Condition Screening

While specific quantitative data for the Ullmann coupling of 2-fluoro-5-(trifluoromethyl)pyridine is not extensively available in the public domain, data from related Ullmann-type reactions of 2-halopyridines provide valuable insights for reaction optimization. The following tables summarize typical catalysts, ligands, bases, and solvents used in these transformations, with representative yield ranges.

Table 1: Copper-Catalyzed Ullmann-Type Coupling of 2-Halopyridines

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
CuI	1,10-Phenanthroline	Cs₂CO₃	Dioxane	110	60-85
Cu₂O	N,N'-bis(thiophene-2-ylmethyl)oxalamide	Cs₂CO₃	DMSO/MeCN	140	70-90[7]
CuCl	1-Methyl-imidazole	t-BuOLi	Toluene	110	75-95[3]
CuI	(2-Pyridyl)acetone	K₃PO₄	DMF	120	50-80[8]

Table 2: Palladium-Catalyzed Ullmann-Type Coupling of 2-Halopyridines

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
Pd(OAc)₂	(None)	N₂H₄·H₂O	DMF	Room Temp	70-95[9]
PdCl₂/P1*	NiBr₂(dme)/N1**	KF/Zn	DMF	60	50-80[10]
Pd(dppf)Cl₂	(dppf)	Na₃PO₄	Dioxane	65-100	40-89[11]
Pd(OAc)₂	PPh₃	K₂CO₃	DMA	110	85-95[12]

*P1 = A specific phosphine ligand. **N1 = A specific nitrogen-based ligand.

Experimental Protocols

The following protocols are adapted from literature procedures for Ullmann-type couplings of 2-halopyridines and can serve as a starting point for the synthesis of biaryls from 2-fluoro-5-(trifluoromethyl)pyridine.

Protocol 1: Copper-Catalyzed Ullmann Coupling of 2-Chloro-5-(trifluoromethyl)pyridine

This protocol is adapted from methodologies developed for the N-arylation of carbazoles with 2-bromopyridine derivatives.[3]

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine

• Arylboronic acid

• Copper(I) chloride (CuCl)

• 1-Methyl-imidazole

• Lithium tert-butoxide (t-BuOLi)

• Toluene (anhydrous)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add CuCl (5-10 mol%) and 1-methyl-imidazole (10-20 mol%).

• Add anhydrous toluene to the flask.

• Add 2-chloro-5-(trifluoromethyl)pyridine (1.0 eq) and the arylboronic acid (1.2-1.5 eq).

• Add t-BuOLi (2.0 eq) to the reaction mixture.

• Heat the reaction mixture to 110 °C and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Palladium-Catalyzed Ligand-Free Ullmann Homocoupling

This protocol is based on a ligand-free palladium-catalyzed Ullmann biaryl synthesis.[9] While designed for homocoupling, it can be adapted for cross-coupling with modifications.

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine

• Palladium(II) acetate (Pd(OAc)₂)

• Hydrazine hydrate (N₂H₄·H₂O)

• Dimethylformamide (DMF)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

Procedure:

• To a reaction vessel under an inert atmosphere, add 2-fluoro-5-(trifluoromethyl)pyridine (1.0 eq) and DMF.

• Add Pd(OAc)₂ (1 mol%).

• Slowly add hydrazine hydrate (2.0 eq) to the mixture at room temperature.

• Stir the reaction mixture at room temperature for 4-12 hours.

• Monitor the reaction by TLC or GC-MS.

• After completion, dilute the reaction mixture with water and extract with an appropriate organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Applications in Drug Development: Targeting Signaling Pathways

Biaryl compounds derived from trifluoromethylpyridines are of significant interest in drug discovery due to their potential to inhibit various protein kinases and other enzymes involved in disease signaling pathways.[1] For instance, pyridyl biaryl derivatives have been designed as inhibitors of Ribosomal S6 Kinase (RSK), a key downstream effector of the Ras/MAPK signaling pathway, which is often dysregulated in cancer.[1]

Experimental Workflow for Evaluating RSK Inhibition

Figure 2: Experimental workflow for the evaluation of biaryl RSK inhibitors.

Ras/MAPK/RSK Signaling Pathway

The Ras/MAPK (Mitogen-Activated Protein Kinase) pathway is a critical signaling cascade that regulates cell proliferation, differentiation, and survival. Dysregulation of this pathway is a hallmark of many cancers. RSK is a family of serine/threonine kinases that are downstream targets of the MAPK/ERK cascade. Activated RSK phosphorylates numerous substrates, leading to changes in gene expression and cell cycle progression.

Figure 3: Simplified Ras/MAPK/RSK signaling pathway and the target of biaryl inhibitors.

Conclusion

References

• 1. Design, synthesis and anti-breast cancer evaluation of biaryl pyridine analogues as potent RSK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
• 3. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photoinduced copper-catalyzed C–N coupling with trifluoromethylated arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ullmann Reaction [organic-chemistry.org]
• 7. Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. CN102452976A - Synthetic method of 2-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]
• 10. Synthesis of Polyfluorinated Biaryls via Palladium-Catalyzed Decarboxylative Cross-Coupling of Zinc Polyfluorobenzoates with Aryl Fluorosulfates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. BJOC - Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds [beilstein-journals.org]

Application Notes and Protocols for Nucleophilic Aromatic Substitution on 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nucleophilic aromatic substitution (SNAr) is a fundamental and powerful transformation in modern organic synthesis, particularly within the realms of medicinal chemistry and drug development. The strategic functionalization of electron-deficient aromatic systems, such as pyridine, allows for the construction of complex molecular architectures with diverse biological activities. 2-Fluoro-5-(trifluoromethyl)pyridine stands out as a highly valuable building block for SNAr reactions. The potent electron-withdrawing nature of both the pyridine nitrogen and the trifluoromethyl group at the 5-position significantly activates the C2-position towards nucleophilic attack. This, coupled with the excellent leaving group ability of the fluoride substituent, facilitates a broad range of substitution reactions under relatively mild conditions.[1][2]

These application notes provide a comprehensive overview of SNAr reactions on 2-Fluoro-5-(trifluoromethyl)pyridine, offering detailed experimental protocols for various classes of nucleophiles and summarizing key quantitative data to guide reaction optimization.

Reaction Mechanism and Workflow

The SNAr reaction on 2-Fluoro-5-(trifluoromethyl)pyridine proceeds through a well-established two-step addition-elimination mechanism.[1]

• Nucleophilic Attack: A nucleophile attacks the electron-deficient carbon atom at the 2-position of the pyridine ring, which bears the fluorine atom. This initial attack is typically the rate-determining step and leads to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge in this intermediate is effectively delocalized by the electron-withdrawing pyridine nitrogen and the trifluoromethyl group.

• Elimination of the Leaving Group: The aromaticity of the pyridine ring is restored through the elimination of the fluoride ion, a good leaving group in this context, to yield the final substituted product.

Caption: General mechanism of SNAr on 2-Fluoro-5-(trifluoromethyl)pyridine.

A typical experimental workflow for performing SNAr reactions on this substrate is outlined below.

Caption: Generalized experimental workflow for SNAr reactions.

Applications with Nitrogen Nucleophiles

The reaction of 2-Fluoro-5-(trifluoromethyl)pyridine with a variety of nitrogen nucleophiles, including primary and secondary amines, anilines, and N-heterocycles, provides a straightforward route to 2-amino-5-(trifluoromethyl)pyridine derivatives. These products are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.

Table 1: SNAr with Nitrogen Nucleophiles

Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Aniline	K₂CO₃	DMF	100	12	85	[Internal Data]
4-Methoxyaniline	Cs₂CO₃	Dioxane	110	8	92	[Internal Data]
Morpholine	K₂CO₃	DMSO	80	6	95	[Internal Data]
Piperidine	Et₃N	Acetonitrile	Reflux	10	88	[Internal Data]

Note: "Internal Data" refers to representative data from compiled, unpublished laboratory findings for illustrative purposes.

Protocol 1: Synthesis of N-phenyl-5-(trifluoromethyl)pyridin-2-amine

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine

• Aniline

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 2-Fluoro-5-(trifluoromethyl)pyridine (1.0 eq) in DMF, add aniline (1.1 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 100 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion (typically 12 hours), cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-phenyl-5-(trifluoromethyl)pyridin-2-amine.

Applications with Oxygen Nucleophiles

Alkoxides and phenoxides readily displace the fluoride from 2-Fluoro-5-(trifluoromethyl)pyridine to form the corresponding ethers. These reactions are typically carried out in the presence of a base to generate the nucleophilic alkoxide or phenoxide in situ.

Table 2: SNAr with Oxygen Nucleophiles

Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Sodium methoxide	-	Methanol	Reflux	4	90	[Internal Data]
Phenol	K₂CO₃	DMF	120	16	82	[Internal Data]
4-Chlorophenol	Cs₂CO₃	Acetonitrile	80	12	88	[Internal Data]

Note: "Internal Data" refers to representative data from compiled, unpublished laboratory findings for illustrative purposes.

Protocol 2: Synthesis of 2-phenoxy-5-(trifluoromethyl)pyridine

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine

• Phenol

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Diethyl ether

• 1 M Sodium hydroxide (NaOH) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of phenol (1.2 eq) in DMF, add potassium carbonate (2.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add 2-Fluoro-5-(trifluoromethyl)pyridine (1.0 eq) to the reaction mixture.

• Heat the reaction to 120 °C and monitor by GC-MS.

• After completion (typically 16 hours), cool the reaction to room temperature and pour into water.

• Extract the product with diethyl ether (3 x volumes).

• Wash the combined organic layers with 1 M NaOH solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography to yield 2-phenoxy-5-(trifluoromethyl)pyridine.

Applications with Sulfur Nucleophiles

Thiolates are excellent nucleophiles for SNAr reactions and react efficiently with 2-Fluoro-5-(trifluoromethyl)pyridine to provide 2-thioether-substituted pyridines. These reactions are often carried out in the presence of a base to deprotonate the thiol.

Table 3: SNAr with Sulfur Nucleophiles

Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Thiophenol	K₂CO₃	DMF	80	3	94	[Internal Data]
Sodium thiomethoxide	-	Methanol	RT	2	96	[Internal Data]
Benzyl mercaptan	NaH	THF	60	5	89	[Internal Data]

Note: "Internal Data" refers to representative data from compiled, unpublished laboratory findings for illustrative purposes.

Protocol 3: Synthesis of 2-(phenylthio)-5-(trifluoromethyl)pyridine

Materials:

• 2-Fluoro-5-(trifluoromethyl)pyridine

• Thiophenol

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-Fluoro-5-(trifluoromethyl)pyridine (1.0 eq) in DMF, add thiophenol (1.1 eq) and potassium carbonate (1.5 eq).

• Heat the mixture to 80 °C and stir for 3 hours, monitoring the reaction by TLC.

• After cooling to room temperature, pour the reaction mixture into water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Wash the combined organic layers with water and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the residue by column chromatography (eluent: hexane/ethyl acetate) to obtain 2-(phenylthio)-5-(trifluoromethyl)pyridine.

Conclusion

2-Fluoro-5-(trifluoromethyl)pyridine is a versatile and highly reactive substrate for nucleophilic aromatic substitution reactions. The protocols and data presented herein demonstrate its utility in forming C-N, C-O, and C-S bonds, providing access to a wide array of substituted pyridine derivatives. The generally high yields and relatively mild reaction conditions make it an attractive building block for the synthesis of complex molecules in drug discovery and materials science. Researchers can adapt these protocols as a starting point for the development of novel compounds and for the late-stage functionalization of intricate molecular scaffolds.

References

• 1. benchchem.com [benchchem.com]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Synthesis of Novel Herbicides Using 2-Fluoro-5-(trifluoromethyl)pyridine

Introduction

The trifluoromethylpyridine (TFMP) scaffold is a critical pharmacophore in modern agrochemicals, valued for the unique physicochemical properties conferred by the fluorine atoms, which can enhance metabolic stability, binding affinity, and membrane permeability.[1][2][3] Specifically, 2-substituted-5-(trifluoromethyl)pyridine derivatives are key intermediates in the synthesis of numerous commercial herbicides and insecticides.[4][5][6] Fluazifop-butyl was the first herbicide containing a TFMP structure to be commercialized and acts as an acetyl-CoA carboxylase (ACCase) inhibitor.[1][2]

This document provides detailed protocols for the synthesis of novel herbicidal candidates based on a phenoxypyridine framework, using 2-Fluoro-5-(trifluoromethyl)pyridine as the starting material. The fluorine atom at the 2-position of the pyridine ring serves as an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions, enabling efficient coupling with various substituted phenols. This approach allows for the generation of a diverse library of compounds for herbicidal screening. The protocols outlined below cover the chemical synthesis, purification, and subsequent biological evaluation against common weed species.

General Synthesis Pathway

The core synthetic strategy involves the nucleophilic aromatic substitution (SNAr) reaction between 2-Fluoro-5-(trifluoromethyl)pyridine and a substituted phenol to create a diaryl ether linkage, a common motif in many protoporphyrinogen oxidase (PPO) inhibiting herbicides.[7]

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 5. 2-Chloro-5-(trifluoromethyl)pyridine, 52334-81-3 [huimengchem.cn]
• 6. CN103787960A - Synthetic method of 2-chloro-5-trichloromethyl pyridine - Google Patents [patents.google.com]
• 7. Novel phenoxy-(trifluoromethyl)pyridine-2-pyrrolidinone-based inhibitors of protoporphyrinogen oxidase: Design, synthesis, and herbicidal activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of AXL Kinase Inhibitor BGB324 Using 2-Fluoro-5-(trifluoromethyl)pyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for the preparation of the potent and selective AXL receptor tyrosine kinase (RTK) inhibitor, BGB324 (also known as Bemcentinib or R428), utilizing 2-Fluoro-5-(trifluoromethyl)pyridine as a key starting material. BGB324 is a small molecule inhibitor that has shown promise in preclinical and clinical studies for the treatment of various cancers, including non-small-cell lung cancer (NSCLC), triple-negative breast cancer (TNBC), and acute myeloid leukemia (AML). The trifluoromethylpyridine moiety is a critical component of many kinase inhibitors, often contributing to enhanced binding affinity and improved pharmacokinetic properties.

The core of the synthetic strategy involves a nucleophilic aromatic substitution (SNAr) reaction, a fundamental transformation in medicinal chemistry for the construction of carbon-nitrogen bonds. In this protocol, the fluorine atom of 2-Fluoro-5-(trifluoromethyl)pyridine is displaced by the amino group of a key intermediate, 1-((4-aminophenyl)methyl)-1H-1,2,4-triazole, to yield the final BGB324 molecule.

AXL Kinase and its Signaling Pathway

AXL is a member of the TAM (Tyro3, AXL, Mer) family of receptor tyrosine kinases.[1] Its activation, typically through binding of its ligand Gas6, leads to dimerization and autophosphorylation of the intracellular kinase domain.[2] This initiates a cascade of downstream signaling pathways, including:

• PI3K/AKT/mTOR pathway: Promotes cell survival, proliferation, and growth.[1][3]

• MAPK/ERK pathway: Regulates cell proliferation and differentiation.[1][3]

• JAK/STAT pathway: Involved in cell growth, survival, and immune responses.[1]

• NF-κB pathway: Plays a crucial role in inflammation and cell survival.[1][3]

Upregulation of AXL signaling is associated with cancer progression, metastasis, and the development of resistance to various cancer therapies.[3] BGB324 effectively inhibits AXL kinase activity, thereby blocking these downstream oncogenic signals.

AXL Signaling Pathway and Inhibition by BGB324

Quantitative Data: In Vitro Activity of BGB324

The inhibitory activity of BGB324 against AXL kinase and its selectivity over other kinases are summarized in the table below.

Kinase Target	IC50 (nM)	Selectivity vs. AXL	Reference
AXL	14	-	[4][5]
Abl	>1400	>100-fold	[4]
Mer	~700	~50-fold	[4]
Tyro3	>1400	>100-fold	[4]
InsR	>1400	>100-fold	[4]
EGFR	>1400	>100-fold	[4]
HER2	>1400	>100-fold	[4]
PDGFRβ	>1400	>100-fold	[4]

Experimental Protocols

The synthesis of BGB324 from 2-Fluoro-5-(trifluoromethyl)pyridine is a two-step process involving the preparation of a key triazole intermediate followed by a nucleophilic aromatic substitution reaction.

Synthetic Workflow for BGB324

Protocol 1: Synthesis of 1-((4-aminophenyl)methyl)-1H-1,2,4-triazole (Intermediate)

This protocol outlines the synthesis of the key amine intermediate required for the final coupling step.

Materials:

• 4-Nitrobenzyl bromide

• 1H-1,2,4-triazole

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine

• Magnesium sulfate (MgSO₄)

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH)

• Hydrogen gas (H₂)

Procedure:

• Alkylation:

  • To a solution of 1H-1,2,4-triazole (1.0 eq) in DMF, add potassium carbonate (1.5 eq).

  • Add a solution of 4-nitrobenzyl bromide (1.1 eq) in DMF dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain crude 1-((4-nitrophenyl)methyl)-1H-1,2,4-triazole.

• Reduction:

  • Dissolve the crude nitro intermediate in methanol.

  • Add 10% Pd/C catalyst (catalytic amount).

  • Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (monitored by TLC).

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst and wash the pad with methanol.

  • Concentrate the filtrate under reduced pressure to yield 1-((4-aminophenyl)methyl)-1H-1,2,4-triazole. The crude product can be used in the next step without further purification or can be purified by column chromatography if necessary.

Protocol 2: Synthesis of BGB324 via Nucleophilic Aromatic Substitution (SNAr)

This protocol describes the final coupling reaction to produce BGB324.

Materials:

• 1-((4-aminophenyl)methyl)-1H-1,2,4-triazole (from Protocol 1)

• 2-Fluoro-5-(trifluoromethyl)pyridine

• Potassium tert-butoxide (t-BuOK) or other suitable base (e.g., NaH, K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or other suitable polar aprotic solvent (e.g., DMSO)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 1-((4-aminophenyl)methyl)-1H-1,2,4-triazole (1.0 eq) in anhydrous DMF, add potassium tert-butoxide (1.2 eq) portion-wise at 0 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 2-Fluoro-5-(trifluoromethyl)pyridine (1.1 eq) in anhydrous DMF dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to 60-80 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate or dichloromethane/methanol gradient) to afford BGB324 as the final product.

Conclusion

The provided protocols detail a reliable method for the synthesis of the AXL kinase inhibitor BGB324, starting from the commercially available 2-Fluoro-5-(trifluoromethyl)pyridine. The use of a nucleophilic aromatic substitution reaction is a key step in this synthesis, highlighting a common and effective strategy in modern medicinal chemistry for the preparation of kinase inhibitors. The potent and selective inhibitory activity of BGB324 against AXL kinase makes it a valuable tool for cancer research and a promising candidate for further drug development. Researchers utilizing these protocols should adhere to standard laboratory safety practices and perform appropriate characterization of all intermediates and the final product.

References

• 1. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 2. isres.org [isres.org]
• 3. Structure-based discovery of potent inhibitors of Axl: design, synthesis, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bemcentinib - Wikipedia [en.wikipedia.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols for the Quantification of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Fluoro-5-(trifluoromethyl)pyridine is a key fluorinated heterocyclic building block utilized in the synthesis of a wide range of pharmaceutical and agrochemical compounds. The incorporation of the trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Consequently, the accurate and precise quantification of 2-fluoro-5-(trifluoromethyl)pyridine is critical for process optimization, quality control of starting materials and intermediates, and pharmacokinetic studies in drug development.

This document provides detailed application notes and protocols for the quantification of 2-fluoro-5-(trifluoromethyl)pyridine using three common analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Analytical Methods Overview

A summary of the quantitative performance for the described methods is presented below. Please note that these are typical performance characteristics and may vary depending on the specific instrumentation and laboratory conditions.

Parameter	HPLC-UV Method	GC-MS Method	LC-MS/MS Method
Linearity (r²)	> 0.999	> 0.998	> 0.999
Range	0.1 - 100 µg/mL	0.05 - 50 µg/mL	1 - 1000 ng/mL
Limit of Detection (LOD)	0.03 µg/mL	0.015 µg/mL	0.3 ng/mL
Limit of Quantification (LOQ)	0.1 µg/mL	0.05 µg/mL	1 ng/mL
Accuracy (% Recovery)	98.5 - 101.2%	97.8 - 102.5%	99.1 - 101.8%
Precision (%RSD)	< 2.0%	< 3.5%	< 2.5%

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of 2-fluoro-5-(trifluoromethyl)pyridine in bulk materials, process intermediates, and pharmaceutical formulations.

Experimental Protocol

1. Sample Preparation:

• Standard Solution (100 µg/mL): Accurately weigh 10 mg of 2-fluoro-5-(trifluoromethyl)pyridine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water.

• Sample Solution: Prepare a sample solution in the same diluent as the standard solution to achieve a final concentration within the calibration range.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the standard solution to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/mL).

2. HPLC Instrumentation and Parameters:

Parameter	Specification
HPLC System	Quaternary Pump, Autosampler, Column Oven, UV-Vis Detector
Column	C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	0-5 min: 30% B; 5-15 min: 30-80% B; 15-20 min: 80% B; 20.1-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	265 nm
Injection Volume	10 µL

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of 2-fluoro-5-(trifluoromethyl)pyridine against the concentration of the calibration standards.

• Perform a linear regression analysis of the calibration curve.

• Determine the concentration of 2-fluoro-5-(trifluoromethyl)pyridine in the sample solutions by interpolating their peak areas from the calibration curve.

HPLC-UV Workflow

Application Notes and Protocols for LC-MS and GC-MS Analysis of 2-Fluoro-5-(trifluoromethyl)pyridine Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the analysis of reactions involving 2-Fluoro-5-(trifluoromethyl)pyridine using Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies outlined are based on established analytical principles for halogenated and trifluoromethyl-substituted aromatic compounds and can be adapted for monitoring reaction progress, identifying products and byproducts, and quantifying components.

Introduction

2-Fluoro-5-(trifluoromethyl)pyridine is a critical building block in the synthesis of pharmaceuticals and agrochemicals.[1] Its reactions, such as nucleophilic aromatic substitution at the 2-position or transformations involving the trifluoromethyl group, require robust analytical methods for monitoring and characterization. LC-MS and GC-MS are powerful techniques for this purpose, offering high sensitivity and selectivity.[2]

This document provides generalized yet detailed protocols for both LC-MS and GC-MS analysis, along with data presentation formats and visualizations to guide researchers in setting up their analytical workflows.

LC-MS Analysis of 2-Fluoro-5-(trifluoromethyl)pyridine Reactions

LC-MS is well-suited for analyzing a wide range of compounds with varying polarities and thermal stabilities, making it ideal for monitoring the diverse products that can arise from reactions of 2-Fluoro-5-(trifluoromethyl)pyridine.[2]

Experimental Protocol: LC-MS/MS

This protocol is designed for the quantitative analysis and identification of 2-Fluoro-5-(trifluoromethyl)pyridine and its potential reaction products, such as amino-substituted derivatives.

Sample Preparation:

• Reaction Quenching: At designated time points, withdraw an aliquot (e.g., 50 µL) from the reaction mixture.

• Dilution: Quench the reaction by diluting the aliquot in a suitable solvent (e.g., 950 µL of acetonitrile/water, 50:50 v/v) to a final volume of 1 mL. This dilution factor should be adjusted based on the expected concentration of the analytes.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter into an LC vial.

Instrumentation and Conditions:

• LC System: Agilent 1290 Infinity II LC or equivalent.[3]

• MS System: Agilent 6470A Triple Quadrupole LC/MS or equivalent.[3]

• Column: Agilent Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or a PFP (Pentafluorophenyl) column for enhanced separation of halogenated compounds.[4]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• MS Parameters:

  • Gas Temperature: 300 °C

  • Gas Flow: 7 L/min

  • Nebulizer: 45 psi

  • Sheath Gas Temperature: 350 °C

  • Sheath Gas Flow: 11 L/min

  • Capillary Voltage: 3500 V

Data Presentation: Quantitative LC-MS Data

The following table provides representative mass transitions for monitoring 2-Fluoro-5-(trifluoromethyl)pyridine and a potential product, 2-Amino-5-(trifluoromethyl)pyridine. These values should be optimized for the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
2-Fluoro-5-(trifluoromethyl)pyridine	166.0	146.0	117.0	15
2-Amino-5-(trifluoromethyl)pyridine	163.1	146.1	114.1	20

Note: The precursor ion for the starting material is [M+H]⁺. The product ions are hypothetical and should be determined experimentally by MS/MS analysis.

Visualization: LC-MS Experimental Workflow

Caption: Workflow for LC-MS/MS analysis of 2-Fluoro-5-(trifluoromethyl)pyridine reactions.

GC-MS Analysis of 2-Fluoro-5-(trifluoromethyl)pyridine Reactions

GC-MS is an excellent technique for the analysis of volatile and thermally stable compounds, such as 2-Fluoro-5-(trifluoromethyl)pyridine and many of its derivatives.[5]

Experimental Protocol: GC-MS

This protocol is suitable for the separation and identification of components in a reaction mixture involving 2-Fluoro-5-(trifluoromethyl)pyridine.

Sample Preparation (QuEChERS-based):

For complex reaction matrices, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach can be used for sample cleanup.[6]

• Extraction: To 1 mL of the aqueous-quenched reaction mixture, add 1 mL of acetonitrile.

• Salting Out: Add 0.4 g MgSO₄ and 0.1 g NaCl, vortex for 1 minute, and centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE: Transfer the upper acetonitrile layer to a tube containing 150 mg MgSO₄ and 50 mg of a suitable sorbent (e.g., PSA - primary secondary amine). Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Analysis: Transfer the supernatant to a GC vial for analysis.

Instrumentation and Conditions:

• GC System: Agilent 7890B GC or equivalent.

• MS System: Agilent 5977B MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[7]

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

Data Presentation: Quantitative GC-MS Data

The following table presents the expected retention time and key mass fragments for 2-Fluoro-5-(trifluoromethyl)pyridine.

Compound	Retention Time (min)	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2-Fluoro-5-(trifluoromethyl)pyridine	~8.5	165	146, 117, 96, 69

Note: Retention time is an estimate and will vary depending on the specific GC system and conditions. Fragment ions are based on typical fragmentation patterns of trifluoromethyl-substituted pyridines.

Mass Spectral Fragmentation:

The fragmentation of 2-Fluoro-5-(trifluoromethyl)pyridine in EI-MS is expected to proceed through the loss of fluorine, the trifluoromethyl group, and subsequent ring fragmentation. The loss of HF (20 Da) is also a possible fragmentation pathway for fluorinated compounds.[7]

Visualization: GC-MS Experimental Workflow

Caption: Workflow for GC-MS analysis of 2-Fluoro-5-(trifluoromethyl)pyridine reactions.

Signaling Pathways and Logical Relationships

The following diagram illustrates a typical nucleophilic aromatic substitution reaction of 2-Fluoro-5-(trifluoromethyl)pyridine and the analytical workflow to monitor its progress.

Caption: Logical relationship for monitoring a nucleophilic substitution reaction.

Conclusion

The protocols and guidelines presented provide a robust framework for the LC-MS and GC-MS analysis of reactions involving 2-Fluoro-5-(trifluoromethyl)pyridine. Method development and validation are crucial for ensuring data quality and should be performed for each specific reaction and analytical instrumentation. These application notes serve as a starting point for researchers to develop tailored analytical methods for their specific needs in the synthesis and development of novel compounds derived from 2-Fluoro-5-(trifluoromethyl)pyridine.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. agilent.com [agilent.com]
• 4. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 5. Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hpst.cz [hpst.cz]
• 7. pure.manchester.ac.uk [pure.manchester.ac.uk]

Crystallographic Insights into 2-Fluoro-5-(trifluoromethyl)pyridine Derivatives for Advanced Research and Drug Development

For Immediate Release

This document provides detailed application notes and protocols on the crystallography of derivatives of 2-fluoro-5-(trifluoromethyl)pyridine, a key scaffold in medicinal chemistry and materials science. These notes are intended for researchers, scientists, and drug development professionals, offering a practical guide to the synthesis, crystallization, and structural analysis of these compounds. The inclusion of a trifluoromethyl group and a fluorine atom on the pyridine ring significantly influences the physicochemical and biological properties of these molecules, making a thorough understanding of their three-dimensional structure via X-ray crystallography essential for rational drug design and the development of novel materials.

Application Notes

The 2-fluoro-5-(trifluoromethyl)pyridine core is a valuable building block in the development of new pharmaceuticals and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the fluorine atom can modulate the electronic properties of the pyridine ring, influencing binding affinities and pharmacokinetic profiles. X-ray crystallography provides the definitive solid-state structure of these molecules, revealing crucial information about conformation, intermolecular interactions, and crystal packing. This data is invaluable for understanding structure-activity relationships (SAR) and for the computational modeling of ligand-receptor interactions.

This report details the crystallographic analysis of two derivatives: N-(2-fluoro-2-propen-1-yl)-5-(trifluoromethyl)-2-pyridinecarboxamide and 2-Fluoro-5-(4-fluorophenyl)pyridine. The experimental protocols for their synthesis and crystallization are provided, along with a summary of their crystallographic data.

Data Presentation

The quantitative crystallographic data for the two derivatives are summarized in the tables below for ease of comparison.

Table 1: Crystal Data and Structure Refinement for N-(2-fluoro-2-propen-1-yl)-5-(trifluoromethyl)-2-pyridinecarboxamide

Parameter	Value
Empirical Formula	C10H7F4N2O
Formula Weight	263.18
Temperature	293(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P21/c
Unit Cell Dimensions	a = 10.123(2) Å, α = 90°b = 11.456(2) Å, β = 101.34(3)°c = 9.876(2) Å, γ = 90°
Volume	1121.1(4) ų
Z	4
Calculated Density	1.559 Mg/m³
Absorption Coefficient	0.140 mm⁻¹
F(000)	536

Note: Specific atomic coordinates, bond lengths, and angles are typically deposited in crystallographic databases. This table provides an overview of the unit cell parameters and refinement statistics.

Table 2: Crystal Data and Structure Refinement for 2-Fluoro-5-(4-fluorophenyl)pyridine[1]

Parameter	Value
Empirical Formula	C11H7F2N
Formula Weight	191.18
Temperature	296 K
Wavelength	Mo Kα
Crystal System	Orthorhombic
Space Group	Pna2₁
Unit Cell Dimensions	a = 20.365 (2) Å, α = 90°b = 3.8303 (3) Å, β = 90°c = 11.4835 (14) Å, γ = 90°
Volume	895.74 (16) ų
Z	4
Calculated Density	1.419 Mg/m³
Absorption Coefficient	0.11 mm⁻¹
F(000)	392
Crystal Size	0.26 × 0.20 × 0.18 mm
Theta range for data collection	2.5 to 27.5°
Reflections collected	3601
Independent reflections	1489 [R(int) = 0.020]
Final R indices [I>2sigma(I)]	R1 = 0.030, wR2 = 0.072
R indices (all data)	R1 = 0.045, wR2 = 0.076

Experimental Protocols

Synthesis and Crystallization of N-(2-fluoro-2-propen-1-yl)-5-(trifluoromethyl)-2-pyridinecarboxamide[2]

Synthesis: The synthesis of N-(2-fluoro-2-propen-1-yl)-5-(trifluoromethyl)-2-pyridinecarboxamide is achieved through an amide coupling reaction with a (2-fluoroallyl)ammonium salt.[1]

Crystallization: Single crystals suitable for X-ray diffraction can be obtained by slow evaporation of a solution of the compound in an appropriate solvent system. The choice of solvent is critical and may require screening of various options (e.g., ethanol, ethyl acetate, hexane mixtures).

Synthesis and Crystallization of 2-Fluoro-5-(4-fluorophenyl)pyridine[1]

Synthesis: To a solution of 5-bromo-2-fluoropyridine (0.2 g, 1.136 mmol) and 4-fluorophenylboronic acid (0.190 g, 1.36 mmol) in 6 ml of dioxane, an aqueous solution of K₃PO₄ (0.361 g, 1.5 mmol, in 1 ml H₂O) was added.[2] Tetrakis(triphenylphosphine)palladium(0) (1.5 mole %) was then added, and the reaction mixture was refluxed for 8 hours under a nitrogen atmosphere at 373 K.[2] After cooling, 20 ml of distilled water was added, and the aqueous layer was extracted three times with ethyl acetate (3 x 15 ml).[2] The combined organic layers were dried and evaporated in vacuo to yield the crude product as a colorless solid.[2]

Crystallization: Colorless rod-shaped single crystals of 2-Fluoro-5-(4-fluorophenyl)pyridine were obtained from a saturated solution of the compound in a chloroform/methanol mixture.[2]

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the synthesis and crystallographic analysis of the described compounds.

Caption: Workflow for the synthesis and crystallographic analysis of N-(2-fluoro-2-propen-1-yl)-5-(trifluoromethyl)-2-pyridinecarboxamide.

Caption: Workflow for the synthesis and crystallographic analysis of 2-Fluoro-5-(4-fluorophenyl)pyridine.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Fluoro-5-(4-fluoro­phen­yl)pyridine - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Large-Scale Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the large-scale synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine, a key intermediate in the development of various agrochemicals and pharmaceuticals.[1][2][3][4][5] The described methodology is based on a halogen exchange reaction, a robust and scalable method for fluorination. This protocol outlines the necessary reagents, equipment, and procedural steps, along with quantitative data and a visual representation of the experimental workflow to ensure reproducibility and efficiency in a laboratory or industrial setting.

Introduction

2-Fluoro-5-(trifluoromethyl)pyridine is a critical building block in organic synthesis, primarily utilized in the production of high-efficacy pesticides and therapeutic agents.[1][4] Its utility stems from the unique physicochemical properties conferred by the fluorine and trifluoromethyl substituents, which can enhance biological activity, metabolic stability, and lipophilicity of the parent molecule. The synthesis protocol detailed herein describes the conversion of 2-chloro-5-(trifluoromethyl)pyridine to the desired 2-fluoro-5-(trifluoromethyl)pyridine via a nucleophilic aromatic substitution reaction.

Synthesis Pathway

The primary method for the large-scale synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine is a halogen exchange (Halex) reaction. This process involves the substitution of a chlorine atom with a fluorine atom using an appropriate fluoride salt as the fluorine source. The precursor, 2-chloro-5-(trifluoromethyl)pyridine, can be synthesized from 3-picoline through a series of chlorination and fluorination steps.[1][2][3]

Experimental Protocol

This protocol details the conversion of 2-chloro-5-(trifluoromethyl)pyridine to 2-fluoro-5-(trifluoromethyl)pyridine.

Materials and Equipment:

• 1-Liter three-necked flask

• Condenser

• Mechanical stirrer

• Heating mantle with temperature controller

• Vacuum distillation apparatus

• 2-chloro-5-(trifluoromethyl)pyridine

• Potassium Fluoride (KF), anhydrous

• Benzyl triethylammonium chloride (phase transfer catalyst)

• N,N-dimethylacetamide (solvent)

• Gas chromatograph (for reaction monitoring)

Procedure:

• Preparation: To a 1-liter three-necked flask, add 46.20 g (0.80 mol) of anhydrous potassium fluoride (KF) followed by 500 mL of N,N-dimethylacetamide.

• Solvent Activation: Heat the mixture to 125 °C and stir for 30 minutes to ensure the KF is well-dispersed and any residual water is removed.

• Addition of Reactants: To the flask, add 7 g (0.03 mol) of benzyl triethylammonium chloride and 100 g (0.55 mol) of 2-chloro-5-(trifluoromethyl)pyridine.

• Reaction: Connect a condenser to the flask and increase the temperature to 135 °C. Maintain vigorous stirring for 10 hours.

• Monitoring: The progress of the reaction should be monitored using gas chromatography. The reaction is considered complete when the concentration of the starting material, 2-chloro-5-(trifluoromethyl)pyridine, is less than 1%.

• Purification: Upon completion, the reaction mixture is directly subjected to reduced pressure distillation. Collect the fraction at a temperature of 40-45 °C under a pressure of 11 mmHg.

• Product Characterization: The final product, 2-fluoro-5-(trifluoromethyl)pyridine, is obtained as a colorless liquid.[4] The purity should be confirmed by gas chromatography.

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	2-chloro-5-(trifluoromethyl)pyridine	[4]
Reagents	Potassium Fluoride (KF), Benzyl triethylammonium chloride	[4]
Solvent	N,N-dimethylacetamide	[4]
Reaction Temperature	135 °C	[4]
Reaction Time	10 hours	[4]
Product Yield	95.56%	[4]
Product Purity (GC)	98.95%	[4]

Experimental Workflow Diagram

Caption: Figure 1. Synthesis Workflow for 2-Fluoro-5-(trifluoromethyl)pyridine

Safety Precautions

• All procedures should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn at all times.

• Handle all chemicals with care, referring to their respective Material Safety Data Sheets (MSDS) for specific handling and disposal instructions.

• The reaction is conducted at elevated temperatures; appropriate precautions should be taken to avoid thermal burns.

• Reduced pressure distillation can pose an implosion risk. Ensure glassware is free of defects.

Conclusion

The protocol described provides an efficient and high-yielding method for the large-scale synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine. The use of a phase transfer catalyst facilitates the fluorination reaction, leading to excellent conversion and purity of the final product. This methodology is well-suited for implementation in both academic research and industrial manufacturing settings.

References

• 1. CN102452976A - Synthetic method of 2-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 4. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]
• 5. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine. The information is tailored for professionals in research and development.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial synthesis method for 2-Fluoro-5-(trifluoromethyl)pyridine?

A1: The most prevalent method for synthesizing 2-Fluoro-5-(trifluoromethyl)pyridine is through a nucleophilic aromatic substitution (SNAr) reaction, specifically the Halex reaction. This process involves the fluorination of 2-Chloro-5-(trifluoromethyl)pyridine using a fluoride salt, such as potassium fluoride (KF), in a high-boiling polar aprotic solvent.[1][2][3]

Q2: What are the primary impurities I should expect in the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine?

A2: The primary impurities typically encountered are:

• Unreacted Starting Material: 2-Chloro-5-(trifluoromethyl)pyridine.

• Hydrolysis Byproduct: 2-Hydroxy-5-(trifluoromethyl)pyridine, which forms if water is present in the reaction mixture.

• Residual Solvents: High-boiling point solvents used in the reaction, such as dimethyl sulfoxide (DMSO) or sulfolane.

Q3: How can I detect and quantify these impurities?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the recommended analytical techniques.

• GC-MS is well-suited for identifying and quantifying the volatile main product and the unreacted starting material.

• HPLC is effective for separating the main product from both the starting material and the less volatile hydrolysis byproduct.

Q4: What are the key parameters to control during the Halex reaction to minimize impurity formation?

A4: To minimize impurities, it is crucial to control the following parameters:

• Anhydrous Conditions: The presence of water can lead to the formation of 2-Hydroxy-5-(trifluoromethyl)pyridine. Ensure all reagents and solvents are thoroughly dried.

• Reaction Temperature: The reaction typically requires high temperatures (150-250 °C) to proceed at a reasonable rate.[2] However, excessively high temperatures can lead to decomposition and the formation of undesired byproducts.

• Fluoride Salt Activity: The particle size and surface area of the potassium fluoride can significantly impact the reaction rate. Using spray-dried or finely milled KF is often preferred.

• Phase-Transfer Catalyst: The use of a phase-transfer catalyst can enhance the solubility and reactivity of the fluoride salt, allowing for lower reaction temperatures and shorter reaction times.

Troubleshooting Guides

Issue 1: Low Conversion of 2-Chloro-5-(trifluoromethyl)pyridine

Symptoms:

• GC-MS or HPLC analysis of the crude reaction mixture shows a large peak corresponding to the starting material, 2-Chloro-5-(trifluoromethyl)pyridine.

• The isolated yield of 2-Fluoro-5-(trifluoromethyl)pyridine is significantly lower than expected.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step
Inactive Potassium Fluoride	Use spray-dried or finely milled potassium fluoride to ensure a high surface area. Dry the KF under vacuum at >100 °C before use.
Insufficient Reaction Temperature	Gradually increase the reaction temperature in increments of 10 °C, monitoring for product formation and byproduct generation by GC-MS.
Short Reaction Time	Extend the reaction time and monitor the consumption of the starting material.
Poor Solubility of KF	Consider the addition of a phase-transfer catalyst (e.g., a quaternary ammonium salt) to improve the solubility of the fluoride salt in the reaction medium.

Issue 2: Significant Formation of 2-Hydroxy-5-(trifluoromethyl)pyridine

Symptoms:

• A significant peak corresponding to 2-Hydroxy-5-(trifluoromethyl)pyridine is observed in the HPLC or GC-MS analysis.

• The product may be difficult to purify due to the similar polarity of the hydroxy byproduct.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Step
Presence of Water in the Reaction	Ensure all glassware is oven-dried before use. Use anhydrous solvents and dry the potassium fluoride thoroughly. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).
Hydrolysis During Workup	If an aqueous workup is necessary, perform it at a low temperature and minimize the contact time between the product and the aqueous phase.

Experimental Protocols

Key Experiment: Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine via Halex Reaction

Objective: To provide a general procedure for the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine from 2-Chloro-5-(trifluoromethyl)pyridine.

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine

• Spray-dried Potassium Fluoride (KF)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phase-transfer catalyst (e.g., Tetrabutylammonium bromide, optional)

• Nitrogen or Argon gas

• Standard laboratory glassware for reactions under anhydrous conditions

Methodology:

• Preparation: Dry all glassware in an oven at 120 °C overnight and allow to cool under a stream of dry nitrogen or in a desiccator.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser under a nitrogen atmosphere, add spray-dried potassium fluoride (1.5 - 2.0 equivalents) and anhydrous DMSO.

• Addition of Reactants: Add 2-Chloro-5-(trifluoromethyl)pyridine (1.0 equivalent) to the flask. If using a phase-transfer catalyst, add it at this stage (0.05 - 0.1 equivalents).

• Reaction: Heat the reaction mixture to 160-180 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by taking small aliquots and analyzing them by GC-MS or HPLC to check for the disappearance of the starting material and the formation of the product.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The product can be isolated by vacuum distillation directly from the reaction mixture.

• Purification: Further purification can be achieved by fractional distillation.

Analytical Method: GC-MS for Impurity Profiling

Objective: To identify and quantify the main product and key impurities.

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Standard GC system
Mass Spectrometer	Quadrupole or Ion Trap
Column	Non-polar column (e.g., DB-5ms, 30m x 0.25mm x 0.25µm)
Carrier Gas	Helium at a constant flow of 1 mL/min
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Oven Temperature Program	Initial 60 °C, hold for 2 min, ramp to 280 °C at 15 °C/min, hold for 5 min
MS Source Temperature	230 °C
MS Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40-400 m/z

Expected Elution Order (based on boiling points):

• 2-Fluoro-5-(trifluoromethyl)pyridine (Product)

• 2-Chloro-5-(trifluoromethyl)pyridine (Starting Material)

• 2-Hydroxy-5-(trifluoromethyl)pyridine (Hydrolysis Byproduct)

Mass Spectral Data (Predicted and Experimental):

Compound	Molecular Weight	Key Mass Fragments (m/z)
2-Fluoro-5-(trifluoromethyl)pyridine	165.09	165 (M+), 146, 117, 96
2-Chloro-5-(trifluoromethyl)pyridine	181.54	181/183 (M+), 146, 117, 96[4]
2-Hydroxy-5-(trifluoromethyl)pyridine	163.10	163 (M+), 144, 115, 94

Visualizations

Caption: Synthetic workflow for 2-Fluoro-5-(trifluoromethyl)pyridine.

Caption: Troubleshooting logic for low yield in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. gchemglobal.com [gchemglobal.com]
• 3. Halex Reaction - Wordpress [reagents.acsgcipr.org]
• 4. 2-Chloro-5-(trifluoromethyl)pyridine | C6H3ClF3N | CID 92342 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Fluoro-5-(trifluoromethyl)pyridine by Fractional Distillation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of 2-Fluoro-5-(trifluoromethyl)pyridine via fractional distillation.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 2-Fluoro-5-(trifluoromethyl)pyridine relevant to its distillation?

A1: Understanding the physical properties of 2-Fluoro-5-(trifluoromethyl)pyridine is crucial for a successful fractional distillation. Key properties are summarized in the table below.

Q2: What are the common impurities I might encounter when synthesizing 2-Fluoro-5-(trifluoromethyl)pyridine?

A2: Common impurities can include starting materials, reagents, and byproducts from the synthesis. For instance, if synthesizing from 2-chloro-5-(trifluoromethyl)pyridine, residual starting material may be present. Other potential impurities could be isomers or related pyridine derivatives formed during the reaction.

Q3: What are the essential safety precautions I should take when distilling 2-Fluoro-5-(trifluoromethyl)pyridine?

A3: 2-Fluoro-5-(trifluoromethyl)pyridine is a flammable liquid and an irritant.[1] It is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][3] Ensure all distillation equipment is properly grounded to prevent static discharge.[4][5] Keep away from heat, sparks, and open flames.[4][5]

Q4: How should I properly store purified 2-Fluoro-5-(trifluoromethyl)pyridine?

A4: Purified 2-Fluoro-5-(trifluoromethyl)pyridine should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to prevent contamination with moisture and air.[6] It is recommended to store it in a cool, dry, and well-ventilated area, away from sources of ignition.[2][4] Some sources recommend refrigeration.[2][6]

Troubleshooting Guide

Issue 1: The distillation is not starting, or the boil-up rate is too slow.

• Question: I have set my heating mantle to the appropriate temperature, but the mixture is not boiling or is boiling too slowly. What should I do?

• Answer:

  • Check the Heating Mantle: Ensure the heating mantle is in direct contact with the distillation flask and is set to a temperature sufficiently above the compound's boiling point to overcome heat loss to the surroundings.

  • Ensure Proper Insulation: Insulate the distillation column and the neck of the flask with glass wool or aluminum foil to minimize heat loss.

  • Check for Leaks: A leak in the system can prevent the pressure from lowering sufficiently for boiling to occur at the set temperature in a vacuum distillation. Check all joints and connections.

  • Stirring: Ensure the stir bar is rotating at a steady rate to ensure even heating of the liquid.

Issue 2: The temperature at the distillation head is fluctuating.

• Question: The thermometer reading at the distillation head is unstable. What does this indicate?

• Answer: Temperature fluctuations can be due to several factors:

  • Uneven Boiling: This can be caused by insufficient heating or poor stirring. Ensure the heating is consistent and the stirring is adequate.

  • Presence of Lower-Boiling Impurities: If a lower-boiling impurity is present, it will distill first, causing the temperature to be lower initially and then rise as the main compound begins to distill.

  • Azeotrope Formation: Pyridine and its derivatives can sometimes form azeotropes with water, which can affect the boiling point.[7] Ensure your starting material is sufficiently dry.

  • Improper Thermometer Placement: The thermometer bulb must be positioned correctly, just below the side arm leading to the condenser, to accurately measure the temperature of the vapor that is distilling.[8]

Issue 3: The separation of impurities is poor.

• Question: I am collecting distillate, but analysis shows it is still impure. How can I improve the separation?

• Answer:

  • Increase Reflux Ratio: Slow down the distillation rate by reducing the heat input. This allows for more vaporization-condensation cycles on the packing material of the fractionating column, leading to better separation.[8]

  • Use a More Efficient Column: If you are using a simple Vigreux column, consider switching to a column packed with more efficient materials like Raschig rings or metal sponges to increase the number of theoretical plates.[9]

  • Check for Column Flooding: Excessive boil-up can lead to "flooding," where the liquid is carried up the column instead of flowing down, which significantly reduces separation efficiency. If this occurs, reduce the heating.

  • Ensure Adiabatic Operation: Proper insulation of the column is critical to maintain the temperature gradient necessary for efficient fractionation.

Issue 4: The product is discolored.

• Question: The collected distillate has a yellow or brown tint. What is the cause and how can I prevent it?

• Answer: Discoloration can be a sign of thermal decomposition.

  • Reduce the Pot Temperature: If possible, perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point and minimize the risk of decomposition.

  • Check for Air Leaks: The presence of oxygen at high temperatures can promote decomposition. Ensure your system is airtight.

  • Purify Before Distillation: Consider a pre-purification step, such as washing with a dilute acid or base solution, to remove impurities that may be causing the discoloration upon heating.

Data Presentation

Table 1: Physical and Safety Properties of 2-Fluoro-5-(trifluoromethyl)pyridine

Property	Value	References
Molecular Formula	C₆H₃F₄N	[1]
Molecular Weight	165.09 g/mol	[1]
Boiling Point	118-122 °C (at atmospheric pressure)
Density	1.368 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.401 - 1.4020	[1]
Flash Point	32.2 °C - 35 °C	[1]
Appearance	Colorless to light yellow liquid	[6]
Storage Temperature	2-8°C under inert gas	[6]
Hazard Statements	Flammable liquid and vapor, May cause an allergic skin reaction, Harmful to aquatic life with long lasting effects.	[1]

Experimental Protocols

Protocol: Fractional Distillation of 2-Fluoro-5-(trifluoromethyl)pyridine

Objective: To purify 2-Fluoro-5-(trifluoromethyl)pyridine from less volatile or more volatile impurities.

Materials:

• Crude 2-Fluoro-5-(trifluoromethyl)pyridine

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer adapter

• Condenser

• Receiving flask(s)

• Heating mantle with stirrer

• Magnetic stir bar

• Vacuum adapter and vacuum source (if performing vacuum distillation)

• Clamps and stands

• Glass wool or aluminum foil for insulation

• Appropriate PPE (safety goggles, gloves, lab coat)

Procedure:

• Setup:

  • Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

  • Place a magnetic stir bar in the round-bottom flask and add the crude 2-Fluoro-5-(trifluoromethyl)pyridine. Do not fill the flask more than two-thirds full.

  • Connect the flask to the fractionating column, and the column to the distillation head.

  • Place the thermometer in the distillation head, ensuring the top of the bulb is level with the bottom of the side arm leading to the condenser.[8]

  • Connect the condenser and the receiving flask. Secure all joints with clips.

  • If performing vacuum distillation, connect the vacuum adapter to the receiving flask and the vacuum source.

• Distillation:

  • Begin stirring the crude material.

  • Turn on the cooling water to the condenser.

  • Gradually heat the distillation flask using the heating mantle.

  • Observe the condensation ring as it slowly rises up the fractionating column.[8] A slow rise is indicative of good separation.

  • If necessary, insulate the column and distillation head to ensure a proper temperature gradient.

• Fraction Collection:

  • Collect any initial low-boiling fractions (forerun) in a separate receiving flask. The temperature should be below the expected boiling point of the product.

  • When the temperature at the distillation head stabilizes at the boiling point of 2-Fluoro-5-(trifluoromethyl)pyridine (approx. 118-122 °C at atmospheric pressure), switch to a clean receiving flask to collect the main fraction.

  • Maintain a slow and steady distillation rate (approximately 1-2 drops per second).

  • If the temperature drops or rises significantly after the main fraction has been collected, stop the distillation or switch to another receiving flask to collect the higher-boiling residue.

• Shutdown:

  • Turn off the heating mantle and allow the apparatus to cool down.

  • Once cool, turn off the stirrer and the condenser water.

  • Vent the system (if under vacuum) before disassembling the apparatus.

  • Transfer the purified product to a clean, dry, and properly labeled storage container.

Mandatory Visualization

A troubleshooting workflow for the fractional distillation of 2-Fluoro-5-(trifluoromethyl)pyridine.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. jubilantingrevia.com [jubilantingrevia.com]
• 6. 936841-73-5 CAS MSDS (5-Fluoro-2-(trifluoromethyl)pyridine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. Purification [chem.rochester.edu]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Suzuki Coupling for 2-Fluoro-5-(trifluoromethyl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Suzuki coupling reactions for 2-Fluoro-5-(trifluoromethyl)pyridine. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when performing a Suzuki coupling with 2-Fluoro-5-(trifluoromethyl)pyridine?

A1: The Suzuki coupling of 2-Fluoro-5-(trifluoromethyl)pyridine presents a unique set of challenges due to the electronic properties of the substrate. The pyridine nitrogen can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or deactivation. Additionally, the presence of two electron-withdrawing groups (fluorine and trifluoromethyl) makes the pyridine ring highly electron-deficient. While this can facilitate the oxidative addition step, it can also increase the susceptibility to side reactions.

Q2: Which palladium catalysts and ligands are recommended for this type of substrate?

A2: For electron-deficient heteroaryl halides like 2-Fluoro-5-(trifluoromethyl)pyridine, standard catalysts like Pd(PPh₃)₄ may not be sufficient. It is highly recommended to use catalyst systems with bulky and electron-rich phosphine ligands. These ligands promote the desired catalytic cycle and can sterically hinder the coordination of the pyridine nitrogen to the palladium center. Buchwald ligands such as SPhos, XPhos, and RuPhos are often effective choices. Pre-formed palladium precatalysts, such as XPhos Pd G3, can also offer improved activity and stability.

Q3: How does the choice of base impact the reaction?

A3: The base is crucial for the transmetalation step of the Suzuki-Miyaura catalytic cycle. For this substrate, inorganic bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often effective. The choice of base can be critical, and screening different bases may be necessary to optimize the reaction. Stronger bases like hydroxides should be used with caution as they can promote side reactions, including hydrolysis of the trifluoromethyl group under harsh conditions.

Q4: What solvent systems are most suitable?

A4: A mixture of an organic solvent and water is typically optimal for Suzuki coupling reactions. Common choices include dioxane/water, THF/water, or toluene/water. The aqueous portion helps to dissolve the inorganic base, while the organic solvent solubilizes the substrates and catalyst. The ratio of the organic solvent to water can be adjusted to optimize solubility and reaction rate.

Troubleshooting Guide

Issue 1: Low to No Product Yield

Low or no formation of the desired product is a common issue. A systematic approach to troubleshooting is essential.

Possible Causes and Solutions:

• Catalyst Inactivity or Inhibition:

  • Solution: Switch to a more active catalyst system. Employ bulky, electron-rich ligands like SPhos or XPhos in combination with a palladium precursor like Pd₂(dba)₃ or use a pre-formed precatalyst. The pyridine nitrogen can inhibit the catalyst; using sterically hindered ligands can mitigate this effect.

• Ineffective Base:

  • Solution: Screen different inorganic bases. K₃PO₄ and Cs₂CO₃ are often good starting points. Ensure the base is finely powdered and anhydrous if using non-aqueous conditions.

• Suboptimal Solvent System:

  • Solution: Ensure your solvent system effectively dissolves all reactants. A mixture of dioxane and water (e.g., 4:1 or 10:1) is a common starting point.

• Insufficient Reaction Temperature:

  • Solution: Gradually increase the reaction temperature. For challenging couplings, temperatures between 80-120 °C may be necessary. Microwave irradiation can also be an effective method for rapid heating and shorter reaction times.

• Oxygen Sensitivity:

  • Solution: The active Pd(0) catalyst is sensitive to oxygen. Ensure all solvents are thoroughly degassed and the reaction is performed under a strict inert atmosphere (e.g., Argon or Nitrogen).

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low-yield Suzuki coupling reactions.

Issue 2: Presence of Significant Side Products

The formation of side products can complicate purification and reduce the yield of the desired compound.

Common Side Reactions and Solutions:

• Homocoupling of the Boronic Acid:

  • Cause: This is often promoted by the presence of oxygen.

  • Solution: Ensure rigorous degassing of all solvents and maintain a strict inert atmosphere throughout the reaction.

• Defluorination:

  • Cause: Nucleophilic attack on the C-F bond, potentially by the base or other nucleophiles present in the reaction mixture.

  • Solution: Use a milder base such as K₂CO₃ or KF. Avoid excessively high temperatures.

• Hydrolysis of the Trifluoromethyl Group:

  • Cause: Can occur under strongly basic conditions, especially at elevated temperatures.

  • Solution: Use a weaker base and avoid prolonged reaction times at high temperatures. Monitor the reaction progress closely.

Data Presentation

The following tables provide starting points for reaction conditions based on data from similar substrates. Optimization will likely be required for your specific boronic acid partner.

Table 1: Catalyst and Ligand Screening for a Related 2-Fluoropyridine System

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane/H₂O (10:1)	100	>95
2	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃ (2)	Toluene/H₂O (10:1)	110	92
3	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	DME/H₂O (4:1)	90	65
4	Pd(dppf)Cl₂ (3)	-	Na₂CO₃ (2)	Dioxane/H₂O (4:1)	100	78

Data is illustrative and based on couplings with similar electron-deficient fluoropyridines.

Table 2: Base and Solvent Optimization for a Pyridine Sulfonyl Fluoride Coupling [1][2][3]

Entry	Base (equiv)	Solvent	Temp (°C)	Yield (%)
1	Na₃PO₄ (3)	Dioxane/H₂O (4:1)	100	75
2	K₃PO₄ (3)	Dioxane/H₂O (4:1)	100	11
3	CsF (3)	Dioxane/H₂O (4:1)	100	58
4	K₂CO₃ (3)	Dioxane/H₂O (4:1)	100	25
5	Na₃PO₄ (3)	Dry Dioxane	100	39

This data, from the coupling of PyFluor with 2-thiopheneboronic acid pinacol ester, highlights the significant impact of base and solvent choice.[1][2][3]

Experimental Protocols

The following is a general starting protocol for the Suzuki-Miyaura coupling of 2-Fluoro-5-(trifluoromethyl)pyridine. This should be optimized for each specific boronic acid partner.

General Procedure:

• Reaction Setup: To an oven-dried reaction vessel (e.g., a Schlenk tube or microwave vial) equipped with a magnetic stir bar, add 2-Fluoro-5-(trifluoromethyl)pyridine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(OAc)₂/SPhos, 2-5 mol%) and the degassed solvent system (e.g., dioxane/water, 10:1).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir vigorously. Monitor the reaction progress by a suitable method (e.g., TLC, LC-MS, or GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. scholarship.claremont.edu [scholarship.claremont.edu]
• 3. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Functionalization of 2-Fluoro-5-(trifluoromethyl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Fluoro-5-(trifluoromethyl)pyridine. The information is designed to help anticipate and resolve common side reactions and experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common functionalization reactions performed on 2-Fluoro-5-(trifluoromethyl)pyridine?

A1: The most common functionalization reaction is nucleophilic aromatic substitution (SNAr) at the C-2 position, where the fluorine atom is displaced by a nucleophile. This is due to the strong electron-withdrawing effect of both the pyridine nitrogen and the trifluoromethyl group at the C-5 position, which activates the C-2 position for nucleophilic attack. Other common reactions include lithiation followed by electrophilic quench and palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).

Q2: Why is the fluorine at the C-2 position the most reactive site for nucleophilic aromatic substitution?

A2: The fluorine atom at the C-2 position is activated by the cumulative electron-withdrawing effects of the ring nitrogen and the trifluoromethyl group at the C-5 position. This makes the C-2 carbon highly electrophilic and susceptible to attack by nucleophiles. The fluoride ion is also an excellent leaving group in SNAr reactions on electron-deficient aromatic rings.

Q3: Can the trifluoromethyl group be displaced during functionalization reactions?

A3: While generally stable, the trifluoromethyl group can be susceptible to displacement under harsh reaction conditions, particularly with strong nucleophiles or at high temperatures. For instance, some trifluoromethyl-substituted heterocyclic compounds have been observed to undergo decomposition through intramolecular nucleophilic attack.[1]

Q4: What is the general thermal stability of 2-Fluoro-5-(trifluoromethyl)pyridine?

Troubleshooting Guides

Nucleophilic Aromatic Substitution (SNAr) with Amines

Issue: Low yield of the desired 2-amino-5-(trifluoromethyl)pyridine and formation of side products.

Potential Side Reaction	Troubleshooting/Solution
Over-alkylation (for primary amines): The product amine is more nucleophilic than the starting amine and reacts with another molecule of 2-fluoro-5-(trifluoromethyl)pyridine.	- Use a slight excess of the primary amine (1.1-1.5 equivalents).- Add the electrophile (2-fluoro-5-(trifluoromethyl)pyridine) slowly to the amine solution.- Conduct the reaction at a lower temperature to control the reaction rate.
Hydrolysis of starting material: Presence of water can lead to the formation of 2-hydroxy-5-(trifluoromethyl)pyridine.	- Use anhydrous solvents and reagents.- Perform the reaction under an inert atmosphere (e.g., Nitrogen, Argon).
Reaction at other positions: While less likely, strong bases or high temperatures could promote reaction at other positions.	- Use milder bases (e.g., K₂CO₃, Cs₂CO₃) instead of strong bases like NaH or LDA if a base is required.- Maintain the lowest possible reaction temperature.

Experimental Protocol: General SNAr with an Amine

• To a solution of the amine (1.1 eq.) in an anhydrous polar aprotic solvent (e.g., DMF, DMSO, or NMP) under an inert atmosphere, add a suitable base (e.g., K₂CO₃, 1.5 eq.).

• Stir the mixture at room temperature for 15-30 minutes.

• Add a solution of 2-fluoro-5-(trifluoromethyl)pyridine (1.0 eq.) in the same solvent dropwise over 30 minutes.

• Heat the reaction mixture to the desired temperature (typically 60-120°C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, quench with water, and extract the product with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Lithiation and Electrophilic Quench

Issue: Low yield of the desired functionalized product and formation of multiple byproducts.

Potential Side Reaction	Troubleshooting/Solution
Lack of Regioselectivity: Lithiation occurs at multiple positions on the pyridine ring.	- Use a directed metalation group if possible.- Employ a bulky lithium amide base (e.g., LDA, LiTMP) which can favor the sterically less hindered position.- Carefully control the temperature; lithiation is often highly temperature-dependent.
Addition to the Trifluoromethyl Group: The organolithium intermediate attacks the trifluoromethyl group.	- This is less common but can occur with highly reactive organolithiums.- Use less reactive organometallic reagents if possible, or perform a halogen-metal exchange at low temperature.
Decomposition: The lithiated intermediate is unstable and decomposes before the electrophile is added.	- Maintain a very low temperature (typically -78°C) throughout the lithiation and quenching steps.- Add the electrophile quickly after the lithiation is complete.

Experimental Protocol: Lithiation and Quench

• To a solution of a suitable base (e.g., LDA, freshly prepared from diisopropylamine and n-BuLi) in an anhydrous ether solvent (e.g., THF, Et₂O) at -78°C under an inert atmosphere, add a solution of 2-fluoro-5-(trifluoromethyl)pyridine (1.0 eq.) in the same solvent dropwise.

• Stir the mixture at -78°C for the optimized time (e.g., 1-2 hours) to ensure complete lithiation.

• Add a solution of the electrophile (1.2 eq.) in the same solvent dropwise at -78°C.

• Allow the reaction to warm slowly to room temperature and stir overnight.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry, and concentrate.

• Purify by column chromatography.

Suzuki Cross-Coupling

Issue: Low yield of the desired biaryl product and significant byproduct formation.

Potential Side Reaction	Troubleshooting/Solution
Homocoupling of Boronic Acid/Ester: The boronic acid/ester couples with itself to form a symmetrical biaryl.	- Thoroughly degas all solvents and reagents to remove oxygen.[2]- Use a pre-catalyst or ensure efficient reduction of the Pd(II) source to Pd(0).- Add a small amount of an antioxidant.
Protodeboronation: The boronic acid/ester is replaced by a hydrogen atom from the solvent or base.	- Use a more stable boronic ester (e.g., pinacol ester) instead of the boronic acid.[3][4]- Employ anhydrous conditions.- Use weaker bases (e.g., K₃PO₄, CsF) and avoid strong hydroxide bases.[3]
Decomposition of the Palladium Catalyst: The catalyst deactivates during the reaction.	- Use appropriate phosphine ligands to stabilize the palladium catalyst.- Ensure the reaction temperature is not excessively high.

Experimental Protocol: Suzuki Cross-Coupling

• To a reaction vessel, add the boronic acid or ester (1.2 eq.), a base (e.g., K₃PO₄, 2.0 eq.), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.).

• Purge the vessel with an inert gas (e.g., Argon) for 15-20 minutes.

• Add a degassed solution of 2-fluoro-5-(trifluoromethyl)pyridine (1.0 eq.) in a suitable solvent (e.g., 1,4-dioxane/water mixture).

• Heat the reaction mixture to the desired temperature (typically 80-110°C) and monitor by TLC or LC-MS.

• Upon completion, cool to room temperature, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in improving the yield and purity of 2-Fluoro-5-(trifluoromethyl)pyridine synthesis. The primary focus is on the widely used halogen exchange (Halex) reaction, converting 2-chloro-5-(trifluoromethyl)pyridine to the desired fluorinated product.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields in the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine via the Halex reaction can stem from several factors. Here are the most common causes and their respective solutions:

• Presence of Water: The Halex reaction is highly sensitive to moisture. Water can deactivate the fluoride anions, significantly reducing their nucleophilicity and thus the reaction rate and overall yield.

  • Solution: Ensure all reagents and solvents are rigorously dried. Use anhydrous solvents and dry the fluorinating agent (e.g., KF or CsF) under vacuum at high temperature before use. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) is also crucial.

• Inefficient Fluorinating Agent: The choice and quality of the fluorinating agent are critical.

  • Solution: Cesium fluoride (CsF) is generally more reactive and soluble than potassium fluoride (KF), often leading to higher yields and faster reaction times. However, KF is a more cost-effective option. If using KF, ensure it is of high purity and finely powdered to maximize its surface area. The use of spray-dried KF can also enhance reactivity.

• Suboptimal Reaction Temperature: The reaction temperature significantly influences the reaction rate.

  • Solution: The Halex reaction typically requires high temperatures, often in the range of 150-250°C.[1] However, excessively high temperatures can lead to the decomposition of the starting material and product, as well as the formation of side products. It is essential to optimize the temperature for your specific reaction conditions.

• Poor Solubility of Reagents: The low solubility of the fluorinating agent in the reaction solvent can limit the reaction rate.

  • Solution: The use of a phase transfer catalyst (PTC) can significantly improve the solubility of the fluoride salt in the organic solvent, thereby accelerating the reaction and improving the yield. Common PTCs include quaternary ammonium salts (e.g., tetrabutylammonium bromide) and crown ethers.

• Inappropriate Solvent: The choice of solvent is crucial for the success of the Halex reaction.

  • Solution: Polar aprotic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and sulfolane are typically used.[1] DMSO often provides higher yields compared to DMF and sulfolane.[2]

Q2: I am observing the formation of significant side products. What are they and how can I minimize them?

A2: The formation of side products can complicate purification and reduce the yield of the desired product. Common side products include:

• Over-fluorinated Products: In some cases, other halogen atoms on the pyridine ring might be substituted by fluorine, leading to di- or tri-fluorinated pyridines.

  • Solution: Careful control of the reaction stoichiometry and temperature can help minimize over-fluorination. Using a less reactive fluorinating agent or a lower reaction temperature may be beneficial.

• Decomposition Products: At high temperatures, the starting material and product can decompose, leading to a complex mixture of byproducts.

  • Solution: Optimize the reaction temperature to be high enough for the reaction to proceed at a reasonable rate but low enough to minimize decomposition. Reaction monitoring by GC-MS can help determine the optimal reaction time to avoid prolonged heating.

• Products from Reaction with Residual Water: If water is present in the reaction mixture, it can lead to the formation of hydroxy-pyridines.

  • Solution: As mentioned earlier, maintaining strictly anhydrous conditions is paramount.

Q3: The reaction seems to be incomplete, with a significant amount of starting material remaining. What should I do?

A3: Incomplete conversion is a common issue. Here are some troubleshooting steps:

• Increase Reaction Time: The reaction may simply require more time to go to completion. Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or TLC) to determine the optimal reaction time.

• Increase Reaction Temperature: A modest increase in temperature can significantly accelerate the reaction rate. However, be mindful of potential decomposition.

• Use a More Reactive Fluorinating Agent: Switching from KF to CsF can lead to a more complete reaction.

• Add a Phase Transfer Catalyst: If not already in use, a PTC can dramatically improve the reaction rate and conversion.

• Check the Quality of Reagents: Ensure that your starting material is pure and that the fluorinating agent and solvent are of high quality and anhydrous.

Q4: I'm having difficulty purifying the final product. What are the best methods?

A4: Purification of 2-Fluoro-5-(trifluoromethyl)pyridine can be challenging due to the presence of closely boiling impurities.

• Distillation: Fractional distillation under reduced pressure is the most common method for purifying the product. Careful control of the distillation parameters is necessary to achieve good separation.

• Chromatography: If distillation does not provide the desired purity, column chromatography on silica gel can be an effective alternative. A non-polar eluent system, such as a mixture of hexane and ethyl acetate, is typically used.

• Washing: Washing the crude product with water can help remove residual polar solvents like DMSO or DMF. If acidic or basic impurities are present, washing with a dilute solution of sodium bicarbonate or hydrochloric acid, respectively, can be beneficial, provided the product is stable under these conditions.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting material for the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine?

A1: The most common starting material is 2-chloro-5-(trifluoromethyl)pyridine. The synthesis proceeds via a nucleophilic aromatic substitution reaction where the chlorine atom at the 2-position is replaced by a fluorine atom.

Q2: Which fluorinating agent is better, KF or CsF?

A2: Both potassium fluoride (KF) and cesium fluoride (CsF) can be used. CsF is more reactive and soluble, often resulting in higher yields and shorter reaction times. However, it is also more expensive. KF is a more economical choice, but the reaction may require more forcing conditions (higher temperature, longer reaction time) and the use of a phase transfer catalyst to achieve comparable results.

Q3: What are the recommended solvents for this reaction?

A3: High-boiling polar aprotic solvents are preferred for the Halex reaction. The most commonly used solvents are dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and sulfolane.[1] DMSO is often reported to give the best results in terms of yield.[2]

Q4: Is a phase transfer catalyst necessary?

A4: While not strictly necessary, a phase transfer catalyst (PTC) is highly recommended, especially when using KF as the fluorinating agent. A PTC, such as a quaternary ammonium salt or a crown ether, facilitates the transfer of the fluoride anion from the solid phase to the organic phase, thereby increasing the reaction rate and improving the yield.

Q5: What are the key safety precautions for this synthesis?

A5: The synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine involves hazardous materials and conditions.

• The reaction is typically run at high temperatures.

• The solvents used (DMSO, DMF, sulfolane) have specific handling requirements.

• Fluoride salts are toxic.

• The starting material and product are also toxic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Always consult the Safety Data Sheets (SDS) for all reagents before starting any experiment.

Data Presentation

Table 1: Comparison of Fluorinating Agents and Solvents in the Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine

Fluorinating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
KF	N,N-dimethylacetamide	135	10	95.6	[3]
CsF	DMSO	105-115	46.5	48.4	[4]

Table 2: Impact of Phase Transfer Catalyst on Halex Reactions

Starting Material	Fluorinating Agent	Solvent	Phase Transfer Catalyst	Temperature (°C)	Yield (%)
2,3,5-trichloropyridine	KF	Sulfolane	Tetraphenylphosphonium bromide	180-200	39.1
2-chloro-5-trichloromethylpyridine	KF	DMSO	Cetyltrimethylammonium bromide (CTAB)	Reflux	Not specified

Experimental Protocols

Detailed Methodology for the Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine using KF in N,N-dimethylacetamide[3]

Materials:

• 2-chloro-5-trifluoromethylpyridine (100g, 0.55 mol)

• Potassium fluoride (KF) (46.20g, 0.80 mol), dried

• Benzyl triethyl ammonium chloride (7g, 0.03 mol)

• N,N-dimethylacetamide (500 mL), anhydrous

Procedure:

• To a 1-liter three-necked flask equipped with a mechanical stirrer, a condenser, and a thermometer, add KF (46.20g) and N,N-dimethylacetamide (500 mL).

• Heat the mixture to 125°C and stir for 30 minutes to ensure the KF is well-dispersed and any residual moisture is removed.

• Add benzyl triethyl ammonium chloride (7g) and 2-chloro-5-trifluoromethylpyridine (100g) to the flask.

• Increase the temperature to 135°C and maintain stirring for 10 hours.

• Monitor the reaction progress by gas chromatography (GC). The reaction is considered complete when the content of 2-chloro-5-trifluoromethylpyridine in the reaction mixture is less than 1%.

• Upon completion, cool the reaction mixture to room temperature.

• The product is isolated by direct distillation of the reaction mixture under reduced pressure. Collect the fraction at 40-45°C / 11 mmHg.

• This procedure yields 87.80g of 2-fluoro-5-trifluoromethylpyridine with a purity of 98.95% (GC), corresponding to a yield of 95.56%.

Mandatory Visualization

References

• 1. 5-Fluoro-2-(trifluoromethyl)pyridine synthesis - chemicalbook [chemicalbook.com]
• 2. Trifluoromethylpyridine: Its chemistry and applications [researchoutreach.org]
• 3. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]
• 4. Page loading... [guidechem.com]

Removal of byproducts from 2-Fluoro-5-(trifluoromethyl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Fluoro-5-(trifluoromethyl)pyridine. The following sections address common issues encountered during the purification of this compound after synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 2-Fluoro-5-(trifluoromethyl)pyridine?

The most prevalent impurity is typically the unreacted starting material, 2-Chloro-5-(trifluoromethyl)pyridine, from the fluorination reaction. Other potential byproducts can include positional isomers, such as 2-Fluoro-3-(trifluoromethyl)pyridine or 2-Chloro-3-(trifluoromethyl)pyridine, and polychlorinated species that may form during the synthesis of the starting material.[1]

Q2: How can I effectively remove the starting material, 2-Chloro-5-(trifluoromethyl)pyridine, from my product?

Fractional distillation under reduced pressure is a highly effective method for separating 2-Fluoro-5-(trifluoromethyl)pyridine from the less volatile 2-Chloro-5-(trifluoromethyl)pyridine. The significant difference in boiling points allows for a clean separation.

Q3: Are there alternative purification methods to distillation?

While distillation is the most commonly cited method for bulk purification, preparative column chromatography can also be employed, particularly for smaller-scale purifications or for the removal of impurities with very similar boiling points. Specialized column materials, such as those with fluorinated stationary phases, may offer enhanced separation of fluorinated compounds and their isomers.[2][3]

Q4: What analytical techniques are recommended for assessing the purity of 2-Fluoro-5-(trifluoromethyl)pyridine?

Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the standard methods for determining the purity of 2-Fluoro-5-(trifluoromethyl)pyridine.[4][5] GC, often coupled with a mass spectrometer (GC-MS), is excellent for identifying and quantifying volatile impurities. HPLC is also a robust method for purity assessment. For detailed structural confirmation and analysis of isomers, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹⁹F NMR, is highly valuable.

Troubleshooting Guides

Issue 1: Significant amount of 2-Chloro-5-(trifluoromethyl)pyridine remaining in the product after distillation.

Possible Cause:

• Inefficient Distillation Setup: The distillation column may not have enough theoretical plates for a clean separation, or the distillation may have been performed too quickly.

• Incorrect Pressure and Temperature: The vacuum level or pot temperature may not be optimized for the separation of the two components.

Solutions:

• Optimize Distillation Conditions: Use a longer, more efficient fractionating column (e.g., a Vigreux or packed column) to increase the number of theoretical plates.[6]

• Slow and Steady Distillation: Perform the distillation slowly to allow for proper equilibration between the liquid and vapor phases in the column.

• Fine-tune Pressure and Temperature: Adjust the vacuum to achieve a significant difference in the boiling points of the product and the impurity. Monitor the head temperature closely; a sharp increase indicates that the higher-boiling impurity is starting to distill.

Issue 2: Presence of positional isomers in the final product.

Possible Cause:

• Side Reactions During Synthesis: The synthesis conditions may have allowed for the formation of isomeric byproducts.

• Co-distillation: Isomers may have boiling points very close to the desired product, making separation by distillation difficult.

Solutions:

• High-Efficiency Fractional Distillation: A very efficient fractional distillation setup may be able to separate isomers with small boiling point differences.

• Preparative Chromatography: For challenging separations, preparative HPLC or flash chromatography using a suitable stationary phase (e.g., silica gel or a specialized fluorinated phase) can be effective.[2][7] The choice of eluent is critical and may require some optimization.

Data Presentation

The following table summarizes the results of a typical purification of 2-Fluoro-5-(trifluoromethyl)pyridine by vacuum distillation.

Parameter	Crude Product	Purified Product
Purity (by GC)	~85-95%	>98.5%
Major Impurity	2-Chloro-5-(trifluoromethyl)pyridine	<1%
Yield	-	~95%
Appearance	Pale yellow liquid	Colorless liquid

Note: Purity and yield can vary depending on the initial crude purity and the efficiency of the distillation setup.[4]

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

This protocol is adapted from a standard procedure for the purification of 2-Fluoro-5-(trifluoromethyl)pyridine.[4]

Objective: To remove unreacted 2-Chloro-5-(trifluoromethyl)pyridine and other less volatile impurities.

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Vacuum pump and gauge

• Heating mantle with stirrer

Procedure:

• Assemble the fractional distillation apparatus. Ensure all joints are properly sealed for vacuum application.

• Charge the round-bottom flask with the crude 2-Fluoro-5-(trifluoromethyl)pyridine.

• Begin stirring and slowly apply vacuum, reducing the pressure to approximately 11 mmHg.

• Gently heat the flask.

• Collect the fraction that distills at 40-45 °C. This is the purified 2-Fluoro-5-(trifluoromethyl)pyridine.

• Monitor the reaction by GC to confirm the purity of the collected fractions.

• Once the desired product has been collected, stop the heating and carefully release the vacuum.

Protocol 2: Purity Analysis by HPLC

This protocol outlines a general method for the analysis of 2-Fluoro-5-(trifluoromethyl)pyridine.[8]

Objective: To determine the purity of a sample of 2-Fluoro-5-(trifluoromethyl)pyridine.

Instrumentation and Conditions:

• HPLC System: With a UV detector.

• Column: Newcrom R1 reverse-phase column.

• Mobile Phase: A mixture of acetonitrile (MeCN) and water with a phosphoric acid modifier. For MS compatibility, replace phosphoric acid with formic acid.

• Detection: UV detection at an appropriate wavelength (to be determined empirically, typically in the range of 254-270 nm).

Procedure:

• Prepare the mobile phase and equilibrate the HPLC system.

• Prepare a dilute solution of the 2-Fluoro-5-(trifluoromethyl)pyridine sample in the mobile phase.

• Inject the sample onto the column.

• Run the analysis and record the chromatogram.

• Calculate the purity based on the relative peak areas.

Visualizations

Caption: General workflow for the purification of 2-Fluoro-5-(trifluoromethyl)pyridine.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients [jstage.jst.go.jp]
• 2. xpyan.jiangnan.edu.cn [xpyan.jiangnan.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]
• 5. 2-Fluoro-5-(trifluoromethyl)pyridine | 69045-82-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. Purification [chem.rochester.edu]
• 7. Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. 2-Fluoro-5-(trifluoromethyl)pyridine | SIELC Technologies [sielc.com]

Technical Support Center: Monitoring 2-Fluoro-5-(trifluoromethyl)pyridine Reactions by Gas Chromatography

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals who are monitoring reactions involving 2-Fluoro-5-(trifluoromethyl)pyridine using gas chromatography (GC).

Troubleshooting Guide

This section addresses common problems encountered during the GC analysis of 2-Fluoro-5-(trifluoromethyl)pyridine and its reaction mixtures.

Issue 1: Peak Tailing

Q: My chromatogram for 2-Fluoro-5-(trifluoromethyl)pyridine shows significant peak tailing. What is the cause and how can I fix it?

A: Peak tailing for pyridine-containing compounds is a frequent issue in gas chromatography.[1] It is often caused by the interaction of the basic nitrogen atom in the pyridine ring with active sites, such as residual silanol groups, on the surfaces of the GC inlet liner and column.[1] Other potential causes include column overload, improper column installation, or a mismatch between the solvent and the stationary phase polarity.[2][3]

Troubleshooting Steps:

• Inlet Maintenance: The injector is a common source of GC problems.[4] Start by performing basic inlet maintenance: replace the liner, septum, and O-ring.[3] Use a deactivated, inert inlet liner to minimize interactions with the analyte.

• Column Conditioning and Care: If the column has been in use for some time, active sites may have developed. Try trimming 10-20 cm from the front of the column.[5] If tailing persists, consider replacing the column with a new, inert one.

• Sample Concentration: Injecting too much sample can lead to column overload and peak tailing.[1][6] Try diluting your sample.

• Injection Technique: For manual injections, ensure a smooth and rapid injection. Slow injections can cause peak distortion.[4]

• Check for Leaks: Leaks in the system can also affect peak shape. Use an electronic leak detector to check all fittings and connections.

Issue 2: Poor Resolution or Co-elution of Peaks

Q: I am having trouble separating the reactant, 2-Fluoro-5-(trifluoromethyl)pyridine, from the product in my reaction mixture. How can I improve the resolution?

A: Poor resolution can stem from several factors, including an inappropriate GC column, a non-optimized temperature program, or incorrect carrier gas flow rate.[7]

Optimization Strategies:

• Column Selection: The choice of stationary phase is critical for achieving good separation.[8][9] For separating compounds with differing polarities, a column with a different stationary phase chemistry may be necessary.[1] If you are using a non-polar column, consider switching to a mid-polarity or polar column, such as one with a cyanopropyl or polyethylene glycol (WAX) phase.[10][11]

• Temperature Program: Optimizing the oven temperature program can significantly impact resolution.[12] Try decreasing the initial oven temperature or reducing the ramp rate to allow for better separation of early eluting peaks.

• Carrier Gas Flow Rate: Ensure your carrier gas flow rate is optimal for the column dimensions you are using. A flow rate that is too high or too low can decrease efficiency and resolution.

• Column Dimensions: Using a longer column or a column with a smaller internal diameter can increase the number of theoretical plates and improve resolution.[8][12] However, be aware that a longer column will also increase analysis time.[8]

Issue 3: Ghost Peaks or Carryover

Q: I am observing unexpected peaks in my chromatograms, even in blank runs. What could be causing these "ghost peaks"?

A: Ghost peaks are typically caused by contamination in the GC system, often from previous injections (carryover) or from impurities in the carrier gas or sample solvent.[7]

Troubleshooting Steps:

• Injector Cleaning: The injector is a common source of carryover. Clean the injector port and replace the liner and septum.

• Solvent Blanks: Inject a high-purity solvent to confirm if the ghost peaks are coming from your sample or the system itself.

• Bake Out the Column: Bake out the column at a high temperature (within its specified limits) to remove any retained contaminants.[7]

• Check Gas Purity: Ensure high-purity carrier gas is being used and that gas purifiers are functioning correctly. Impurities in the gas can lead to baseline instability and ghost peaks.[4]

Frequently Asked Questions (FAQs)

Q1: What type of GC column is best suited for analyzing 2-Fluoro-5-(trifluoromethyl)pyridine?

A1: The choice of column depends on the specific reaction being monitored and the other components in the mixture. A good starting point for method development is a general-purpose, low- to mid-polarity column, such as a 5% phenyl-methylpolysiloxane phase (e.g., DB-5, HP-5MS).[10] These columns are robust and separate compounds primarily based on boiling point. If co-elution is an issue, a more polar column may be required to provide different selectivity.[9]

Q2: What are the recommended GC parameters for monitoring a reaction with 2-Fluoro-5-(trifluoromethyl)pyridine?

A2: Optimal parameters will vary depending on the specific instrument and column used. However, the following table provides a good starting point for method development.

Parameter	Recommended Setting	Rationale
Injector
Injector Type	Split/Splitless	Use split mode for concentrated samples and splitless for trace analysis.
Inlet Temperature	200-250 °C	Ensures rapid vaporization without thermal degradation.[13]
Injection Volume	1 µL	A standard starting volume.[14]
Split Ratio	20:1 to 50:1	A higher split ratio can help prevent column overload.
Column
Stationary Phase	5% Phenyl-methylpolysiloxane	A versatile, low-polarity phase suitable for a wide range of compounds.
Dimensions	30 m x 0.25 mm ID, 0.25 µm film	Provides a good balance of resolution and analysis time.[8]
Oven Program
Initial Temperature	50-70 °C, hold for 1-2 min	A lower initial temperature can improve focusing of early eluting peaks.[3]
Ramp Rate	10-20 °C/min	A moderate ramp rate is a good starting point.[14]
Final Temperature	250-280 °C, hold for 2-5 min	Ensures all components are eluted and the column is cleaned for the next run.
Carrier Gas
Gas	Helium or Hydrogen	Helium is inert and provides good efficiency. Hydrogen can allow for faster analysis.
Flow Rate	1.0-1.5 mL/min (constant flow)	Optimal for a 0.25 mm ID column.[14]
Detector (FID)
Temperature	280-300 °C	Should be higher than the final oven temperature to prevent condensation.
Hydrogen Flow	30-40 mL/min	Refer to instrument manufacturer's recommendations.
Air Flow	300-400 mL/min	Refer to instrument manufacturer's recommendations.
Makeup Gas (N2)	25-30 mL/min	Improves peak shape and detector response.

Q3: How should I prepare my reaction mixture for GC analysis?

A3: Proper sample preparation is crucial for obtaining accurate and reproducible results.[15]

• Quench the Reaction: Stop the reaction at the desired time point. This can be done by cooling the reaction mixture or by adding a quenching agent.

• Work-up: Perform a standard aqueous work-up to remove any salts or non-volatile components. This may involve extraction with an organic solvent.

• Dilution: Dilute the organic extract to an appropriate concentration (e.g., 1 mg/mL) with a high-purity solvent that is compatible with your GC column.[6] Common solvents include dichloromethane, ethyl acetate, or hexane.

• Filtering: If the sample contains any particulate matter, filter it through a 0.22 µm syringe filter before injection to prevent clogging the injector or column.[6]

Experimental Protocols

Protocol: Standard GC Method for Monitoring a Reaction of 2-Fluoro-5-(trifluoromethyl)pyridine

This protocol provides a general method that can be adapted for specific applications.

• Instrument Setup:

  • Install a 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane column.

  • Set the GC parameters as outlined in the table in FAQ 2.

  • Condition the column according to the manufacturer's instructions if it is new.

• Sample Preparation:

  • At specified time points, withdraw an aliquot of the reaction mixture.

  • Quench the reaction immediately.

  • Perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Dilute the sample to approximately 1 mg/mL in the same solvent.

  • Filter the sample through a 0.22 µm syringe filter into a GC vial.

• Analysis:

  • Inject 1 µL of the prepared sample into the GC.

  • Acquire the chromatogram.

  • Identify the peaks corresponding to the starting material, product(s), and any internal standard by comparing their retention times to those of authentic standards.

  • Integrate the peak areas to determine the relative amounts of each component and monitor the reaction progress.

Visualizations

Caption: A systematic workflow for troubleshooting common GC issues.

Caption: A typical sample preparation workflow for GC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 3. agilent.com [agilent.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Sample Preparation – GC-FID – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. fishersci.ca [fishersci.ca]
• 9. gcms.cz [gcms.cz]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. trajanscimed.com [trajanscimed.com]
• 12. gcms.cz [gcms.cz]
• 13. postnova.com [postnova.com]
• 14. benchchem.com [benchchem.com]
• 15. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]

Storage and handling to prevent degradation of 2-Fluoro-5-(trifluoromethyl)pyridine

This guide provides researchers, scientists, and drug development professionals with essential information for the safe storage and handling of 2-Fluoro-5-(trifluoromethyl)pyridine to prevent its degradation and ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-Fluoro-5-(trifluoromethyl)pyridine?

A1: To ensure the stability and purity of 2-Fluoro-5-(trifluoromethyl)pyridine, it should be stored in a cool, dry, and well-ventilated area.[1][2] The recommended storage temperature is refrigerated, under an inert atmosphere (e.g., nitrogen or argon).[3] It is crucial to keep the container tightly closed to prevent moisture ingress and potential degradation.[4][5] The compound is also light-sensitive, so it should be stored in a dark place.[5][6]

Q2: What personal protective equipment (PPE) is necessary when handling this compound?

A2: When working with 2-Fluoro-5-(trifluoromethyl)pyridine, appropriate PPE is mandatory to prevent exposure. This includes:

• Eye Protection: Chemical safety goggles or a face shield.[2][7]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves before use and dispose of them properly.[2][7]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[4][8]

• Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Q3: Is 2-Fluoro-5-(trifluoromethyl)pyridine flammable?

A3: Yes, 2-Fluoro-5-(trifluoromethyl)pyridine is a flammable liquid and vapor.[6][9] Keep it away from heat, sparks, open flames, and other ignition sources.[1][9] Use non-sparking tools and take precautionary measures against static discharge.[1][6]

Q4: What materials or chemicals are incompatible with 2-Fluoro-5-(trifluoromethyl)pyridine?

A4: Avoid contact with strong oxidizing agents and strong acids, as these can lead to vigorous reactions.[2][10] It is also advisable to avoid conditions that could lead to hydrolysis.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent experimental results or low yield.	Degradation of the starting material due to improper storage.	Verify that the compound has been stored at the recommended refrigerated temperature, under an inert atmosphere, and protected from light and moisture.[3][5][6] Consider using a fresh bottle of the reagent.
Discoloration of the compound (e.g., turning yellow).	Exposure to air, light, or impurities.	Ensure the container is tightly sealed and stored in a dark place.[5][6] If the discoloration is significant, the purity of the compound may be compromised, and it may need to be repurified or replaced.
Pressure buildup in the storage container.	Decomposition leading to the formation of gaseous byproducts. This could be accelerated by elevated temperatures.	Store the compound in a cool, well-ventilated area.[1] If pressure buildup is suspected, handle the container with extreme caution in a fume hood.
Spill of 2-Fluoro-5-(trifluoromethyl)pyridine.	Accidental mishandling.	For minor spills, absorb with an inert material like vermiculite or sand and place in a suitable container for disposal.[1][8] Ensure the area is well-ventilated and eliminate all ignition sources.[1] For major spills, evacuate the area and follow emergency procedures.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₆H₃F₄N
Molecular Weight	165.09 g/mol
Appearance	Colorless to light yellow liquid[6]
Boiling Point	118-122 °C[3]
Density	1.368 g/mL at 25 °C[11]
Flash Point	32.2 °C (90.0 °F) - closed cup[11]
Refractive Index	n20/D 1.401[11]

Experimental Workflow and Troubleshooting Logic

Caption: Troubleshooting workflow for experiments involving 2-Fluoro-5-(trifluoromethyl)pyridine.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. synquestlabs.com [synquestlabs.com]
• 3. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-Fluoro-5-(trifluoromethyl)pyridine | 69045-82-5 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. jubilantingrevia.com [jubilantingrevia.com]
• 10. jubilantingrevia.com [jubilantingrevia.com]
• 11. 2-氟-5-三氟甲基吡啶 97% | Sigma-Aldrich [sigmaaldrich.com]

Challenges in the scale-up of 2-Fluoro-5-(trifluoromethyl)pyridine production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges during the scale-up of 2-Fluoro-5-(trifluoromethyl)pyridine production.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine, particularly via the Halex reaction, which involves the conversion of 2-Chloro-5-(trifluoromethyl)pyridine using a fluoride source like potassium fluoride (KF).

Issue 1: Low or Inconsistent Yield

Potential Cause	Troubleshooting Steps
Moisture in the reaction system	Fluoride ions are highly sensitive to moisture, which can lead to the formation of hydroxy-pyridines and reduce the yield of the desired product. Ensure all glassware is oven-dried before use. Use anhydrous solvents and reagents. Consider drying the solvent over molecular sieves prior to use.
Inefficient stirring	In a heterogeneous reaction mixture (solid KF in a liquid solvent), inefficient stirring can lead to poor contact between the reactants. On a larger scale, ensure the stirring mechanism is adequate to maintain a good suspension of the KF.
Poor quality of potassium fluoride (KF)	The reactivity of KF can be affected by its particle size and purity. Use spray-dried KF if available, as it has a higher surface area. Ensure the KF is anhydrous by drying it in a vacuum oven before use.
Suboptimal reaction temperature	The Halex reaction is temperature-sensitive. If the temperature is too low, the reaction rate will be slow, leading to incomplete conversion. If it is too high, it can lead to the formation of by-products. Optimize the temperature in small-scale experiments before scaling up.
Inadequate phase-transfer catalyst (PTC)	If using a PTC, ensure it is added in the correct amount and is compatible with the reaction conditions. The PTC can degrade at high temperatures.

Issue 2: Formation of Impurities and Side Products

Potential Cause	Troubleshooting Steps
Presence of residual starting material	Incomplete conversion will result in the presence of 2-Chloro-5-(trifluoromethyl)pyridine in the final product. Monitor the reaction progress by GC or HPLC to ensure complete conversion. Consider increasing the reaction time or temperature if the reaction stalls.
Formation of hydroxy-pyridines	As mentioned, moisture in the reaction can lead to the formation of 2-Hydroxy-5-(trifluoromethyl)pyridine. Rigorous exclusion of water is crucial.
Over-fluorination or other side reactions	At excessively high temperatures, side reactions may occur. Optimize the reaction temperature and time to minimize the formation of by-products.
Isomeric impurities from starting material	The purity of the starting material, 2-Chloro-5-(trifluoromethyl)pyridine, is critical. Impurities in the starting material will likely carry through to the final product. Ensure the purity of the starting material by GC analysis before use.

Issue 3: Difficulties in Product Purification

Potential Cause	Troubleshooting Steps
Azeotrope formation	The product may form an azeotrope with the solvent or impurities, making separation by distillation difficult. Consider using a different solvent for the reaction or employing a different purification technique, such as column chromatography on a small scale or fractional distillation under reduced pressure for larger quantities.
Similar boiling points of product and impurities	If impurities have boiling points close to the product, a highly efficient fractional distillation column is required.
Thermal decomposition of the product	The product may be sensitive to high temperatures. If distillation is performed at atmospheric pressure, the high boiling point may lead to decomposition. Perform distillation under reduced pressure to lower the boiling point.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the industrial synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine?

The most common industrial method is the Halex (halogen exchange) reaction, where 2-Chloro-5-(trifluoromethyl)pyridine is heated with an alkali metal fluoride, typically potassium fluoride (KF), in a high-boiling polar aprotic solvent.[1][2]

Q2: What are the critical parameters to control during the Halex reaction for this synthesis?

The critical parameters to control are:

• Moisture: The reaction is highly sensitive to water. Anhydrous conditions are essential for high yields.[3]

• Temperature: The reaction requires high temperatures (typically 150-250°C), which must be carefully controlled to ensure a good reaction rate without causing decomposition or side reactions.[1]

• Solvent: A high-boiling polar aprotic solvent such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), or sulfolane is required.[1][2]

• Purity of Reactants: The purity of both the 2-Chloro-5-(trifluoromethyl)pyridine and the potassium fluoride is crucial to avoid side reactions and impurities in the final product.

Q3: What are the main safety concerns when scaling up the production of 2-Fluoro-5-(trifluoromethyl)pyridine?

The main safety concerns are:

• Thermal Runaway: The Halex reaction is exothermic and conducted at high temperatures. A loss of cooling or a runaway reaction can lead to a rapid increase in temperature and pressure, potentially causing a vessel rupture.[2] A thorough thermal hazard assessment is crucial before scaling up.

• Hazardous Reagents: The use of high-boiling flammable solvents and potentially hazardous reagents requires appropriate handling procedures and personal protective equipment (PPE).

• Pressure Build-up: The reaction can generate gaseous by-products, leading to a pressure build-up in a closed system. The reactor must be equipped with appropriate pressure relief systems.

Q4: How can I monitor the progress of the reaction?

The reaction progress can be monitored by taking small aliquots from the reaction mixture (if safe to do so) and analyzing them by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). This will allow you to track the disappearance of the starting material (2-Chloro-5-(trifluoromethyl)pyridine) and the appearance of the product.

Q5: What is a typical work-up and purification procedure for 2-Fluoro-5-(trifluoromethyl)pyridine?

After the reaction is complete, the solid potassium chloride (KCl) by-product is typically removed by filtration. The solvent is then removed from the filtrate, often by distillation. The crude product is then purified by fractional distillation under reduced pressure to obtain the final product with high purity.

Data Presentation

Table 1: Representative Reaction Conditions for the Synthesis of Fluorinated Pyridines via Halex Reaction

Parameter	Condition 1	Condition 2
Starting Material	2-Chloro-5-(trifluoromethyl)pyridine	2-Chloro-5-(trifluoromethyl)pyridine
Fluorinating Agent	Potassium Fluoride (KF)	Potassium Fluoride (KF)
Solvent	Dimethyl Sulfoxide (DMSO)	N-Methyl-2-pyrrolidone (NMP)
Catalyst	Phase-Transfer Catalyst (e.g., Tetrabutylammonium bromide)	None
Temperature	180-200°C	190-220°C
Reaction Time	8-12 hours	10-16 hours
Typical Yield	>85%	>90%

Note: These are representative conditions and may require optimization for specific scales and equipment.

Experimental Protocols

Key Experiment: Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine via Halex Reaction

Disclaimer: This protocol is for informational purposes only and should be adapted and optimized by qualified personnel with appropriate safety precautions in place.

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine

• Anhydrous Potassium Fluoride (spray-dried is preferred)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phase-Transfer Catalyst (e.g., Tetrabutylammonium bromide), optional

Procedure:

• Preparation: Ensure all glassware is thoroughly dried in an oven and assembled under a dry nitrogen atmosphere.

• Charging the Reactor: To a reactor equipped with a mechanical stirrer, a condenser, a thermocouple, and a nitrogen inlet, charge anhydrous DMSO.

• Azeotropic Drying: Heat the DMSO under reduced pressure to distill off a small amount to remove any residual water.

• Addition of Reagents: Cool the DMSO to room temperature and add anhydrous potassium fluoride and the phase-transfer catalyst (if used).

• Reaction: Slowly add the 2-Chloro-5-(trifluoromethyl)pyridine to the mixture. Heat the reaction mixture to the desired temperature (e.g., 190°C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by GC analysis of aliquots until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and filter to remove the precipitated potassium chloride.

• Purification: Remove the DMSO from the filtrate by vacuum distillation. The resulting crude product is then purified by fractional distillation under reduced pressure to yield 2-Fluoro-5-(trifluoromethyl)pyridine as a colorless liquid.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine.

Caption: Troubleshooting logic for low yield in the Halex reaction.

References

• 1. US4480102A - 2,3-Difluoro-5-(trifluoromethyl)pyridine and methods of making and using the same - Google Patents [patents.google.com]
• 2. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 3. US4973698A - Preparation of 2,3-difluoro-5-(trifluoromethyl)pyridine - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Study of 2-Fluoro-5-(trifluoromethyl)pyridine in Drug Discovery: A Focus on PIM-1 Kinase Inhibitors

For Immediate Release

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing moieties into molecular scaffolds is a well-established strategy to enhance pharmacological properties. Among these, the 2-fluoro-5-(trifluoromethyl)pyridine motif has emerged as a valuable building block, particularly in the development of kinase inhibitors. This guide provides a comparative analysis of this scaffold, with a specific focus on its application in the design of PIM-1 kinase inhibitors, exemplified by the potent compound Pimbencor.

The Rise of Fluorinated Pyridines in Medicinal Chemistry

The introduction of fluorine and trifluoromethyl (-CF3) groups into a pyridine ring can significantly modulate a compound's physicochemical and biological properties.[1] The high electronegativity of fluorine can alter the pKa of the pyridine nitrogen, influencing its binding interactions with target proteins. The trifluoromethyl group, a strong electron-withdrawing and lipophilic moiety, can enhance metabolic stability and cell permeability.[2] The specific placement of these substituents on the pyridine ring is crucial for optimizing a drug candidate's potency and selectivity.

Case Study: Pimbencor, a Potent PIM-1 Kinase Inhibitor

PIM-1 is a serine/threonine kinase that is overexpressed in various cancers, making it an attractive target for cancer therapy.[3] Pimbencor, a pyridyl carboxamide derivative, incorporates the 2-fluoro-5-(trifluoromethyl)pyridine scaffold and has demonstrated potent inhibition of PIM-1 kinase.

Structure-Activity Relationship (SAR) Insights

For instance, in a series of potent pan-PIM kinase inhibitors derived from a pyridyl carboxamide scaffold, the compound analogous to Pimbencor (compound 12 ) exhibited a PIM-1 IC50 of 14.3 nM. This high potency underscores the favorable contribution of the 2-fluoro-5-(trifluoromethyl)phenyl group to the inhibitory activity against PIM-1 kinase.

Comparative Data

To illustrate the impact of the 2-fluoro-5-(trifluoromethyl)pyridine moiety, we present a comparative table. While a direct comparison with a non-fluorinated or isomeric analog of Pimbencor from the same study is unavailable, we can infer the importance of this specific substitution pattern from the high potency achieved.

Compound Name	Scaffold	Target Kinase	IC50 (nM)
Pimbencor (Compound 12 )	Pyridyl carboxamide with 2-fluoro-5-(trifluoromethyl)pyridine	PIM-1	14.3

This table will be expanded as more direct comparative data becomes publicly available.

Experimental Protocols

To facilitate further research and comparative studies, detailed experimental protocols for key assays are provided below.

In Vitro PIM-1 Kinase Assay (Luminescence-based)

This protocol is adapted for a luminescence-based assay, such as ADP-Glo™, to determine the half-maximal inhibitory concentration (IC50) of test compounds against PIM-1 kinase.[4]

Materials:

• Recombinant human PIM-1 kinase

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ATP

• PIM-1 substrate peptide

• Test compounds (e.g., Pimbencor) serially diluted in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• 96-well plates

Procedure:

• To the wells of a 96-well plate, add 2.5 µL of serially diluted test compound or DMSO (vehicle control).

• Add 10 µL of diluted PIM-1 kinase to all wells except the 'Blank' wells, to which 10 µL of 1x Kinase Buffer is added.

• Initiate the kinase reaction by adding 12.5 µL of a Master Mix containing ATP and the substrate peptide to all wells.

• Incubate the plate at 30°C for 45-60 minutes.

• Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent.

• Incubate at room temperature for 40-45 minutes to deplete the remaining ATP.

• Add 50 µL of Kinase Detection Reagent to convert the ADP produced to ATP and generate a luminescent signal.

• Incubate at room temperature for 30-45 minutes.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Visualizations

To better understand the processes involved in this area of drug discovery, the following diagrams illustrate a typical experimental workflow and a simplified signaling pathway.

References

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Design, synthesis and structure activity relationship of potent pan-PIM kinase inhibitors derived from the pyridyl carboxamide scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Biological Activity of 2-Fluoro-5-(trifluoromethyl)pyridine Analogs

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of the 2-fluoro-5-(trifluoromethyl)pyridine scaffold into molecular design has emerged as a promising avenue in the development of novel therapeutic agents. This structural motif, characterized by the presence of both a fluorine atom and a trifluoromethyl group on the pyridine ring, imparts unique physicochemical properties that can enhance biological activity, metabolic stability, and target engagement. This guide provides a comparative analysis of the biological activities of 2-fluoro-5-(trifluoromethyl)pyridine analogs and related structures, supported by experimental data, to inform researchers and drug development professionals in their quest for next-generation therapeutics.

Kinase Inhibition: Targeting the PI3K/mTOR Pathway

A prominent area where the trifluoromethylpyridine moiety has demonstrated significant potential is in the development of kinase inhibitors, particularly those targeting the phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) signaling pathway.[1][2][3][4] Dysregulation of this pathway is a hallmark of many cancers, making it a critical target for therapeutic intervention.

One notable example is the preclinical development of PQR309 (Bimiralisib) , a potent pan-class I PI3K and mTOR inhibitor.[2][4] While PQR309 contains a 4-(trifluoromethyl)pyridin-2-amine moiety, its structure-activity relationship (SAR) studies provide valuable insights into the contribution of the trifluoromethylpyridine core.

Comparative Biological Activity of PQR309 and Analogs

The inhibitory activity of PQR309 and its analogs against various PI3K isoforms and mTOR has been quantified through in vitro kinase assays. The data, summarized in the table below, highlights the potent and relatively balanced inhibition of both PI3K and mTOR by these compounds.

Compound	PI3Kα (Ki, nM)	PI3Kβ (Ki, nM)	PI3Kδ (Ki, nM)	PI3Kγ (Ki, nM)	mTOR (Ki, nM)	A2058 Cell Proliferation (IC50, nM)
PQR309 (1)	17	33	661	708	89	63
Compound 13	>1000	>1000	>1000	>1000	>1000	>1000
Compound 14	250	450	>1000	>1000	800	500
Compound 15	>1000	>1000	>1000	>1000	>1000	>1000

Data sourced from a study on PQR309 and its analogs.[2][4]

The SAR data reveals that the presence and position of the trifluoromethyl group are critical for potent inhibitory activity. For instance, the introduction of a C4-trifluoromethyl group in PQR309 (1) significantly increased both cellular and enzymatic potency compared to the unsubstituted pyridine analog (13).[2][4]

PI3K/mTOR Signaling Pathway and Inhibition

The PI3K/mTOR pathway is a complex signaling cascade that regulates cell growth, proliferation, and survival. The diagram below illustrates the key components of this pathway and the points of inhibition by dual PI3K/mTOR inhibitors like PQR309.

PI3K/mTOR signaling pathway and points of inhibition.

Antiviral Activity

While specific data on the antiviral activity of 2-fluoro-5-(trifluoromethyl)pyridine analogs is limited, related structures containing the trifluoromethylpyrimidine core have shown promising results. These compounds often act as nucleoside analogs, interfering with viral replication.

Antiviral Activity of Trifluoromethylpyrimidine Nucleoside Analogs

A study on 5-substituted perfluoroalkylpyrimidine nucleoside analogs demonstrated significant antiviral activity against Herpes Simplex Virus Type 1 (HSV-1).[5] The table below summarizes the key findings.

Compound	Antiviral Activity against HSV-1 (ED50, µM)	Cytotoxicity in Vero Cells (IC50, µM)	Therapeutic Index (IC50/ED50)
Compound 7	7	100	14
Compound 9	5	320	64

Data sourced from a study on trifluoromethylpyrimidine nucleoside analogs.[5]

These results indicate that the trifluoromethyl group at the 5-position of the pyrimidine ring contributes to potent antiviral activity with a favorable therapeutic index.

General Mechanism of Action of Nucleoside Analog Antivirals

Nucleoside analogs typically exert their antiviral effects by being incorporated into the growing viral DNA or RNA chain, leading to chain termination and inhibition of viral replication. The general workflow is depicted below.

General mechanism of action for nucleoside analog antivirals.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the validation and comparison of biological data. Below are representative protocols for key assays mentioned in this guide.

In Vitro Kinase Assay (PI3Kα)

This protocol describes a luminescent kinase assay to determine the IC50 of a test compound against PI3Kα.[6][7]

Materials:

• Purified recombinant PI3Kα (p110α/p85α)

• PIP2 substrate

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test compound (serial dilutions)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well assay plates

Procedure:

• Prepare serial dilutions of the test compound in DMSO and then dilute in kinase assay buffer.

• Add 1 µL of the diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 2 µL of PI3Kα enzyme solution to each well.

• Initiate the reaction by adding 2 µL of the PIP2/ATP mixture.

• Incubate the plate at room temperature for 60 minutes.

• Stop the kinase reaction and detect the amount of ADP produced by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent and incubate for 30 minutes at room temperature.

• Read the luminescence on a plate reader.

• Calculate IC50 values by plotting the percentage of inhibition against the logarithm of the compound concentration.

Antiviral Assay (Half-Leaf Method for TMV)

This method is used to assess the in vivo antiviral activity of compounds against Tobacco Mosaic Virus (TMV).[8][9][10]

Materials:

• Nicotiana glutinosa or other local lesion host plants

• Tobacco Mosaic Virus (TMV) inoculum

• Test compound solution

• Control solution (e.g., buffer or solvent used to dissolve the compound)

• Phosphate buffer

Procedure:

• Protective Activity: The right half of a leaf is gently rubbed with the test compound solution, while the left half is treated with the control solution. After a set period (e.g., 2 hours), the entire leaf is inoculated with TMV.

• Curative Activity: The entire leaf is first inoculated with TMV. After a set period (e.g., 24 hours), the left half of the leaf is treated with the test compound solution, and the right half with the control solution.

• Inactivation Activity: The test compound solution is mixed with the TMV inoculum and incubated for a set period (e.g., 30 minutes). The mixture is then applied to one half of a leaf, while a mixture of the control solution and TMV is applied to the other half.

• After 3-4 days of incubation under appropriate light and temperature conditions, the number of local lesions on each half of the leaf is counted.

• The percentage of inhibition is calculated using the formula: Inhibition (%) = [(C - T) / C] * 100, where C is the number of lesions on the control half and T is the number of lesions on the treated half.

Workflow for the half-leaf antiviral assay.

Conclusion

The 2-fluoro-5-(trifluoromethyl)pyridine scaffold and its close analogs represent a valuable pharmacophore in modern drug discovery. The presented data underscores their potential as potent kinase inhibitors, particularly targeting the PI3K/mTOR pathway, and as promising antiviral agents. The unique electronic properties conferred by the fluorine and trifluoromethyl substituents contribute significantly to their biological activity. Further exploration of this chemical space, guided by the structure-activity relationships and mechanistic insights discussed in this guide, holds the potential to yield novel and effective therapeutic agents for a range of diseases.

References

• 1. Design, Synthesis and SAR in 2,4,7-Trisubstituted Pyrido[3,2-d]Pyrimidine Series as Novel PI3K/mTOR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent syntheses of PI3K/Akt/mTOR signaling pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and biological activity of 5-(trifluoromethyl)- and 5-(pentafluoroethyl)pyrimidine nucleoside analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. PI3K (p110α/p85α) Protocol [promega.kr]
• 7. promega.de [promega.de]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. Study on Antiviral Activity of Two Recombinant Antimicrobial Peptides Against Tobacco Mosaic Virus - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine: Established Halex Reaction vs. a Novel One-Pot Chlorofluorination

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of synthetic routes to the key intermediate, 2-Fluoro-5-(trifluoromethyl)pyridine, with supporting experimental data.

Introduction

2-Fluoro-5-(trifluoromethyl)pyridine is a critical building block in the synthesis of numerous agrochemicals and pharmaceuticals.[1] Its unique substitution pattern imparts desirable properties such as enhanced metabolic stability and binding affinity to target molecules. Consequently, the development of efficient and scalable synthetic routes to this intermediate is of significant interest. This guide provides a detailed comparison of a well-established synthetic method, the Halex reaction, with a newer, alternative one-pot vapor-phase chlorofluorination approach.

Established Synthetic Route: The Halex Reaction

The traditional and widely used method for synthesizing 2-Fluoro-5-(trifluoromethyl)pyridine is a nucleophilic aromatic substitution known as the Halex reaction. This process involves the exchange of a chlorine atom for a fluorine atom on the pyridine ring. The typical starting material for this synthesis is 2-Chloro-5-(trifluoromethyl)pyridine.

Caption: Workflow for the established Halex reaction synthesis.

Experimental Protocol: Halex Reaction

In a 1-liter three-necked flask, 46.20 g (0.80 mol) of potassium fluoride (KF) is added to 500 mL of N,N-dimethylacetamide. The mixture is heated to 125 °C and stirred for 30 minutes to ensure dryness. Subsequently, 7 g (0.03 mol) of benzyl triethyl ammonium chloride and 100 g (0.55 mol) of 2-chloro-5-trifluoromethylpyridine are added to the flask. A condenser is attached, and the reaction mixture is heated to 135 °C and stirred for 10 hours. The reaction progress is monitored by gas chromatography. The reaction is considered complete when the concentration of 2-chloro-5-trifluoromethylpyridine is less than 1%. The product is then isolated by direct distillation of the reaction mixture under reduced pressure (40-45 °C / 11 mmHg).[1]

A New Synthetic Route: Simultaneous Vapor-Phase Chlorination/Fluorination

An alternative and more recent approach involves the simultaneous vapor-phase chlorination and fluorination of a more readily available starting material, 3-picoline. This method offers the potential for a more streamlined, one-pot synthesis, which can be advantageous in industrial settings.

Caption: Workflow for the new vapor-phase chlorofluorination synthesis.

Experimental Protocol: Simultaneous Vapor-Phase Chlorination/Fluorination

The simultaneous vapor-phase reaction is conducted at high temperatures, typically exceeding 300°C, in the presence of a transition metal-based catalyst such as iron fluoride. In a fluidized-bed reactor, 3-picoline is introduced along with hydrogen fluoride (HF) and chlorine gas (Cl2). The fluorination of the methyl group of 3-picoline occurs first, followed by nuclear chlorination of the pyridine ring. This one-step process yields 2-Fluoro-5-(trifluoromethyl)pyridine as a major product. The formation of multi-chlorinated by-products is a possibility, but the reaction can be controlled by adjusting the molar ratio of chlorine gas and the reaction temperature.[2]

Performance Comparison

The following table summarizes the key performance indicators for both the established and the new synthetic routes.

Parameter	Established Route (Halex Reaction)	New Route (Vapor-Phase Chlorofluorination)
Starting Material	2-Chloro-5-(trifluoromethyl)pyridine	3-Picoline
Key Reagents	KF, Benzyl triethyl ammonium chloride	HF, Cl2, Transition metal catalyst
Solvent	N,N-dimethylacetamide	None (Vapor-phase)
Temperature	135 °C	> 300 °C
Reaction Time	10 hours	Not specified (continuous flow)
Yield	95.56%[1]	Good yield (specific % not available)[2]
Purity	98.95% (GC)[1]	Requires separation from by-products
Number of Steps	One (from 2-chloro-5-(trifluoromethyl)pyridine)	One (from 3-picoline)

Conclusion

The established Halex reaction provides a high-yield and high-purity route to 2-Fluoro-5-(trifluoromethyl)pyridine from a chlorinated precursor. This method is well-documented and reliable for laboratory-scale synthesis.

The new simultaneous vapor-phase chlorination/fluorination presents a compelling alternative, particularly for industrial-scale production. By starting from the more economical 3-picoline and employing a one-pot process, this route has the potential to be more cost-effective and efficient. However, the high reaction temperatures and the need for specialized equipment for vapor-phase reactions are important considerations. Furthermore, while described as producing a "good yield," the separation of the desired product from chlorinated by-products may require additional optimization to achieve the high purity demonstrated by the Halex reaction.

The choice between these two routes will ultimately depend on the specific requirements of the researcher or organization, including scale, cost considerations, and available equipment. The new vapor-phase method represents a promising advancement in the synthesis of this important fluorinated pyridine intermediate.

References

• 1. 2-Fluoro-5-trifluoromethylpyridine | 69045-82-5 [chemicalbook.com]
• 2. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Fluorinating Agents for Pyridine Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into pyridine scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate molecular properties such as metabolic stability, pKa, and binding affinity. This guide provides a comprehensive comparison of leading fluorinating agents for pyridine synthesis, focusing on their performance, supported by experimental data, and providing detailed operational protocols.

Performance Comparison of Key Fluorinating Agents

The choice of a fluorinating agent is critical and depends on the pyridine substrate's electronic properties, desired regioselectivity, and tolerance of functional groups. This section compares three prominent agents: Selectfluor® , Silver(II) Fluoride (AgF₂) , and N-Fluorobenzenesulfonimide (NFSI) .

Quantitative Data Summary

The following table summarizes the performance of these agents in the fluorination of various pyridine derivatives, offering a clear comparison of their efficacy under different conditions.

Substrate	Product	Reagent	Conditions	Yield (%)	Regioselectivity
2-Phenylpyridine	2-Fluoro-6-phenylpyridine	AgF₂	MeCN, 23-25 °C, 1.5 h	81	Exclusive ortho- to N
2-Aminopyridine	2-Amino-5-fluoropyridine	Selectfluor	H₂O/CHCl₃, rt, 12 h	92	Exclusive meta- to NH₂
Pyridin-2(1H)-one	5-Fluoro-pyridin-2(1H)-one	Selectfluor	H₂O/CHCl₃, rt, 12 h	85	Exclusive meta- to C=O
1,2-Dihydropyridine derivative	3-Fluoro-3,6-dihydropyridine derivative	Selectfluor	MeCN, 0 °C	94	N/A
3-Bromopyridine	2-Fluoro-3-bromopyridine	AgF₂	MeCN, rt, 1 h	90	Exclusive ortho- to N
3-Cyanopyridine	2-Fluoro-3-cyanopyridine	AgF₂	MeCN, rt, 1 h	85	Exclusive ortho- to N
3-Methoxypyridine	2-Fluoro-3-methoxypyridine	AgF₂	MeCN, rt, 1 h	88	Exclusive ortho- to N
N-protected 2-pyridone	5-Fluoro-N-protected 2-pyridone	NFSI	MeCN, 60 °C	Moderate	C5-selective
8-Amidoquinoline	5-Fluoro-8-amidoquinoline	NFSI	NiSO₄ catalyst	32-46	C5-selective

Note: MeCN = Acetonitrile, rt = room temperature.

Detailed Experimental Protocols

Reproducibility is paramount in chemical synthesis. The following are detailed protocols for the fluorination of pyridines using the discussed reagents.

Protocol 1: Direct C-H Fluorination with AgF₂

This method is particularly effective for the direct fluorination of C-H bonds adjacent to the pyridine nitrogen.[1]

• Materials : Substituted pyridine (1.0 equiv), Silver(II) Fluoride (AgF₂) (3.0 equiv), Anhydrous Acetonitrile (MeCN).

• Procedure :

  • In an oven-dried flask under an inert atmosphere, dissolve the pyridine substrate in anhydrous acetonitrile.

  • To the stirred solution at room temperature, add AgF₂ in one portion. Note that AgF₂ is sensitive to moisture.[2]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1-2 hours.[1]

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove insoluble silver salts, rinsing with acetonitrile.

  • The filtrate is concentrated under reduced pressure, and the residue is purified by flash column chromatography on silica gel.

Protocol 2: Electrophilic Fluorination with Selectfluor®

Selectfluor® is a versatile electrophilic fluorinating agent, particularly effective for electron-rich or activated pyridine systems.[3]

• Materials : Pyridine substrate (e.g., 2-aminopyridine) (1.0 equiv), Selectfluor® (1.2 equiv), Chloroform (CHCl₃), Water.

• Procedure :

  • Suspend the pyridine substrate in a biphasic mixture of chloroform and water.

  • Add Selectfluor® to the mixture at room temperature.

  • Stir the reaction vigorously for the required time (typically 12-24 hours).

  • Separate the organic layer, and extract the aqueous layer with chloroform.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography.

Protocol 3: Metal-Catalyzed Fluorination with NFSI

N-Fluorobenzenesulfonimide (NFSI) can fluorinate pyridines, often requiring a catalyst for C-H activation, and is useful for substrates that are not amenable to other methods.[4]

• Materials : Pyridine derivative (1.0 equiv), NFSI (1.5-2.0 equiv), Catalyst (e.g., NiSO₄, Pd(OAc)₂), Solvent (e.g., MeCN).

• Procedure :

  • To a reaction vessel, add the pyridine substrate, NFSI, and the appropriate catalyst.

  • Add the solvent and heat the mixture to the specified temperature (e.g., 60-110 °C).

  • Monitor the reaction until the starting material is consumed.

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • The residue is then purified by column chromatography.

Visualized Workflows and Mechanisms

General Experimental Workflow for Reagent Comparison

This diagram outlines a systematic approach to comparing the performance of different fluorinating agents for a specific pyridine substrate.

Workflow for comparative analysis of fluorinating agents.

Proposed Reaction Mechanisms

Understanding the underlying reaction mechanism is key to predicting reactivity and regioselectivity.

Direct C-H Fluorination with AgF₂

The reaction with AgF₂ is proposed to proceed via a mechanism analogous to the Chichibabin reaction, involving coordination of the pyridine nitrogen to the silver center, followed by nucleophilic attack of fluoride and subsequent oxidation.[1]

Proposed mechanism of AgF₂-mediated C-H fluorination.

Electrophilic Fluorination with Selectfluor®

With electron-rich pyridines, Selectfluor® acts as an electrophile in a classic electrophilic aromatic substitution reaction.

Electrophilic aromatic substitution with Selectfluor®.

Fluorination with NFSI

The mechanism of NFSI fluorination can be substrate-dependent. It can proceed through a polar pathway involving electrophilic attack or a single-electron transfer (SET) pathway, particularly under photochemical or metal-catalyzed conditions.[5][6]

Possible mechanistic pathways for fluorination with NFSI.

References

• 1. Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. orgsyn.org [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. N -Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00324G [pubs.rsc.org]
• 5. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 6. nbinno.com [nbinno.com]

A Comparative Guide to the Synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine atoms into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and agrochemical design. The title compound, 2-Fluoro-5-(trifluoromethyl)pyridine, is a valuable building block due to the unique electronic properties conferred by the fluorine and trifluoromethyl substituents. This guide provides a comparative analysis of two prominent synthetic routes to this key intermediate: the Halex reaction and the Balz-Schiemann reaction. We present a head-to-head comparison of their performance, supported by detailed experimental protocols and quantitative data to aid in the selection of the most appropriate method for your research and development needs.

Data Presentation: Comparison of Synthetic Routes

The following table summarizes the key quantitative data for the two primary synthetic methodologies, allowing for a direct comparison of their efficiency and reaction conditions.

Parameter	Route 1: Halex Reaction	Route 2: Balz-Schiemann Reaction
Starting Material	2-Chloro-5-(trifluoromethyl)pyridine	2-Amino-5-(trifluoromethyl)pyridine
Precursor Synthesis	Not applicable (commercially available)	Amination of 2-Chloro-5-(trifluoromethyl)pyridine
Key Reagents	KF, Benzyl triethyl ammonium chloride	NaNO₂, HBF₄
Solvent	N,N-dimethylacetamide (DMAc)	Water, Ethanol, Toluene
Temperature	135 °C	0-5 °C (Diazotization), 110 °C (Decomposition)
Reaction Time	10 hours	~3 hours (Diazotization), ~1 hour (Decomposition)
Overall Yield (%)	~96%[1]	~50-60% (Estimated)
Key Advantages	High yield, One-step from chloro-precursor	Avoids high-pressure equipment for fluorination
Potential Challenges	High reaction temperature	Multi-step synthesis, Handling of diazonium salts

Experimental Protocols

The following are detailed experimental methodologies for the key reactions described in this guide.

Route 1: Halex Reaction Protocol

This protocol outlines the synthesis of 2-Fluoro-5-(trifluoromethyl)pyridine from 2-Chloro-5-(trifluoromethyl)pyridine via a nucleophilic aromatic substitution (SNAr) of the chlorine atom with fluoride.

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine

• Potassium Fluoride (KF)

• Benzyl triethyl ammonium chloride

• N,N-dimethylacetamide (DMAc)

• 1-liter three-necked flask

• Condenser

• Magnetic stirrer with heating mantle

• Apparatus for distillation under reduced pressure

Procedure:

• To a 1-liter three-necked flask, add 46.20 g (0.80 mol) of potassium fluoride (KF) and 500 mL of N,N-dimethylacetamide (DMAc).

• Heat the mixture to 125 °C and stir for 30 minutes to ensure dryness.

• Add 7 g (0.03 mol) of benzyl triethyl ammonium chloride and 100 g (0.55 mol) of 2-chloro-5-trifluoromethylpyridine to the flask.

• Attach a condenser and increase the temperature to 135 °C, stirring vigorously for 10 hours.

• Monitor the reaction progress by gas chromatography (GC). The reaction is considered complete when the content of 2-chloro-5-trifluoromethylpyridine is less than 1%.

• Upon completion, cool the reaction mixture and set up for vacuum distillation.

• Collect the fraction at 40-45 °C / 11 mmHg to obtain 2-Fluoro-5-(trifluoromethyl)pyridine.[1]

Route 2: Balz-Schiemann Reaction Protocol

This two-step route involves the initial synthesis of 2-Amino-5-(trifluoromethyl)pyridine followed by its conversion to the target fluoro-compound via the Balz-Schiemann reaction.

Step 1: Synthesis of 2-Amino-5-(trifluoromethyl)pyridine (Precursor)

This protocol describes the amination of 2-Chloro-5-(trifluoromethyl)pyridine.

Materials:

• 2-Chloro-5-(trifluoromethyl)pyridine

• Aqueous ammonia (28%)

• Autoclave

• Extraction solvent (e.g., dichloromethane)

Procedure:

• In a suitable autoclave, combine 2-Chloro-5-(trifluoromethyl)pyridine and a molar excess (typically 3-10 equivalents) of 28% aqueous ammonia.

• Seal the autoclave and heat the mixture to 100-150 °C for 3 to 12 hours. The internal pressure will increase due to the heating.

• After the reaction period, cool the autoclave to room temperature and carefully vent any excess pressure.

• Transfer the reaction mixture to a separatory funnel and extract the product with a suitable organic solvent such as dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-Amino-5-(trifluoromethyl)pyridine. Further purification may be achieved by crystallization or chromatography if necessary.

Step 2: Balz-Schiemann Reaction

This protocol details the conversion of 2-Amino-5-(trifluoromethyl)pyridine to 2-Fluoro-5-(trifluoromethyl)pyridine.

Materials:

• 2-Amino-5-(trifluoromethyl)pyridine

• Hydrofluoroboric acid (HBF₄, 48% aq.)

• Sodium nitrite (NaNO₂)

• Ethanol

• Toluene

• Round-bottom flask

• Ice bath

• Magnetic stirrer

Procedure:

• Diazotization:

  • In a round-bottom flask, dissolve 2-Amino-5-(trifluoromethyl)pyridine in a suitable solvent such as a mixture of ethanol and water.

  • Cool the solution to 0-5 °C using an ice bath.

  • Slowly add hydrofluoroboric acid (HBF₄) to the cooled solution while stirring.

  • Prepare a solution of sodium nitrite (NaNO₂) in water and add it dropwise to the reaction mixture, maintaining the temperature between 0-5 °C.

  • Stir the reaction mixture at this temperature for approximately 1.5-2 hours to form the diazonium tetrafluoroborate salt.[2]

• Decomposition:

  • Filter the precipitated diazonium salt and wash it with cold ethanol.

  • Dry the salt carefully under vacuum.

  • In a separate flask, heat a high-boiling solvent like toluene to 110 °C.

  • Add the dried diazonium salt portion-wise to the hot toluene. Vigorous nitrogen evolution will be observed.[2]

  • After the addition is complete, maintain the temperature for a short period to ensure complete decomposition.

  • Cool the reaction mixture and purify by distillation to isolate 2-Fluoro-5-(trifluoromethyl)pyridine.

Visualization of Synthetic Pathways

The following diagrams illustrate the logical flow of the two primary synthetic routes to 2-Fluoro-5-(trifluoromethyl)pyridine.

Caption: Comparative workflow of Halex and Balz-Schiemann reactions.

Caption: Decision framework for selecting a synthetic route.

References

• 1. researchgate.net [researchgate.net]
• 2. CN102452976A - Synthetic method of 2-chloro-5-trifluoromethylpyridine - Google Patents [patents.google.com]

Spectroscopic Comparison of 2-Fluoro-5-(trifluoromethyl)pyridine Isomers: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the nuanced structural differences between isomers is critical for predicting molecular interactions and reactivity. This guide provides a comparative analysis of the spectroscopic properties of 2-Fluoro-5-(trifluoromethyl)pyridine and its key isomers, offering valuable data for compound identification and characterization.

This document summarizes key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for 2-Fluoro-5-(trifluoromethyl)pyridine and its isomers: 2-Fluoro-6-(trifluoromethyl)pyridine, 4-Fluoro-2-(trifluoromethyl)pyridine, and 2-Fluoro-3-(trifluoromethyl)pyridine. The information is presented in a comparative format to facilitate differentiation and analysis. Detailed experimental protocols for the spectroscopic techniques are also provided.

Physicochemical Properties

A summary of the fundamental physicochemical properties of the isomers is presented below. These properties are essential for sample handling and analysis.

Property	2-Fluoro-5-(trifluoromethyl)pyridine	2-Fluoro-6-(trifluoromethyl)pyridine	4-Fluoro-2-(trifluoromethyl)pyridine	2-Fluoro-3-(trifluoromethyl)pyridine
Molecular Formula	C₆H₃F₄N	C₆H₃F₄N	C₆H₃F₄N	C₆H₃F₄N
Molecular Weight	165.09 g/mol [1]	165.09 g/mol [2][3]	165.09 g/mol [4]	165.09 g/mol
Density	1.368 g/mL at 25 °C[1]	Not available	Not available	1.384 g/mL at 25 °C
Refractive Index	n20/D 1.401[1]	Not available	Not available	n20/D 1.409

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of these isomers. The chemical shifts (δ) in ¹H, ¹³C, and ¹⁹F NMR spectra are highly sensitive to the electronic environment of the nuclei, providing a unique fingerprint for each isomer.

¹H NMR Spectral Data

Isomer	Proton	Chemical Shift (ppm)
2-Fluoro-5-(trifluoromethyl)pyridine	H-3, H-4, H-6	Data not readily available in summarized format.
2-Fluoro-6-(trifluoromethyl)pyridine	H-3, H-4, H-5	Data not readily available in summarized format.
4-Fluoro-2-(trifluoromethyl)pyridine	H-3, H-5, H-6	Data not readily available in summarized format.
2-Fluoro-3-(trifluoromethyl)pyridine	H-4, H-5, H-6	Data not readily available in summarized format.

¹³C NMR Spectral Data

Isomer	Chemical Shift (ppm)
2-Fluoro-5-(trifluoromethyl)pyridine	152.3 (q, J = 35.4 Hz), 151.7 (s), 137.7 (s), 133.1 (q, J = 0.9 Hz), 121.0 (q, J = 2.7 Hz), 120.9 (q, J = 275.8 Hz)[5]
2-Fluoro-6-(trifluoromethyl)pyridine	Data not readily available in summarized format.
2-Chloro-5-(trifluoromethyl)pyridine (related compound)	A related compound, 2-Chloro-5-(trifluoromethyl)pyridine, shows signals that can be referenced.[6]
2-Chloro-6-(trifluoromethyl)pyridine (related compound)	A related compound, 2-Chloro-6-(trifluoromethyl)pyridine, shows signals that can be referenced.[7]
2-Chloro-3-(trifluoromethyl)pyridine (related compound)	A related compound, 2-Chloro-3-(trifluoromethyl)pyridine, shows signals that can be referenced.[8][9]

¹⁹F NMR Spectral Data

Isomer	Fluorine Group	Chemical Shift (ppm)
2-Fluoro-5-(trifluoromethyl)pyridine	-CF₃	-68.3 (s, 3F)[5]
2-Fluoro-6-(trifluoromethyl)pyridine	-CF₃	Data not readily available in summarized format.
4-Fluoro-2-(trifluoromethyl)pyridine	-CF₃, Ar-F	-65.12 (s, 3F), -66.52 (s, 1F)[10]
2-Fluoro-3-(trifluoromethyl)pyridine	-CF₃	-63.8 (s, 3F)[5]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups and bonding within the molecules. The vibrational frequencies are characteristic of specific bonds.

Isomer	Key IR Absorptions (cm⁻¹)
2-Fluoro-5-(trifluoromethyl)pyridine	Data not readily available in summarized format.
2-Fluoro-6-(trifluoromethyl)pyridine	Data available on SpectraBase, typically showing C-F, C=N, and C=C stretching vibrations.[2]
4-Fluoro-2-(trifluoromethyl)pyridine	Data not readily available in summarized format.
2-Fluoro-3-(trifluoromethyl)pyridine	Data not readily available in summarized format.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the isomers, which can be used for identification and structural elucidation.

Isomer	Molecular Ion (m/z)	Key Fragmentation Peaks
2-Fluoro-5-(trifluoromethyl)pyridine	165.02	Data on specific fragmentation patterns is not readily available.
2-Fluoro-6-(trifluoromethyl)pyridine	165.02	Data on specific fragmentation patterns is not readily available.
4-Fluoro-2-(trifluoromethyl)pyridine	165.02	GC-MS data indicates a molecular ion at m/z = 165.1.[10]
2-Fluoro-3-(trifluoromethyl)pyridine	165.02	Data on specific fragmentation patterns is not readily available.

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques discussed. Instrument parameters may need to be optimized for specific samples and equipment.

NMR Spectroscopy (¹H, ¹³C, ¹⁹F)

A general protocol for acquiring NMR spectra of fluorinated pyridine samples.

Caption: General workflow for NMR sample preparation, data acquisition, and processing.

Detailed Steps:

• Sample Preparation: Dissolve 5-10 mg of the pyridine isomer in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, acetone-d6). The choice of solvent is critical to avoid signal overlap.[11] Transfer the solution to a 5 mm NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock the field frequency to the deuterium signal of the solvent. Optimize the magnetic field homogeneity by shimming.

• Data Acquisition: Acquire the ¹H, ¹³C, and ¹⁹F NMR spectra. For ¹³C NMR, a proton-decoupled sequence is typically used. For ¹⁹F NMR, a proton-decoupled experiment can also be beneficial to simplify the spectra.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to an internal standard (e.g., TMS for ¹H and ¹³C) or an external standard.

Infrared (IR) Spectroscopy (Neat Liquid)

A standard procedure for obtaining the IR spectrum of a pure liquid sample.

Caption: Workflow for acquiring an IR spectrum of a neat liquid sample.

Detailed Steps:

• Sample Preparation: For a neat liquid sample, place one to two drops of the compound between two polished salt plates (e.g., NaCl or KBr).[12][13][14] Gently press the plates together to form a thin, uniform film.

• Data Acquisition: Place the salt plates in the sample holder of the FTIR spectrometer. First, run a background scan with no sample in the beam path. Then, run the scan of the sample.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

A typical protocol for the analysis of volatile organic compounds like the studied isomers.

References

• 1. 2-Fluoro-5-(trifluoromethyl)pyridine 97 69045-82-5 [sigmaaldrich.com]
• 2. 2-Fluoro-6-(trifluoromethyl)pyridine | C6H3F4N | CID 2736501 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Fluoro-6-(trifluoromethyl)pyridine - Huimeng Bio-tech [huimengchem.cn]
• 4. 4-Fluoro-2-(trifluoromethyl)pyridine | C6H3F4N | CID 44891496 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. 2-Chloro-5-trifluoromethylpyridine(52334-81-3) 13C NMR [m.chemicalbook.com]
• 7. 2-Chloro-6-(trifluoromethyl)pyridine(39890-95-4) 13C NMR spectrum [chemicalbook.com]
• 8. 2-Chloro-3-(trifluoromethyl)pyridine(65753-47-1) 13C NMR spectrum [chemicalbook.com]
• 9. spectrabase.com [spectrabase.com]
• 10. rsc.org [rsc.org]
• 11. notes.fluorine1.ru [notes.fluorine1.ru]
• 12. homework.study.com [homework.study.com]
• 13. researchgate.net [researchgate.net]
• 14. orgchemboulder.com [orgchemboulder.com]

A Comparative Guide to the Performance of 2-Fluoro-5-(trifluoromethyl)pyridine in Palladium-Catalyzed Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the strategic selection of building blocks is crucial for the efficient synthesis of complex molecules. This guide provides a comprehensive comparison of the performance of 2-Fluoro-5-(trifluoromethyl)pyridine in three key palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira—against its 2-chloro and 2-bromo analogues. The inclusion of a trifluoromethyl group on the pyridine ring significantly influences its electronic properties and reactivity, making this class of compounds highly relevant in medicinal chemistry.

The trifluoromethyl group is a key pharmacophore that can enhance metabolic stability, binding affinity, and cell permeability of drug candidates. Its strong electron-withdrawing nature, coupled with the electronegativity of the fluorine atom at the 2-position, renders 2-Fluoro-5-(trifluoromethyl)pyridine a unique substrate in palladium-catalyzed cross-coupling reactions. Understanding its reactivity profile compared to other halo-substituted pyridines is essential for optimizing synthetic routes.

General Reactivity Trends

In palladium-catalyzed cross-coupling reactions, the rate-determining step is often the oxidative addition of the organohalide to the palladium(0) complex. The strength of the carbon-halogen (C-X) bond is a primary determinant of reactivity, following the general trend: C-I > C-Br > C-Cl > C-F. Consequently, for palladium-catalyzed reactions, aryl bromides are typically more reactive than aryl chlorides, while aryl fluorides are the least reactive.

Conversely, in nucleophilic aromatic substitution (SNAr) reactions, the high electronegativity of fluorine makes the C-F bond highly polarized and the attached carbon atom more susceptible to nucleophilic attack. This often results in 2-fluoropyridines being more reactive than their chloro or bromo counterparts in SNAr. For instance, the reaction of 2-fluoropyridine with sodium ethoxide is reported to be 320 times faster than that of 2-chloropyridine[1].

This guide focuses on the performance of 2-halo-5-(trifluoromethyl)pyridines in palladium-catalyzed cross-coupling reactions, where the C-X bond cleavage is the key step.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds. While specific comparative data for the Suzuki coupling of 2-halo-5-(trifluoromethyl)pyridines is scarce in the literature, general principles and data from related compounds allow for a performance assessment. The reactivity is expected to follow the general trend for palladium-catalyzed reactions, with the bromo derivative being the most reactive, followed by the chloro, and then the fluoro analogue.

Table 1: Comparison of 2-Halo-5-(trifluoromethyl)pyridines in Suzuki-Miyaura Coupling

Halogen at C2	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Fluoro	Phenylboronic acid	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	100	8	Not specified for this specific substrate, but a similar reaction with 5-bromo-2-fluoropyridine gave 85% yield.	Based on general knowledge and similar reactions
Chloro	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	12	Estimated moderate to good	Inferred from general reactivity trends
Bromo	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	DME	80	4	Estimated good to excellent	Inferred from general reactivity trends

Note: The data for the chloro and bromo derivatives are estimations based on general reactivity principles in the absence of direct comparative experimental data for this specific substrate.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a fundamental reaction for the formation of carbon-nitrogen bonds. For the 2-halo-5-(trifluoromethyl)pyridine series, some experimental data is available for the bromo derivative, allowing for a more direct comparison.

A study on the palladium-catalyzed amination of 2-bromo-5-(trifluoromethyl)pyridine with various amines demonstrated good to excellent yields[2]. The reactivity of the fluoro and chloro analogues is expected to be lower under similar conditions.

Table 2: Comparison of 2-Halo-5-(trifluoromethyl)pyridines in Buchwald-Hartwig Amination

Halogen at C2	Amine	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Fluoro	Morpholine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	Dioxane	110	24	Estimated low to moderate	Inferred from general reactivity trends
Chloro	Morpholine	Pd₂(dba)₃ / RuPhos	NaOtBu	Toluene	100	18	Estimated moderate	Inferred from general reactivity trends
Bromo	p-Anisidine	Pd(dba)₂ / BINAP	NaOtBu	Toluene	100	16	95	[2]

Sonogashira Coupling

The Sonogashira coupling enables the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide. Similar to the Suzuki coupling, the reactivity of 2-halo-5-(trifluoromethyl)pyridines in the Sonogashira reaction is expected to be in the order of Br > Cl > F.

Table 3: Comparison of 2-Halo-5-(trifluoromethyl)pyridines in Sonogashira Coupling

Halogen at C2	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Fluoro	Phenylacetylene	Pd(PPh₃)₄ / CuI	Et₃N	DMF	100	24	Estimated low	Inferred from general reactivity trends
Chloro	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	i-Pr₂NH	Toluene	80	12	Estimated moderate	Inferred from general reactivity trends
Bromo	Phenylacetylene	Pd(OAc)₂ / PPh₃ / CuI	Et₃N	THF	60	6	Estimated good to excellent	Inferred from general reactivity trends

Note: The data for all three derivatives are estimations based on general reactivity principles in the absence of direct comparative experimental data for this specific substrate.

Experimental Protocols

Detailed experimental protocols for palladium-catalyzed cross-coupling reactions of halopyridines are well-established. The following are representative procedures that can be adapted for 2-fluoro-5-(trifluoromethyl)pyridine and its analogues. Optimization of the catalyst, ligand, base, solvent, and temperature is often necessary to achieve optimal results.

General Procedure for Suzuki-Miyaura Coupling

Suzuki Coupling Experimental Workflow

To a reaction vessel under an inert atmosphere, add the 2-halo-5-(trifluoromethyl)pyridine (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 mmol). Add a degassed solvent (e.g., dioxane/water, 4:1, 5 mL). Heat the mixture to 80-100 °C and monitor the reaction by TLC or GC-MS. Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Procedure for Buchwald-Hartwig Amination

Buchwald-Hartwig Amination Experimental Workflow

In a glovebox or under an inert atmosphere, a reaction tube is charged with the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine ligand (e.g., Xantphos, 2-4 mol%), and a base (e.g., Cs₂CO₃, 1.4 mmol). The 2-halo-5-(trifluoromethyl)pyridine (1.0 mmol), the amine (1.2 mmol), and an anhydrous, degassed solvent (e.g., dioxane, 3 mL) are added. The tube is sealed and heated to 100-120 °C until the starting material is consumed (as monitored by TLC or GC-MS). The reaction mixture is then cooled to room temperature, diluted with an organic solvent, and filtered through a pad of celite. The filtrate is concentrated, and the residue is purified by flash chromatography.

General Procedure for Sonogashira Coupling

Sonogashira Coupling Experimental Workflow

To a flask containing the 2-halo-5-(trifluoromethyl)pyridine (1.0 mmol) and a terminal alkyne (1.2 mmol) in a degassed solvent (e.g., THF or DMF, 5 mL) is added a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-3 mol%), a copper(I) co-catalyst (e.g., CuI, 1-5 mol%), and a base (e.g., Et₃N or i-Pr₂NH, 2.0 mmol). The reaction mixture is stirred at room temperature or heated (e.g., 60-80 °C) under an inert atmosphere until completion. The reaction is then quenched with saturated aqueous ammonium chloride solution and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography.

Conclusion

2-Fluoro-5-(trifluoromethyl)pyridine presents a unique reactivity profile in palladium-catalyzed cross-coupling reactions. While its C-F bond is generally the least reactive towards oxidative addition compared to C-Cl and C-Br bonds, its utility in synthesis should not be underestimated, particularly when sequential or site-selective functionalization is desired. For Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, the bromo- and chloro- analogues of 5-(trifluoromethyl)pyridine are expected to provide higher yields under standard conditions. However, the increased reactivity of the 2-fluoro position in SNAr reactions offers an alternative and often complementary synthetic strategy. The choice of halogen on the pyridine ring should therefore be guided by the specific transformation and the overall synthetic plan. The provided experimental protocols serve as a starting point for the development of optimized conditions for these valuable synthetic transformations.

References

• 1. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Metabolic Stability of 2-Fluoro-5-(trifluoromethyl)pyridine Derivatives

In the realm of drug discovery and development, the metabolic stability of a compound is a critical determinant of its pharmacokinetic profile, influencing its half-life, bioavailability, and potential for drug-drug interactions. The strategic incorporation of fluorine atoms and trifluoromethyl groups into molecular scaffolds is a widely employed strategy to enhance metabolic stability by blocking sites susceptible to oxidative metabolism.[1][2][3][4] This guide provides a comparative assessment of the metabolic stability of derivatives based on the 2-fluoro-5-(trifluoromethyl)pyridine core, a scaffold of increasing interest in medicinal chemistry.

This document outlines the standard experimental protocols for assessing metabolic stability, presents a comparative analysis of hypothetical data for a series of derivatives, and visualizes the experimental workflow and potential metabolic pathways. The information is intended for researchers, scientists, and drug development professionals engaged in the optimization of lead compounds.

Comparative Metabolic Stability Data

The following table summarizes hypothetical, yet plausible, in vitro metabolic stability data for a series of derivatives of 2-fluoro-5-(trifluoromethyl)pyridine. This data is intended to be illustrative of the comparative results obtained from the experimental protocols detailed below. The stability is assessed in human liver microsomes (HLM) and human hepatocytes (HH), providing insights into both Phase I and overall hepatic metabolism.

Compound ID	Derivative Modification (R)	HLM Stability (t½, min)	HLM Intrinsic Clearance (CLint, µL/min/mg)	HH Stability (t½, min)	HH Intrinsic Clearance (CLint, µL/min/10⁶ cells)
Parent-01	H	45	30.8	35	39.6
Deriv-02	3-OH	15	92.4	10	138.6
Deriv-03	4-OCH₃	25	55.4	18	77.0
Deriv-04	6-Cl	> 120	< 11.5	110	12.6
Deriv-05	3-COOH	90	15.4	75	18.5

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual experimental results will vary depending on the specific compound and assay conditions.

Experimental Protocols

The assessment of metabolic stability is primarily conducted using in vitro systems that model the metabolic processes of the liver. The two most common assays are the microsomal stability assay and the hepatocyte stability assay.

Microsomal Stability Assay

This assay is designed to evaluate the susceptibility of a compound to Phase I metabolism, which is predominantly mediated by cytochrome P450 (CYP) enzymes located in the microsomal fraction of the liver.[5][6][7]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound upon incubation with liver microsomes.

Materials:

• Liver microsomes (e.g., human, rat, mouse)

• Test compounds and positive control compounds (e.g., testosterone, verapamil)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[8][9]

• Ice-cold acetonitrile or methanol (for reaction termination)

• Internal standard for analytical quantification

• Incubator, centrifuge, and LC-MS/MS system[8]

Procedure:

• Preparation: A reaction mixture is prepared containing liver microsomes (typically 0.5 mg/mL protein concentration) in phosphate buffer.[6]

• Compound Addition: The test compound (typically at a final concentration of 1 µM) is added to the microsomal suspension and pre-incubated at 37°C for a few minutes.[6]

• Initiation: The metabolic reaction is initiated by the addition of the NADPH regenerating system. A control incubation without NADPH is often included to assess non-CYP-mediated degradation.[6]

• Time Points: Aliquots are taken from the reaction mixture at specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes).[6][10]

• Termination: The reaction in each aliquot is immediately stopped by adding a 2-3 fold volume of ice-cold acetonitrile containing an internal standard. This step also serves to precipitate the microsomal proteins.[6][8]

• Sample Processing: The terminated samples are centrifuged to pellet the precipitated proteins.

• Analysis: The supernatant, containing the remaining parent compound, is analyzed by LC-MS/MS to determine its concentration at each time point.

Data Analysis:

• The percentage of the parent compound remaining at each time point is plotted against time.

• The natural logarithm of the percentage remaining is plotted against time, and the slope of the linear regression gives the elimination rate constant (k).

• The half-life (t½) is calculated using the formula: t½ = 0.693 / k .[11]

• The intrinsic clearance (CLint) is calculated using the formula: CLint = (0.693 / t½) / (protein concentration) .[11]

Hepatocyte Stability Assay

This assay utilizes intact liver cells (hepatocytes), which contain a full complement of both Phase I and Phase II metabolic enzymes and their necessary cofactors. This provides a more comprehensive picture of a compound's metabolic fate, including conjugation reactions.[5][7][12]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound in a whole-cell system, which can be used to predict in vivo hepatic clearance.

Materials:

• Cryopreserved or fresh hepatocytes (e.g., human, rat, mouse)

• Hepatocyte incubation medium (e.g., Williams' Medium E)

• Test compounds and positive control compounds (e.g., 7-hydroxycoumarin, verapamil)

• Ice-cold acetonitrile or methanol

• Internal standard for analytical quantification

• Incubator with orbital shaker, centrifuge, and LC-MS/MS system[13]

Procedure:

• Hepatocyte Preparation: Cryopreserved hepatocytes are thawed and diluted in pre-warmed incubation medium to a specific cell density (e.g., 0.5 x 10⁶ viable cells/mL).[13]

• Compound Addition: The test compound (typically at a final concentration of 1 µM) is added to the hepatocyte suspension.[13]

• Incubation: The mixture is incubated at 37°C in a shaking incubator to keep the cells in suspension.

• Time Points: Aliquots are removed from the incubation at various time points (e.g., 0, 15, 30, 60, 90, 120 minutes).[13]

• Termination: The reaction is stopped by adding the cell suspension to ice-cold acetonitrile containing an internal standard.

• Sample Processing: Samples are centrifuged to pellet cell debris.

• Analysis: The supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

Data Analysis:

• The disappearance of the parent compound over time is monitored.

• The half-life (t½) and intrinsic clearance (CLint) are calculated similarly to the microsomal assay.

• CLint in hepatocytes is typically expressed as µL/min/10⁶ cells. This value can be scaled up to predict the in vivo hepatic clearance for the whole liver.[14]

Visualizations

The following diagrams illustrate the experimental workflow for assessing metabolic stability and the potential metabolic pathways for 2-fluoro-5-(trifluoromethyl)pyridine derivatives.

Caption: Experimental workflow for in vitro metabolic stability assays.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 7. Hepatocyte Stability Assay | Domainex [domainex.co.uk]
• 8. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 9. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. benchchem.com [benchchem.com]
• 12. Hepatocyte Stability Assay Test | AxisPharm [axispharm.com]
• 13. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - JP [thermofisher.com]
• 14. Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

In Vitro Efficacy of Novel Compounds Derived from 2-Fluoro-5-(trifluoromethyl)pyridine: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vitro efficacy of various compounds synthesized from the versatile starting material, 2-Fluoro-5-(trifluoromethyl)pyridine. This document summarizes key quantitative data, details experimental methodologies for pivotal assays, and visualizes complex biological pathways and workflows to support further research and development in medicinal chemistry.

Derivatives of 2-Fluoro-5-(trifluoromethyl)pyridine have demonstrated a wide range of biological activities, positioning them as promising scaffolds in the discovery of novel therapeutic agents. The unique physicochemical properties conferred by the trifluoromethyl group and the pyridine ring contribute to their potential as potent and selective modulators of various biological targets. This guide focuses on a comparative analysis of their in vitro performance across different therapeutic areas, including anti-infective, anti-cancer, and antiviral applications.

Comparative Efficacy of Synthesized Compounds

The following tables summarize the in vitro efficacy of various compound series derived from trifluoromethylpyridines, highlighting their potency against different biological targets.

Table 1: 2-(Trifluoromethyl)pyridine Derivatives as PqsR Inverse Agonists

Compound ID	Target	Assay	IC50 (nM)	Reference
Optimized Hit	PqsR	Virulence-attenuating inverse agonism	Nanomolar potency	[1]
Further derivatives	PqsR	Virulence-attenuating inverse agonism	Data not specified	[1]
PqsR is a key regulator of virulence in Pseudomonas aeruginosa.

Table 2: 5-Trifluoromethyl-2-aminopyrimidine Derivatives as Kinase Inhibitors

Compound ID	Target	Assay	IC50 (nM)	Reference
30	FLT3	Kinase activity	Potent inhibition	[2]
30	CHK1	Kinase activity	Potent inhibition	[2]
29, 34, 35, 36, 37, 38, 39, 40	FLT3-D835Y	Kinase activity	Varied (structure-activity relationship studied)	[2]
29, 30, 34, 35, 36, 37, 38, 39, 40	CHK1	Kinase activity	Varied (structure-activity relationship studied)	[2]
FLT3 and CHK1 are important targets in cancer therapy.

Table 3: Trifluoromethyl Pyridine Piperazine Derivatives as Antiviral Agents

Compound ID	Target Virus	Assay	EC50 (µg/mL)	Reference
A16	TMV	In vivo antiviral activity (protective)	18.4	[3]
A16	CMV	In vivo antiviral activity (protective)	347.8	[3]
A10	TMV	In vivo antiviral activity (inactivation)	54.5	[3]
Ningnanmycin (control)	TMV	In vivo antiviral activity (protective)	50.2	[3]
Ningnanmycin (control)	CMV	In vivo antiviral activity (protective)	359.6	[3]
TMV (Tobacco Mosaic Virus) and CMV (Cucumber Mosaic Virus) are common plant viruses.

Table 4: 1H-pyrrolo[2,3-b]pyridine Derivatives as FGFR Inhibitors

Compound ID	Target	Assay	IC50 (nM)	Reference
3a-3k	FGFR1	Kinase activity	Data not specified	[4]
FGFR (Fibroblast Growth Factor Receptor) is a target in cancer therapy.

Table 5: Trifluoromethyl Pyrimidine Derivatives as Antiviral and Antifungal Agents

Compound ID	Target	Assay	EC50 (µg/mL) / Inhibition (%)	Reference
5j	TMV	Curative activity	126.4	[5]
5m	TMV	Protective activity	103.4	[5]
5u	Rhizoctonia solani (RS)	Mycelial growth inhibition	88.6% at 100 µg/mL	[5]
Ningnanmycin (control)	TMV	Curative activity	362.7	[5]
Ningnanmycin (control)	TMV	Protective activity	255.1	[5]
Azoxystrobin (control)	Rhizoctonia solani (RS)	Mycelial growth inhibition	78.4% at 100 µg/mL	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for key experiments cited in this guide.

In Vitro Antiproliferative Assay

This assay is used to determine the ability of a compound to inhibit the proliferation of cancer cells.

• Cell Seeding: Cancer cell lines (e.g., MV4-11) are seeded into 96-well plates at a density appropriate for their growth rate and incubated.

• Compound Treatment: The cells are treated with various concentrations of the test compounds (typically dissolved in DMSO and then diluted in culture medium).

• Incubation: The plates are incubated for a set period, often 72 hours, under standard cell culture conditions (37°C, 5% CO2).

• Viability Assessment: A cell viability reagent (e.g., CellTiter 96 Aqueous One Solution Reagent) is added to each well.

• Data Acquisition: After a further incubation period (e.g., 3 hours), the absorbance is measured using a microplate reader at a specific wavelength. The results are then used to calculate the IC50 value, which is the concentration of the compound that inhibits cell proliferation by 50%.[2]

Kinase Activity Assay

This assay measures the ability of a compound to inhibit the activity of a specific kinase enzyme.

• Reaction Mixture Preparation: A reaction mixture is prepared containing the kinase enzyme (e.g., FLT3, CHK1), a substrate (a peptide or protein that the kinase phosphorylates), and ATP.

• Compound Addition: The test compounds are added to the reaction mixture at various concentrations.

• Kinase Reaction: The reaction is initiated and allowed to proceed for a specific time at an optimal temperature.

• Detection of Phosphorylation: The amount of phosphorylated substrate is quantified. This can be done using various methods, such as radiometric assays (measuring the incorporation of radioactive phosphate from [γ-32P]ATP) or non-radiometric methods like fluorescence-based assays or immunoassays (e.g., ELISA) using phosphorylation-specific antibodies.

• Data Analysis: The percentage of kinase inhibition is calculated for each compound concentration, and the IC50 value is determined.

In Vivo Antiviral Assay (Half-leaf Method for Plant Viruses)

This method is used to assess the protective, curative, and inactivating effects of compounds against plant viruses like TMV.

• Virus Inoculation: The leaves of a susceptible host plant (e.g., Nicotiana tabacum) are mechanically inoculated with a viral suspension.

• Compound Application:

  • Protective Activity: The compound is applied to the leaves before viral inoculation.

  • Curative Activity: The compound is applied to the leaves after viral inoculation.

  • Inactivation Activity: The compound is mixed with the viral suspension before inoculation.

• Symptom Development: The plants are kept in a controlled environment to allow for the development of local lesions (symptoms of viral infection).

• Lesion Counting: The number of local lesions on the treated half of the leaf is compared to the number on the untreated (control) half.

• Efficacy Calculation: The percentage of inhibition is calculated based on the reduction in the number of lesions. The EC50 value, the concentration that causes a 50% reduction in lesions, is then determined.[5]

Visualizations

The following diagrams illustrate key signaling pathways and a general experimental workflow relevant to the compounds discussed in this guide.

Caption: General experimental workflow from synthesis to lead compound identification.

Caption: Simplified signaling pathway of FLT3 and CHK1 inhibition.[2]

References

• 1. Divergent synthesis and biological evaluation of 2-(trifluoromethyl)pyridines as virulence-attenuating inverse agonists targeting PqsR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel trifluoromethylpyridine piperazine derivatives as potential plant activators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, bioactivity and preliminary mechanism of action of novel trifluoromethyl pyrimidine derivatives - Arabian Journal of Chemistry [arabjchem.org]

Safety & Regulatory Compliance

Safe Disposal of 2-Fluoro-5-(trifluoromethyl)pyridine: A Guide for Laboratory Professionals

Proper disposal of 2-Fluoro-5-(trifluoromethyl)pyridine is critical to ensure the safety of laboratory personnel and to prevent environmental contamination. This guide provides essential information on the safe handling and disposal of this compound, in line with established safety protocols.

Key Safety and Disposal Information

2-Fluoro-5-(trifluoromethyl)pyridine is a flammable liquid and is harmful to aquatic life with long-lasting effects.[1] It may also cause an allergic skin reaction.[1] Adherence to the safety precautions outlined in the Safety Data Sheet (SDS) is mandatory when handling this chemical.

Property	Value
CAS Number	69045-82-5
Molecular Formula	C₆H₃F₄N
Molecular Weight	165.09 g/mol
Appearance	Colorless to almost colorless clear liquid
Density	1.368 g/mL at 25 °C
Flash Point	32.2 °C (90.0 °F) - closed cup
Hazard Classifications	Flammable Liquid, Category 3; Skin Sensitizer, Category 1; Aquatic Chronic, Category 3

Disposal Procedures

The primary directive for the disposal of 2-Fluoro-5-(trifluoromethyl)pyridine is to entrust it to a licensed and approved waste disposal company.[1] This ensures that the chemical is managed in a facility equipped to handle flammable and environmentally hazardous materials.

Waste Treatment Methods:

• Product: Unused or surplus 2-Fluoro-5-(trifluoromethyl)pyridine should be treated as hazardous waste. It may be possible to burn the chemical in a chemical incinerator equipped with an afterburner and scrubber.[2] However, this must be performed by a licensed disposal company due to the highly flammable nature of the material and the potential for hazardous decomposition products.[2]

• Contaminated Packaging: Any container that has held 2-Fluoro-5-(trifluoromethyl)pyridine should be treated as hazardous waste and disposed of as the unused product.[2] Do not reuse empty containers.

Spill Management

In the event of a spill, immediate action is necessary to contain the material and prevent it from entering drains or waterways.

Minor Spills:

• Control Ignition Sources: Remove all sources of ignition from the area.

• Ventilate: Ensure the area is well-ventilated.

• Absorb: Contain and absorb the spill using inert materials such as sand, earth, or vermiculite.

• Collect: Place the absorbed material into a suitable, labeled container for waste disposal.[3]

Major Spills:

• Evacuate: Clear the area of all personnel.

• Alert: Notify the appropriate emergency response team or fire brigade.

• Contain: If it is safe to do so, stop the leak and contain the spill.[3]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Fluoro-5-(trifluoromethyl)pyridine.

Caption: Disposal Workflow for 2-Fluoro-5-(trifluoromethyl)pyridine.

References

• 1. 2-Fluoro-5-(trifluoromethyl)pyridine | 69045-82-5 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Essential Safety and Operational Guidance for 2-Fluoro-5-(trifluoromethyl)pyridine

For immediate use by researchers, scientists, and drug development professionals, this guide provides critical safety protocols, operational procedures, and disposal plans for handling 2-Fluoro-5-(trifluoromethyl)pyridine. Adherence to these guidelines is essential for ensuring personal and environmental safety in the laboratory.

Hazard Identification and Quantitative Data

2-Fluoro-5-(trifluoromethyl)pyridine is a flammable liquid that can cause an allergic skin reaction and is harmful to aquatic life with long-lasting effects.[1][2] It is crucial to handle this compound with appropriate precautions to minimize exposure and risk.

Property	Value	Source
CAS Number	69045-82-5	[3]
Molecular Formula	C₆H₃F₄N	[3]
Molecular Weight	165.09 g/mol	[3]
Appearance	Colorless to almost colorless clear liquid	[1]
Flash Point	32.2 °C (90.0 °F) - closed cup	[3]
Density	1.368 g/mL at 25 °C	[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling 2-Fluoro-5-(trifluoromethyl)pyridine. All operations should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2][4]

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and vapors that can cause eye irritation.[5]
Hand Protection	Double gloving with nitrile or neoprene gloves.[6]	Provides a barrier against skin contact, which can cause allergic reactions.[1] Nitrile gloves are suitable for incidental contact, but breakthrough times can vary.[3] For prolonged contact, consider heavier-duty gloves like butyl rubber. Always consult the glove manufacturer's resistance guide.
Body Protection	Flame-resistant lab coat, long pants, and closed-toe shoes.	Protects skin from accidental splashes and is essential when working with flammable liquids.[1][4]
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges may be required if working outside a fume hood or with large quantities.[7][8]	Prevents inhalation of harmful vapors. The need for respiratory protection should be determined by a risk assessment.

Operational Plan: Step-by-Step Handling Procedure

This workflow is designed to minimize exposure and ensure safe handling of 2-Fluoro-5-(trifluoromethyl)pyridine from receipt to use.

Figure 1. Safe handling workflow for 2-Fluoro-5-(trifluoromethyl)pyridine.

Experimental Protocol:

• Preparation:

  • Designate a work area within a certified chemical fume hood.[2][4]

  • Ensure an ANSI-approved eyewash station and safety shower are readily accessible.[1][4]

  • Assemble all necessary PPE, including appropriate gloves, eye protection, and a lab coat.

  • Have a chemical spill kit readily available.

  • Prepare a designated, labeled hazardous waste container.

• Handling:

  • Don the appropriate PPE before handling the chemical.

  • Ground and bond the container and receiving equipment to prevent static discharge.[1] Use only non-sparking tools.[1]

  • Carefully transfer the required amount of 2-Fluoro-5-(trifluoromethyl)pyridine. Keep the container tightly closed when not in use.[1]

  • Conduct the experiment, minimizing the creation of vapors and aerosols.

• Post-Experiment:

  • Decontaminate all glassware and surfaces that have come into contact with the chemical.

  • Dispose of all waste, including contaminated consumables, in the designated hazardous waste container.

  • Carefully remove and dispose of contaminated PPE, particularly gloves, in the hazardous waste container.

  • Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan

Proper disposal of 2-Fluoro-5-(trifluoromethyl)pyridine and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste:

  • All solutions containing 2-Fluoro-5-(trifluoromethyl)pyridine, as well as excess or unused material, must be collected in a designated, properly labeled hazardous waste container.[1][5]

  • The container should be made of a compatible material and kept tightly closed.[9][10]

  • Store the waste container in a well-ventilated area, away from heat and ignition sources.[4]

  • Do not pour this chemical down the drain.[7]

• Contaminated Materials:

  • All materials that have come into contact with 2-Fluoro-5-(trifluoromethyl)pyridine, such as pipette tips, gloves, and absorbent pads from a spill cleanup, must be disposed of as hazardous waste.[1][5]

  • Place these materials in the designated solid hazardous waste container.

• Disposal Procedure:

  • Follow your institution's specific procedures for hazardous waste pickup and disposal.[5][9] This typically involves contacting the Environmental Health and Safety (EHS) office.

  • Ensure the hazardous waste container is properly labeled with the contents and associated hazards.[9]

Emergency Procedures

• Spill:

  • For small spills, alert personnel in the immediate area.[4]

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand).[5]

  • Collect the absorbed material and place it in the hazardous waste container.[5]

  • For large spills, evacuate the area and contact your institution's emergency response team.[5]

• Fire:

  • Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[4]

  • In case of a significant fire, evacuate the area and call emergency services.

• First Aid:

  • Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of water for at least 15 minutes.[1] If skin irritation or a rash occurs, seek medical attention.[1]

  • Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4]

References

• 1. ehs.yale.edu [ehs.yale.edu]
• 2. SOP: Flammable Liquids | PennEHRS [ehrs.upenn.edu]
• 3. ehs.washington.edu [ehs.washington.edu]
• 4. research.wayne.edu [research.wayne.edu]
• 5. benchchem.com [benchchem.com]
• 6. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 7. multimedia.3m.com [multimedia.3m.com]
• 8. 3m.com [3m.com]
• 9. engineering.purdue.edu [engineering.purdue.edu]
• 10. pfw.edu [pfw.edu]